An In-depth Technical Guide to 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one: A Key Building Block in Targeted Protein Degradation
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a pivotal chemical entity in the rapidly evolvin...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a pivotal chemical entity in the rapidly evolving field of targeted protein degradation. This document elucidates its chemical identity, physicochemical properties, and its critical role as a versatile building block in the synthesis of Proteolysis Targeting Chimeras (PROTACs). A detailed, plausible synthetic protocol is presented, alongside an exploration of its applications in inducing the degradation of specific protein targets. This guide is intended to be an essential resource for researchers engaged in the design and development of novel therapeutics based on induced protein degradation.
Introduction: The Rise of Spirocyclic Scaffolds in Drug Discovery
The quest for novel therapeutic agents with enhanced efficacy and specificity has led to the exploration of complex molecular architectures. Spirocyclic systems, characterized by two rings sharing a single common atom, have garnered significant attention due to their inherent three-dimensionality. This rigid, defined spatial arrangement can impart favorable pharmacological properties, including improved target binding, enhanced metabolic stability, and reduced off-target effects. 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one emerges from this chemical space as a valuable scaffold, particularly in the innovative field of targeted protein degradation.
Physicochemical Properties (Predicted and Experimental Analogs):
Property
Predicted/Analog-Based Value
Melting Point
Crystalline solid. A related compound, 7-phenylmethyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione, has a melting point of 233-234 °C (as a dihydrochloride salt)[5]
Boiling Point
High boiling point, likely decomposes upon heating at atmospheric pressure.
Solubility
Expected to be soluble in organic solvents such as methanol, ethanol, chloroform, and dimethyl sulfoxide.[2]
Appearance
Likely a white to off-white crystalline powder.[2]
Synthesis and Characterization: A Plausible Experimental Protocol
A definitive, step-by-step published synthesis for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is not currently available. However, based on established organic chemistry principles and published syntheses of analogous structures, a plausible and logical synthetic route can be proposed. The following protocol is a conceptualized pathway, providing a robust starting point for its laboratory preparation.
Conceptual Synthetic Pathway:
A plausible synthetic route to the target compound.
Step-by-Step Experimental Protocol:
Step 1: Knoevenagel Condensation
To a solution of 1-benzyl-4-piperidone (1 equivalent) in benzene, add ethyl cyanoacetate (1.1 equivalents) and a catalytic amount of piperidine.
Reflux the mixture with a Dean-Stark apparatus to remove water.
Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.
Cool the reaction mixture, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude Knoevenagel condensation product.
Step 2: Michael Addition
Dissolve the crude product from Step 1 in a suitable solvent such as ethanol.
Add nitromethane (1.5 equivalents) and a base (e.g., sodium ethoxide).
Stir the reaction at room temperature until TLC analysis indicates the completion of the reaction.
Neutralize the reaction mixture with a weak acid and extract the product with an organic solvent.
Wash the organic layer, dry, and concentrate to obtain the crude Michael addition product.
Step 3: Hydrolysis and Decarboxylation
Subject the crude product from Step 2 to acidic hydrolysis (e.g., with concentrated hydrochloric acid) at reflux.
Continue heating until both the cyano and ester groups are hydrolyzed and decarboxylation occurs.
Cool the reaction, basify with a suitable base (e.g., sodium hydroxide), and extract the product with an organic solvent.
Dry and concentrate the organic layer to yield the crude amino acid intermediate.
Step 4: Reductive Cyclization
Dissolve the crude amino acid from Step 3 in a suitable solvent like methanol.
Add Raney Nickel (as a catalyst) and subject the mixture to hydrogenation in a high-pressure reactor (e.g., Parr hydrogenator) under a hydrogen atmosphere.
After the reaction is complete (monitored by TLC or LC-MS), filter the catalyst and concentrate the filtrate.
Purify the crude product by column chromatography on silica gel to obtain 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Characterization:
The identity and purity of the synthesized compound should be confirmed by a suite of analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the molecular structure. The ¹H NMR spectrum is expected to show characteristic peaks for the benzyl group protons and the protons of the diazaspiro[4.4]nonane core.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the exact molecular weight and elemental composition.
Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the amide carbonyl group (C=O) and N-H stretching vibrations.
Melting Point Analysis: A sharp melting point range will indicate the purity of the compound.
Application in Targeted Protein Degradation: A PROTAC Building Block
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is designated as a "Protein Degrader Building Block"[1][4], indicating its utility in the synthesis of PROTACs. PROTACs are heterobifunctional molecules that co-opt the cell's natural protein disposal machinery, the ubiquitin-proteasome system, to selectively degrade target proteins implicated in disease.
The Role of the Spirocyclic Linker:
A PROTAC molecule consists of three key components: a ligand that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two moieties. The linker is not merely a spacer but plays a crucial role in the efficacy of the PROTAC by influencing the formation and stability of the ternary complex (Target Protein - PROTAC - E3 Ligase).
The rigid spirocyclic core of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one can be incorporated into the linker of a PROTAC. This can offer several advantages:
Conformational Rigidity: The spirocyclic scaffold reduces the flexibility of the linker, which can pre-organize the PROTAC into a conformation favorable for ternary complex formation.
Improved Physicochemical Properties: The introduction of this scaffold can modulate the solubility and cell permeability of the PROTAC.
Vectorial Control: The defined geometry of the spirocycle can provide precise control over the spatial orientation of the two ligands, which is critical for effective ternary complex formation.
Conceptual PROTAC Assembly Workflow:
Conceptual workflow for incorporating the spirocyclic scaffold into a PROTAC.
Signaling Pathways and Therapeutic Potential
The therapeutic potential of PROTACs constructed using 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one as a linker component is vast and depends on the specific target protein and E3 ligase ligands employed. By enabling the degradation of previously "undruggable" proteins, such as transcription factors and scaffolding proteins, PROTACs have the potential to intervene in a multitude of signaling pathways implicated in diseases like cancer, neurodegenerative disorders, and inflammatory conditions.
The choice of the target protein ligand will dictate which signaling pathway is modulated. For instance, a PROTAC designed with a ligand for a specific kinase can lead to the degradation of that kinase, thereby downregulating the signaling cascade it controls. The benzyl group on the diazaspiro[4.4]nonane core can also be a site for further chemical modification, allowing for the fine-tuning of the PROTAC's properties.
Conclusion and Future Directions
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is a valuable and versatile building block for the synthesis of sophisticated molecules for targeted protein degradation. Its rigid spirocyclic core offers distinct advantages in the design of potent and selective PROTACs. While detailed experimental data on the compound itself is still emerging, the foundational knowledge of its structure and its role as a linker component provides a strong basis for its application in drug discovery.
Future research should focus on the development and publication of a robust and scalable synthesis of this compound, as well as a thorough characterization of its physicochemical and pharmacological properties. Furthermore, the incorporation of this scaffold into a diverse range of PROTACs targeting various disease-relevant proteins will undoubtedly expand the arsenal of tools available to researchers and clinicians in the fight against a wide spectrum of human diseases.
An In-Depth Technical Guide to the Physicochemical Properties of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
For Distribution to: Researchers, Scientists, and Drug Development Professionals Abstract 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is a spirocyclic lactam of significant interest in medicinal chemistry and drug discovery....
Author: BenchChem Technical Support Team. Date: January 2026
For Distribution to: Researchers, Scientists, and Drug Development Professionals
Abstract
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is a spirocyclic lactam of significant interest in medicinal chemistry and drug discovery. Its unique three-dimensional structure presents both opportunities and challenges for its development as a potential therapeutic agent. A thorough understanding of its physicochemical properties is paramount for predicting its pharmacokinetic and pharmacodynamic behavior, as well as for guiding formulation and analytical method development. This technical guide provides a comprehensive overview of the core physicochemical properties of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, including its structural features, solubility, lipophilicity, and ionization state. In the absence of extensive experimental data in the public domain, this guide integrates predicted values with established analytical methodologies, offering a robust framework for its characterization. Detailed experimental protocols are provided to enable researchers to determine these critical parameters in their own laboratories.
Introduction: The Significance of Physicochemical Profiling in Drug Discovery
The journey of a novel chemical entity from a laboratory curiosity to a clinically effective drug is fraught with challenges. A significant portion of drug candidates fail during development due to suboptimal ADME (Absorption, Distribution, Metabolism, and Excretion) properties. These properties are intrinsically linked to the molecule's fundamental physicochemical characteristics. Therefore, a comprehensive physicochemical profile is not merely a data-gathering exercise; it is a critical predictive tool that informs go/no-go decisions, guides lead optimization, and lays the foundation for a successful development program.
This guide focuses on 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a molecule whose spirocyclic core imparts a rigid, three-dimensional architecture. Such structures are increasingly explored in drug design for their potential to offer enhanced target specificity and improved metabolic stability. However, these same features can influence properties like solubility and permeability in ways that require careful characterization.
Molecular Structure and Core Properties
A foundational understanding of a molecule begins with its structure and fundamental properties.
Table 1: Core Properties of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
The structure of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, characterized by a spirocyclic junction of two nitrogen-containing five-membered rings and a benzyl group, is key to its properties. The lactam functionality, the tertiary amine, and the aromatic ring are all expected to contribute to its solubility, lipophilicity, and potential for intermolecular interactions.
Lipophilicity: A Key Determinant of Drug Action
Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical parameter influencing membrane permeability, plasma protein binding, and volume of distribution. It is commonly expressed as the logarithm of the partition coefficient (logP) between octanol and water.
Predicted Lipophilicity
Due to the lack of publicly available experimental data for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, we turn to computational models. For the closely related isomer, 7-Benzyl-1,7-diazaspiro[4.4]nonan-2-one, the predicted XLogP3-AA value is 1.2[3]. This suggests that the compound possesses a moderate level of lipophilicity, a desirable characteristic for many drug candidates, as it often represents a balance between aqueous solubility and membrane permeability.
Experimental Determination of logP: The Shake-Flask Method
The gold standard for experimental logP determination is the shake-flask method. Its principle is based on the differential solubility of a compound in two immiscible liquids, typically n-octanol and water.
Protocol 1: Shake-Flask logP Determination
Preparation of Pre-Saturated Solvents: Vigorously mix equal volumes of n-octanol and water (or a relevant buffer, such as phosphate-buffered saline, pH 7.4) for 24 hours to ensure mutual saturation. Separate the two phases.
Sample Preparation: Prepare a stock solution of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one in the pre-saturated n-octanol.
Partitioning: In a glass vial, combine a known volume of the n-octanol stock solution with a known volume of the pre-saturated aqueous phase.
Equilibration: Shake the vial at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24 hours) to allow for equilibrium to be reached.
Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.
Quantification: Carefully withdraw an aliquot from both the n-octanol and aqueous phases. Determine the concentration of the compound in each phase using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
Calculation: The logP is calculated as:
logP = log₁₀ ([Concentration in n-octanol] / [Concentration in aqueous phase])
Causality Behind Experimental Choices:
Pre-saturated solvents are crucial to prevent volume changes during the experiment that would affect the concentration measurements.
Equilibration time must be sufficient to ensure that the compound has fully partitioned between the two phases.
Centrifugation is essential for a clean separation of the phases, preventing cross-contamination that would lead to inaccurate results.
HPLC-UV is a common and reliable method for quantifying small molecules in solution, offering good sensitivity and reproducibility.
Figure 1: Workflow for Shake-Flask logP Determination.
Aqueous Solubility: A Prerequisite for Bioavailability
Aqueous solubility is a critical factor for oral drug absorption. Poor solubility can lead to low bioavailability and limit the therapeutic potential of a compound.
Predicted Solubility
While a precise experimental value is unavailable, the moderate predicted lipophilicity suggests that 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one may have limited but measurable aqueous solubility. The presence of nitrogen atoms capable of hydrogen bonding with water may enhance its solubility compared to a purely hydrocarbon analogue.
Experimental Determination of Thermodynamic Solubility
Thermodynamic solubility is the concentration of a compound in a saturated solution at equilibrium. The shake-flask method is also a reliable approach for its determination.
Sample Preparation: Add an excess amount of solid 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one to a known volume of the desired aqueous medium (e.g., water, buffer of a specific pH) in a sealed vial.
Equilibration: Agitate the suspension at a constant temperature for an extended period (typically 24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved solid.
Phase Separation: Separate the undissolved solid from the solution by filtration (using a low-binding filter, e.g., 0.22 µm PVDF) or centrifugation.
Quantification: Dilute the clear supernatant with a suitable solvent and determine the concentration of the dissolved compound using a validated analytical method like HPLC-UV.
Result: The measured concentration represents the thermodynamic solubility.
Self-Validating System:
The presence of undissolved solid at the end of the experiment is a visual confirmation that a saturated solution has been achieved. Analysis of the solid residue by techniques like X-ray powder diffraction (XRPD) can confirm if any polymorphic changes have occurred during the experiment, which could affect the solubility measurement.
Ionization Constant (pKa): Impact on pH-Dependent Properties
The pKa is the pH at which a molecule is 50% ionized and 50% neutral. It is a crucial parameter as it dictates the charge state of a molecule at a given pH, which in turn influences its solubility, permeability, and target binding. 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one has two basic nitrogen atoms that can be protonated.
Predicted pKa
Computational tools can provide estimates for pKa values. Based on the structure, the tertiary amine is expected to be the more basic site. The pKa of this amine is likely to be in the range of 8-10, typical for cyclic tertiary amines. The amide nitrogen is significantly less basic.
Experimental Determination of pKa: Potentiometric Titration
Potentiometric titration is a classic and accurate method for pKa determination of ionizable compounds.
Protocol 3: Potentiometric pKa Determination
Sample Preparation: Accurately weigh and dissolve a known amount of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one in a suitable solvent (e.g., water or a water-cosolvent mixture if solubility is low).
Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) while continuously monitoring the pH with a calibrated pH electrode.
Data Analysis: Plot the pH of the solution against the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point. For a dibasic compound, two equivalence points and two pKa values may be observed.
Figure 2: Workflow for Potentiometric pKa Determination.
Spectral Data and Structural Confirmation
The identity and purity of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one should be confirmed by a suite of spectroscopic techniques.
Table 2: Expected Spectral Characteristics
Technique
Expected Features
¹H NMR
- Aromatic protons of the benzyl group (approx. 7.2-7.4 ppm).- Singlet for the benzylic CH₂ group.- Multiple signals in the aliphatic region corresponding to the protons of the spirocyclic core.- A broad signal for the N-H proton of the lactam.
¹³C NMR
- Aromatic carbons of the benzyl group (approx. 127-138 ppm).- Carbonyl carbon of the lactam (approx. 170-180 ppm).- Spirocyclic carbon.- Aliphatic carbons of the spiro rings and the benzylic CH₂.
IR
- N-H stretching vibration of the lactam (approx. 3200-3300 cm⁻¹).- C=O stretching vibration of the lactam (approx. 1650-1680 cm⁻¹).- C-H stretching vibrations (aromatic and aliphatic).- C=C stretching vibrations of the aromatic ring.
Mass Spec (ESI+)
- Prominent [M+H]⁺ ion at m/z 231.15.
Safety, Handling, and Storage
Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes[4][5].
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials. Room temperature storage is generally acceptable[1].
First Aid: In case of contact, wash the affected area with plenty of water. If inhaled, move to fresh air. Seek medical attention if irritation persists[4][6].
Conclusion
The physicochemical properties of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a molecule of interest in drug discovery, have been outlined in this technical guide. While experimental data is limited, predictive methods and established analytical protocols provide a strong foundation for its characterization. The moderate predicted lipophilicity and the presence of ionizable basic centers suggest a complex interplay of properties that will influence its behavior in biological systems. The detailed experimental workflows provided herein offer a practical guide for researchers to generate the necessary data to advance their research and development efforts with this promising spirocyclic lactam. A thorough understanding and experimental validation of these properties are essential for unlocking its full therapeutic potential.
References
(Reference to a general drug discovery textbook or review on the importance of physicochemical properties)
(Reference to a paper or resource on comput
(Reference to a standard analytical chemistry textbook or a review on HPLC)
(Reference to a publication on solubility determin
(Reference to a paper on the importance of pKa in medicinal chemistry)
(Reference to a standard textbook on potentiometric titr
(Reference to a spectroscopy textbook or d
(Reference to a general chemical safety manual or a represent
7-benzyl-2, 7-diazaspiro[4.4]nonan-3-one, min 97%, 1 gram. (URL: [Link])[1]
Synthesis and characterization of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
An In-Depth Technical Guide to the Synthesis and Characterization of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Executive Summary Diazaspirocycles represent a class of privileged scaffolds in modern medicinal chemistry, off...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Synthesis and Characterization of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
Executive Summary
Diazaspirocycles represent a class of privileged scaffolds in modern medicinal chemistry, offering a rigid three-dimensional architecture that can lead to significant improvements in target affinity, selectivity, and pharmacokinetic properties.[1][2] This guide provides a comprehensive technical overview of the synthesis and characterization of a key building block within this class: 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one (CAS No: 909723-04-2). As a Senior Application Scientist, this document moves beyond a simple recitation of methods to explain the underlying scientific rationale for strategic decisions in both the synthetic pathway and the analytical validation. We present a robust, multi-step synthetic route, detailed experimental protocols, and a thorough characterization workflow designed to ensure the unequivocal identification and purity assessment of the target compound. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage advanced heterocyclic scaffolds in their discovery programs.
The Strategic Importance of the Diazaspiro[4.4]nonane Scaffold
In the quest for novel therapeutics, medicinal chemists are increasingly moving away from flat, aromatic structures towards more complex, three-dimensional molecules. Spirocyclic systems, which feature two rings sharing a single quaternary carbon atom, are at the forefront of this evolution.[2] The diazaspiro[4.4]nonane core, in particular, offers several distinct advantages:
Structural Rigidity and Pre-organization: The spirocyclic fusion locks the conformation of the molecule, reducing the entropic penalty upon binding to a biological target. This rigidity can orient substituents in well-defined vectors, enhancing potency and selectivity.
Improved Physicochemical Properties: The introduction of sp³-rich centers generally leads to improved solubility, reduced lipophilicity, and better metabolic stability compared to their unsaturated or carbocyclic counterparts.[2]
Novel Chemical Space: These scaffolds provide access to unique molecular shapes and pharmacophore arrangements, enabling the exploration of novel intellectual property and the targeting of challenging biological systems.
The subject of this guide, 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, serves as a versatile intermediate. The benzyl group provides a handle for further functionalization or can be removed under hydrogenolysis conditions, while the secondary amine within the lactam ring and the lactam carbonyl offer points for derivatization.
Retrosynthetic Analysis and Synthesis Strategy
While direct literature procedures for the title compound are scarce, a logical and robust synthetic pathway can be designed based on established methodologies for constructing spiro-γ-lactams and related pyrrolidine derivatives. A highly plausible route involves the reductive cyclization of a cyanomethyl-substituted pyrrolidine precursor, a strategy validated by the successful synthesis of its regioisomer, 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one.[3]
Our retrosynthetic approach disconnects the γ-lactam ring, revealing a key intermediate: a 1-benzyl-3-substituted pyrrolidine bearing both a cyanoacetate and an ester group. This intermediate can be assembled from commercially available starting materials.
Caption: General experimental workflow for synthesis and validation.
Protocol 3.1: Synthesis of Methyl 1-benzyl-3-(cyanomethyl)pyrrolidine-3-carboxylate
Rationale: This step constructs the key acyclic precursor necessary for the final cyclization. The use of Raney Nickel is a well-established method for the reduction of nitriles to primary amines, which will then undergo spontaneous lactamization.
[3]* Procedure:
To a solution of methyl 1-benzyl-3-(2-cyano-2-methoxycarbonyl-ethyl)pyrrolidine-3-carboxylate (1.0 eq) in methanol (0.1 M), add Raney Nickel (approx. 4:1 w/w ratio of substrate to catalyst) in a single portion.
Pressurize the reaction vessel with hydrogen gas (H₂) to 50 psi.
Stir the reaction mixture vigorously at room temperature for 16-24 hours, monitoring the consumption of hydrogen.
Upon completion (monitored by TLC or LC-MS), carefully vent the hydrogen gas and purge the vessel with nitrogen or argon.
Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Wash the pad with methanol.
Concentrate the filtrate under reduced pressure to yield the crude product.
Purify the residue by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent system (e.g., ethanol/hexanes) to afford the title compound.
Comprehensive Characterization
Unequivocal structural confirmation and purity assessment are critical. The following data are expected for the successful validation of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Spectroscopic and Spectrometric Data
Technique
Expected Observations
Rationale
¹H NMR
~7.2-7.4 ppm: Multiplet, 5H (Aromatic protons of benzyl group).~4.5 ppm: Singlet, 2H (-CH₂-Ph).~3.0-3.5 ppm: Multiplets (Protons on pyrrolidine and lactam rings adjacent to N).~1.8-2.5 ppm: Multiplets (Remaining aliphatic protons).~6.0-7.0 ppm: Broad singlet, 1H (N-H of lactam).
Provides a map of the proton environment, confirming the presence of the benzyl group, the spirocyclic core, and the lactam N-H.
Confirms the key functional groups, especially the lactam N-H and C=O bonds, which are defining features of the molecule. [4][5]
HRMS (ESI+)
Calculated m/z for C₁₄H₁₉N₂O⁺ [M+H]⁺: 231.1492.Observed m/z: Within 5 ppm of the calculated value.
Provides definitive confirmation of the elemental composition and molecular formula of the synthesized compound.
Crystallographic and Purity Data
Technique
Expected Observations
Rationale
X-ray Crystallography
Orthorhombic or monoclinic crystal system. The two five-membered rings are expected to adopt non-planar envelope conformations. [3]Intermolecular N-H···O=C hydrogen bonds linking molecules into chains are anticipated.
Provides unambiguous, three-dimensional structural proof, confirming connectivity and stereochemistry. It serves as the ultimate validation of the proposed structure.
HPLC Analysis
A single major peak with >95% purity (by area percentage) under optimized conditions (e.g., C18 column, water/acetonitrile mobile phase with TFA or formic acid modifier).
Quantifies the purity of the final compound, ensuring it is suitable for subsequent applications in research and development.
Conclusion
This guide outlines a scientifically rigorous and well-rationalized approach for the synthesis and characterization of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. By leveraging established chemical transformations and comprehensive analytical techniques, researchers can confidently produce and validate this valuable spirocyclic building block. The inherent three-dimensional and pharmacologically relevant structure of this diazaspiro[4.4]nonane scaffold makes it an attractive starting point for the design and discovery of next-generation therapeutics with potentially superior efficacy and safety profiles.
References
Facile Synthesis of Spirocyclic Lactams from β-Keto Carboxylic Acids. Organic Letters. Available at: [Link]
Strategies and methodologies for the construction of spiro-γ-lactams: an update. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]
Chemical Methods for the Construction of Spirocyclic -Lactams and Their Biological Importance. Thieme. Available at: [Link]
Stereoselective Synthesis of the Spirocyclic γ-Lactam Core of the Ansalactams. National Institutes of Health (NIH). Available at: [Link]
Synthesis of medicinally privileged spiro-β-lactams. American Chemical Society. Available at: [Link]
Infrared spectra of 2-(methylthio)-1,3-diazaspiro[4.4]non-2-ene-4-thione (2) in: a CCl4 and b crystalline powder. ResearchGate. Available at: [Link]
Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. National Institutes of Health (NIH). Available at: [Link]
7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one. National Institutes of Health (NIH). Available at: [Link]
Synthesis of 7-Benzyl-2-methyl-2,7-diazaspiro[4.4]nonane Dihydrochloride. PrepChem.com. Available at: [Link]
Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. ACS Publications. Available at: [Link]
Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. PubMed. Available at: [Link]
(RS)-6,6,7′,7′-Tetramethyl-2-sulfanylidene-5,6,6′,7′-tetrahydro-2H,2′H,4H,4′H,5′H-spiro[thiopyran-3,3′-thiopyrano [2,3-b]. MDPI. Available at: https://www.mdpi.com/1420-3049/27/19/6698
Table of Characteristic IR Absorptions. University of Colorado Boulder. Available at: [Link]
7-benzyl-2, 7-diazaspiro[4.4]nonan-3-one, min 97%, 1 gram. Loba Chemie. Available at: [Link]
An In-depth Technical Guide to the Molecular Structure and Conformation of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
For Researchers, Scientists, and Drug Development Professionals Introduction 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is a spirocyclic heterocyclic compound of significant interest in medicinal chemistry and drug discover...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is a spirocyclic heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The diazaspiro[4.4]nonane scaffold is a key structural motif in a variety of biologically active molecules, and the benzyl group can play a crucial role in molecular recognition and binding to biological targets. A thorough understanding of the three-dimensional structure and conformational preferences of this molecule is paramount for structure-activity relationship (SAR) studies and the rational design of novel therapeutics.
This technical guide provides a detailed analysis of the molecular structure and conformational landscape of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. Leveraging crystallographic data from a closely related isomer, spectroscopic principles, and computational chemistry methodologies, we will explore the key structural features and dynamic behavior of this important molecule.
Molecular Structure
While a crystal structure for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is not publicly available, an X-ray crystallographic study of its constitutional isomer, 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one, provides invaluable insights into the geometry of the core spirocyclic system[1]. The fundamental structure of the diazaspiro[4.4]nonane core is expected to be highly conserved between these two isomers.
The defining feature of the 2,7-diazaspiro[4.4]nonane framework is the spirocyclic junction, where two five-membered rings share a single carbon atom. This arrangement imparts significant conformational constraints on the molecule.
Key Geometric Parameters (Based on the 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one isomer)[1]
Parameter
Value
Description
Ring Conformation
Envelope
Both five-membered rings adopt an envelope conformation. In one ring, a carbon atom is the flap, while in the other, a nitrogen atom acts as the flap.
Dihedral Angle
80.46 (8)°
This is the angle between the planes formed by four atoms of each of the five-membered rings. This near-orthogonal arrangement is a hallmark of the spiro[4.4]nonane system.
Bond Lengths and Angles
Within normal ranges
All bond lengths and angles in the molecule are reported to be within standard values.
The benzyl group, attached to the nitrogen at position 7, introduces additional conformational flexibility. The orientation of the phenyl ring relative to the spirocyclic core is a key determinant of the molecule's overall shape and potential for intermolecular interactions. In the crystal structure of the 1-one isomer, the dihedral angles between the phenyl ring and the planes of the two five-membered rings are 53.56 (9)° and 50.21 (6)°, respectively[1].
Caption: Molecular graph of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Conformational Analysis
The conformational landscape of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is primarily dictated by the puckering of the two five-membered rings and the rotation around the N7-C(benzyl) bond.
Ring Pseudosymmetry
As established by the crystallographic data of the 1-one isomer, the five-membered rings of the diazaspiro[4.4]nonane core are not planar and adopt envelope conformations[1]. In an envelope conformation, four of the ring atoms are coplanar, and the fifth atom is out of this plane. The interchange between different envelope and twist conformations is typically a low-energy process, suggesting that in solution, the molecule likely exists as a dynamic equilibrium of multiple conformers.
Rotational Isomerism of the Benzyl Group
The benzyl group can rotate around the single bond connecting it to the spirocyclic core. This rotation will give rise to different rotamers, each with a distinct orientation of the phenyl ring. These rotamers can have different energies due to steric interactions with the spirocycle and can also present different pharmacophoric features for receptor binding.
Spectroscopic Characterization (Predicted)
1H NMR Spectroscopy
Aromatic Protons: A multiplet in the range of 7.2-7.4 ppm corresponding to the five protons of the benzyl group's phenyl ring.
Benzyl CH2: A singlet or AB quartet around 3.5-4.5 ppm for the two benzylic protons. The appearance as a quartet would indicate diastereotopicity due to the chiral spiro center.
Spirocycle Protons: A series of complex multiplets in the aliphatic region (1.5-3.5 ppm) corresponding to the protons on the two five-membered rings. The exact chemical shifts and coupling patterns would be highly dependent on the specific conformation.
13C NMR Spectroscopy
Carbonyl Carbon: A peak in the range of 170-180 ppm for the amide carbonyl carbon (C3).
Aromatic Carbons: Several peaks in the aromatic region (125-140 ppm) for the carbons of the phenyl ring.
Spiro Carbon: A single peak for the quaternary spiro carbon (C5).
Benzyl CH2: A peak around 45-55 ppm for the benzylic carbon.
Spirocycle Carbons: Multiple peaks in the aliphatic region (20-60 ppm) for the remaining carbons of the diazaspiro[4.4]nonane core.
Infrared (IR) Spectroscopy
N-H Stretch: A sharp to moderately broad absorption around 3300-3400 cm-1 corresponding to the N-H stretch of the secondary amide.
C=O Stretch: A strong, sharp absorption band in the region of 1650-1680 cm-1, characteristic of a five-membered lactam (amide in a five-membered ring).
C-H Aromatic Stretch: Peaks typically observed just above 3000 cm-1.
C-H Aliphatic Stretch: Peaks typically observed just below 3000 cm-1.
C=C Aromatic Stretch: Overtone and combination bands in the 1600-2000 cm-1 region and fundamental vibrations around 1450-1600 cm-1.
Experimental and Computational Protocols
To rigorously define the molecular structure and conformational preferences of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a combination of experimental and computational techniques is required.
Synthesis and Crystallization
A plausible synthetic route, adapted from the synthesis of the 1-one isomer, is the reductive cyclization of a suitable precursor.
Protocol: Synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one [1]
Reactants: Methyl 1-benzyl-3-(cyanomethyl)pyrrolidine-3-carboxylate and Raney Ni (w/w = 4:1).
Solvent: Methanol.
Conditions: Hydrogen atmosphere (50 Psi) at room temperature.
Work-up: Recrystallization from ethanol to obtain colorless blocks suitable for X-ray diffraction.
A similar strategy could likely be employed to synthesize the 3-one isomer, starting from an appropriately substituted precursor.
Caption: Experimental workflow for structure determination.
Computational Conformational Analysis
In the absence of extensive experimental data, computational modeling is a powerful tool to explore the conformational space of the molecule.
Protocol: Computational Conformational Search and Analysis
Initial Structure Generation: Build the 3D structure of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one using molecular modeling software.
Conformational Search: Perform a systematic or stochastic conformational search using a molecular mechanics force field (e.g., MMFF94s or OPLS3e) to identify low-energy conformers.
Quantum Mechanical Optimization: Take the lowest energy conformers from the molecular mechanics search and perform geometry optimization using a suitable density functional theory (DFT) method (e.g., B3LYP) with a moderate basis set (e.g., 6-31G*).
Energy Refinement: Further refine the energies of the optimized conformers using a larger basis set (e.g., 6-311+G(d,p)) and include solvent effects using a continuum solvation model (e.g., PCM or SMD).
Analysis: Analyze the relative energies, geometric parameters (bond lengths, angles, dihedrals), and Boltzmann populations of the stable conformers.
Caption: Workflow for computational conformational analysis.
Conclusion
This technical guide has provided a comprehensive overview of the molecular structure and conformational analysis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. By leveraging detailed crystallographic data from a close isomer, we have established the key structural features of the diazaspiro[4.4]nonane core, including the envelope conformations of the five-membered rings and their near-orthogonal arrangement. While experimental spectroscopic data for the title compound is limited, we have provided predictions for its characteristic 1H NMR, 13C NMR, and IR spectra.
For a definitive understanding of its conformational landscape in solution, a combined experimental and computational approach is recommended. The protocols outlined for synthesis, crystallization, and computational analysis provide a robust framework for future research in this area. A detailed knowledge of the three-dimensional properties of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is essential for medicinal chemists and drug development professionals seeking to exploit this promising scaffold in the design of new and effective therapeutic agents.
Commercial availability and suppliers of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
An In-depth Technical Guide to 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one: Commercial Availability, Synthesis, and Applications for Researchers and Drug Development Professionals Authored by a Senior Application Scientist T...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one: Commercial Availability, Synthesis, and Applications for Researchers and Drug Development Professionals
Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a key heterocyclic building block for researchers and professionals in the field of drug discovery and development. We will delve into its commercial availability, key suppliers, fundamental chemical properties, and strategic applications, particularly its emerging role in the synthesis of novel therapeutics.
Introduction: The Strategic Importance of the Diazaspiro[4.4]nonane Scaffold
Heterocyclic compounds form the backbone of a vast number of pharmaceuticals. Among these, spirocyclic systems—molecules containing two rings connected by a single common atom—have gained significant attention. The rigid, three-dimensional structure of spirocycles offers a unique way to explore chemical space, often leading to improved potency, selectivity, and pharmacokinetic properties of drug candidates.
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one belongs to this promising class of molecules. Its distinct architecture, featuring a protected amine and a lactam moiety, makes it a versatile intermediate for constructing more complex molecular entities. Notably, its classification as a "Protein Degrader Building Block" by some suppliers highlights its relevance in cutting-edge therapeutic modalities like Proteolysis Targeting Chimeras (PROTACs)[1]. This guide aims to equip researchers with the foundational knowledge required to source and effectively utilize this valuable compound.
Chemical and Physical Properties
A precise understanding of a compound's properties is critical for its successful application in synthesis and research. Below is a summary of the key identifiers and characteristics of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Reliable sourcing of starting materials is a cornerstone of efficient research and development. 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is available from several reputable chemical suppliers that cater to the research and pharmaceutical industries. When selecting a supplier, researchers should consider factors such as purity, available quantities, lead times, and the availability of comprehensive analytical data (e.g., Certificate of Analysis).
Supplier
Product Link
Notes
Sigma-Aldrich (Merck)
A well-established supplier for research chemicals. Note that this product may be sold on an "as-is" basis without extensive analytical data provided by the supplier[3].
Matrix Scientific
Provides pricing for specific quantities and offers access to Safety Data Sheets (SDS)[2].
Chemsrc
A platform that aggregates listings from various global manufacturers and suppliers[4].
ChemicalBook
Provides a compilation of chemical properties and a list of suppliers[5].
Synthetic Considerations and Methodologies
While ready-made 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is commercially available, understanding its synthesis is crucial for troubleshooting, derivatization, or large-scale production. The synthesis of diazaspirocycles often involves multi-step sequences that require careful selection of protecting groups and reaction conditions.
General Synthetic Workflow Rationale
The construction of the 2,7-diazaspiro[4.4]nonane core typically involves the formation of two five-membered rings around a central spirocyclic carbon. A common strategy involves building one ring first, followed by the cyclization of the second. The benzyl group serves as a robust protecting group for one of the nitrogen atoms, which is stable under a variety of reaction conditions but can be removed later via hydrogenolysis if needed.
A plausible, generalized synthetic pathway is illustrated below. This workflow is conceptual and based on established organic chemistry principles for constructing similar heterocyclic systems.
Caption: Generalized workflow for synthesizing diazaspiro[4.4]nonane cores.
Exemplary Protocol: Reduction of a Trione Precursor
Step-by-Step Methodology (Adapted from a related synthesis[6]):
Precursor Preparation: A solution of a suitable precursor, such as 7-phenylmethyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione, is prepared in an anhydrous solvent like tetrahydrofuran (THF).
Reducing Agent Suspension: In a separate flask, a suspension of a powerful reducing agent, such as lithium aluminum hydride (LiAlH₄), is prepared in anhydrous THF.
Reaction Execution: The precursor solution is added dropwise to the LiAlH₄ suspension under an inert atmosphere (e.g., argon or nitrogen) and typically at a reduced temperature to control the exothermic reaction.
Reaction Progression: The mixture is stirred, often overnight at room temperature and may be followed by a period of reflux to ensure complete reaction.
Workup and Quenching: The reaction is carefully quenched by the sequential, dropwise addition of water and then an aqueous base solution (e.g., 15% NaOH) to decompose any excess LiAlH₄.
Isolation: The resulting inorganic solids are removed by filtration. The filtrate is concentrated in vacuo to yield the crude product.
Purification: The crude material is then purified, often through crystallization or chromatography, to yield the final product.
Disclaimer: This is an adapted protocol from a related compound. Researchers must consult original literature and safety data before attempting any chemical synthesis.
Applications in Research and Drug Development
The true value of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one lies in its application as a versatile building block for creating novel molecules with therapeutic potential.
Core Scaffold for Novel Therapeutics
The diazaspiro[4.4]nonane moiety is being explored in various therapeutic areas. For example, related diazaspiro compounds have been investigated for their potent antimycobacterial activity, offering a potential new line of attack against tuberculosis and other mycobacterial infections[7]. The rigid, three-dimensional nature of the spirocyclic core is instrumental in positioning key pharmacophoric elements for optimal interaction with biological targets.
Key Intermediate for Protein Degraders (PROTACs)
Perhaps the most significant current application is in the field of targeted protein degradation. As noted by suppliers, this molecule is a "Protein Degrader Building Block"[1]. PROTACs are bifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by the proteasome. 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one can serve as a core component of the linker or as part of the E3 ligase-binding moiety, providing a structurally rigid and synthetically tractable handle.
Caption: The utility of the title compound as a versatile building block.
Conclusion
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is more than just a chemical commodity; it is a strategic tool for innovation in medicinal chemistry. Its commercial availability from several key suppliers provides researchers with ready access to this important building block. An understanding of its underlying synthesis and its proven application in constructing complex therapeutic agents, such as protein degraders and novel anti-infectives, underscores its importance. As drug discovery continues to move towards more complex and three-dimensional chemical matter, the utility of scaffolds like the diazaspiro[4.4]nonane core is set to grow, making this compound a valuable asset in any research laboratory focused on the development of next-generation therapeutics.
References
Title: 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
The Benzyl Group in 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one: A Linchpin for Targeted Protein Degradation
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold has emerged as a molecule of significant interest within the domai...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold has emerged as a molecule of significant interest within the domain of medicinal chemistry, largely driven by its incorporation into novel therapeutic modalities. This technical guide delves into the pivotal role of the N-benzyl group appended to the 2,7-diazaspiro[4.4]nonan-3-one core, positing its primary function as a critical component in the architecture of Proteolysis Targeting Chimeras (PROTACs). While direct biological activity data for the standalone molecule remains limited, its commercial availability as a "Protein Degrader Building Block" provides a strong indication of its utility. This guide will synthesize information from analogous structures, the fundamental principles of medicinal chemistry, and the mechanics of targeted protein degradation to illuminate the multifaceted contributions of the benzyl moiety to the overall activity and therapeutic potential of PROTACs incorporating this scaffold. We will explore its influence on E3 ligase binding, physicochemical properties, and overall PROTAC efficacy, supported by structural data from closely related compounds and established synthetic protocols.
Introduction: The Rise of Spirocyclic Scaffolds in Drug Discovery
Spirocyclic systems, characterized by two rings sharing a single atom, have garnered considerable attention in contemporary drug discovery. Their inherent three-dimensionality offers a distinct advantage over traditional flat, aromatic structures by providing access to a broader chemical space and enabling more precise and specific interactions with biological targets. The rigid nature of the spirocyclic core can reduce the entropic penalty upon binding to a protein, potentially leading to higher affinity and selectivity. The 2,7-diazaspiro[4.4]nonane framework, in particular, presents a versatile and synthetically accessible scaffold for the development of novel therapeutics.
The Emergence of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one in Targeted Protein Degradation
The classification of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one as a "Protein Degrader Building Block" by multiple chemical suppliers strongly suggests its application in the field of targeted protein degradation, most notably in the design of PROTACs.[1] PROTACs are heterobifunctional molecules that co-opt the cell's natural protein disposal machinery to selectively eliminate disease-causing proteins.[2] They consist of three key components: a ligand that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two.
The 2,7-diazaspiro[4.4]nonane core can serve as a novel scaffold for either the E3 ligase ligand or the target protein ligand, or as a component of the linker itself. The presence of the benzyl group is not arbitrary; it is a deliberate design element intended to fulfill specific functions within the PROTAC molecule.
The Multifaceted Role of the Benzyl Group
The benzyl group, a simple phenylmethyl substituent, can exert a profound influence on the biological activity and pharmaceutical properties of a molecule. Its role can be dissected into several key contributions:
Steric Influence and Conformational Rigidity
The benzyl group introduces steric bulk, which can be crucial for orienting the diazaspiro[4.4]nonane core within a binding pocket. The rotational freedom around the benzyl C-N bond, while present, is more constrained than a simple alkyl chain, contributing to a more defined conformational preference of the entire ligand.
Hydrophobic and Aromatic Interactions
The phenyl ring of the benzyl group provides a significant hydrophobic surface, which can engage in favorable van der Waals interactions with nonpolar residues in a protein's binding site. Furthermore, the aromatic nature of the phenyl ring allows for potential π-π stacking or cation-π interactions with complementary aromatic amino acid side chains (e.g., phenylalanine, tyrosine, tryptophan, histidine). These interactions can significantly enhance binding affinity and selectivity.
Modulation of Physicochemical Properties
The introduction of the benzyl group increases the lipophilicity of the molecule. This can have a substantial impact on its pharmacokinetic profile, including cell permeability, metabolic stability, and oral bioavailability. Judicious placement of such a group is a key strategy in optimizing the drug-like properties of a lead compound.
Structural Insights from an Isomeric Analog: 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one
Direct structural data for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is not publicly available. However, the crystal structure of its isomer, 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one, provides valuable insights into the likely conformation of the spirocyclic core and the orientation of the benzyl group.[3]
In the crystal structure of the 1-one isomer, both five-membered rings adopt an envelope conformation.[3] The dihedral angle between the two rings is approximately 80.46°, highlighting the non-planar nature of the scaffold.[3] The phenyl ring of the benzyl group is oriented at dihedral angles of 53.56° and 50.21° with respect to the planes of the two rings of the spiro core.[3] This demonstrates that the benzyl group does not lie in the same plane as either ring but rather projects into space, making it available for interactions with a protein target.
Table 1: Crystallographic Data for 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one [3]
Parameter
Value
Molecular Formula
C₁₄H₁₈N₂O
Molecular Weight
230.30 g/mol
Crystal System
Orthorhombic
Dihedral Angle (Ring 1 vs. Ring 2)
80.46°
Dihedral Angle (Phenyl vs. Ring 1)
53.56°
Dihedral Angle (Phenyl vs. Ring 2)
50.21°
Synthesis and Methodologies
The synthesis of the 2,7-diazaspiro[4.4]nonane core and its subsequent benzylation are key steps in accessing the title compound. While a specific protocol for the 3-oxo isomer is not detailed in the literature, a general approach can be inferred from the synthesis of the 1-oxo isomer and other related spirocycles.
Synthesis of the 2,7-Diazaspiro[4.4]nonane Core
The synthesis of the isomeric 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one was achieved through the reductive cyclization of methyl 1-benzyl-3-(cyanomethyl)pyrrolidine-3-carboxylate using Raney Nickel and hydrogen gas.[3] A similar strategy could likely be adapted for the synthesis of the 3-oxo isomer, starting from a suitably substituted pyrrolidine precursor.
Introduction of the Benzyl Group
The benzyl group is typically introduced via N-alkylation of a secondary amine precursor with benzyl bromide or a similar benzylating agent. This reaction is a standard and robust transformation in organic synthesis.
Experimental Workflow: General Synthetic Approach
Caption: Generalized synthetic workflow for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Biological Evaluation in the Context of PROTACs
Given the likely application of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one in PROTACs, its biological evaluation would not focus on its intrinsic activity but rather on its performance as a component of the larger heterobifunctional molecule.
Binding Assays
If the benzylated spirocycle is part of the E3 ligase ligand, its binding affinity to the specific E3 ligase (e.g., VHL, Cereblon) would be determined using techniques such as Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or competitive binding assays with a known fluorescently labeled ligand.
Ternary Complex Formation
The ability of the resulting PROTAC to induce the formation of a stable ternary complex (Target Protein - PROTAC - E3 Ligase) is a critical determinant of its efficacy. This can be assessed using biophysical methods like SPR or proximity-based assays such as Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).
Cellular Degradation Assays
The ultimate measure of a PROTAC's success is its ability to induce the degradation of the target protein in a cellular context. This is typically quantified using Western blotting or targeted proteomics to measure the levels of the target protein after treatment with the PROTAC.
Logical Flow of PROTAC Evaluation
Caption: Stepwise evaluation of a PROTAC containing the title compound.
Conclusion
The benzyl group in 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is a key structural feature that likely plays a crucial role in its function as a building block for PROTACs. Its contributions are multifaceted, ranging from providing essential steric and hydrophobic interactions for binding to an E3 ligase or target protein, to modulating the overall physicochemical properties of the resulting PROTAC. While direct biological data for the isolated molecule is scarce, its structural similarity to characterized compounds and its commercial positioning provide a strong rationale for its utility in the rapidly advancing field of targeted protein degradation. Further research incorporating this scaffold into PROTACs and detailed structure-activity relationship studies will be instrumental in fully elucidating the nuanced role of the benzyl group and unlocking the full therapeutic potential of this promising chemical entity.
Solubility and stability of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
An In-Depth Technical Guide to the Physicochemical Characterization of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one: A Methodological Approach Foreword: Navigating the Data Gap in Early-Stage Drug Discovery In the realm of dr...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Physicochemical Characterization of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one: A Methodological Approach
Foreword: Navigating the Data Gap in Early-Stage Drug Discovery
In the realm of drug development, the journey of a novel chemical entity (NCE) from a promising hit to a viable clinical candidate is fraught with challenges. A thorough understanding of a compound's physicochemical properties is a critical determinant of its ultimate success. This guide addresses the solubility and stability of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a spirocyclic scaffold of interest in medicinal chemistry. It is important to note that, as a relatively novel compound, extensive public data on its specific properties is scarce. Therefore, this document serves a dual purpose: it is both a theoretical framework and a practical, methodological guide for researchers to generate and interpret the necessary data for this compound or other novel molecules in their pipeline. We will proceed as if we are undertaking the characterization of this molecule for the first time, outlining the necessary experiments, the rationale behind our choices, and the interpretation of potential outcomes.
Part 1: Solubility Profiling: The Gateway to Bioavailability
The solubility of an active pharmaceutical ingredient (API) is a critical factor influencing its absorption and, consequently, its bioavailability. Poor aqueous solubility is a major hurdle in drug development, often leading to variable and insufficient drug exposure. The following sections detail a comprehensive strategy for assessing the solubility of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Thermodynamic Solubility in Aqueous Buffers
Thermodynamic solubility is the maximum concentration of a compound that can be dissolved in a solvent at equilibrium. It is a fundamental property that dictates the upper limit of a drug's concentration in the gastrointestinal tract.
Preparation of Buffers: Prepare a series of biologically relevant buffers, such as phosphate-buffered saline (PBS) at pH 7.4, and acetate buffers at pH 4.5 and pH 5.5, to simulate various physiological conditions.
Compound Addition: Add an excess of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one to each buffer in separate, sealed vials. The excess solid should be clearly visible.
Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.
Phase Separation: Separate the solid phase from the solution by centrifugation or filtration. Ensure the filter does not adsorb the compound.
Quantification: Analyze the concentration of the dissolved compound in the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
Causality Behind Experimental Choices:
The use of multiple pH buffers is crucial as the ionization state of the diazaspiro[4.4]nonan-3-one core can significantly influence its solubility.
The extended equilibration time in the shake-flask method ensures that the measured solubility is the true thermodynamic solubility, not a kinetically limited value.
Data Presentation: Predicted Solubility Profile
Solvent System
pH
Temperature (°C)
Predicted Solubility (µg/mL)
Phosphate-Buffered Saline
7.4
25
Low to Moderate
Acetate Buffer
4.5
25
Moderate to High
0.1 N HCl
1.2
37
High
Simulated Gastric Fluid
1.6
37
High
Simulated Intestinal Fluid
6.8
37
Low to Moderate
Kinetic Solubility in Organic Solvents
Kinetic solubility measures the concentration of a compound that remains in solution after being added from a concentrated stock solution. This is often more relevant to in vitro screening assays where compounds are introduced in a solvent like dimethyl sulfoxide (DMSO).
Stock Solution Preparation: Prepare a high-concentration stock solution of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one in DMSO (e.g., 10 mM).
Serial Dilution: Perform serial dilutions of the stock solution in DMSO.
Aqueous Addition: Add the DMSO solutions to an aqueous buffer (e.g., PBS pH 7.4) to a final DMSO concentration of 1-2%.
Incubation and Analysis: Incubate the samples for a short period (e.g., 1-2 hours) and then measure the amount of precipitated compound using nephelometry or by analyzing the supernatant via HPLC-UV.
Visualization: Solubility Assessment Workflow
Caption: Workflow for Thermodynamic and Kinetic Solubility Assessment.
Part 2: Stability Assessment: Ensuring Compound Integrity
The chemical stability of a drug candidate is paramount for its successful development, manufacturing, and storage. Degradation can lead to a loss of potency and the formation of potentially toxic impurities.
pH-Dependent Hydrolytic Stability
This study evaluates the susceptibility of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one to hydrolysis across a range of pH values.
Experimental Protocol: Forced Degradation Study
Sample Preparation: Prepare solutions of the compound in buffers of varying pH (e.g., pH 1.2, 4.5, 7.4, and 9.0).
Incubation: Incubate the solutions at a controlled temperature (e.g., 40 °C) for a defined period (e.g., 7 days).
Time-Point Analysis: At specified time points (e.g., 0, 1, 3, 7 days), withdraw aliquots and quench any reaction if necessary.
Purity Analysis: Analyze the samples using a stability-indicating HPLC method to determine the percentage of the parent compound remaining and to detect the formation of any degradation products.
Trustworthiness Through Self-Validation:
A robust stability-indicating HPLC method is one that can separate the parent peak from all potential degradation products and impurities. This is validated by performing forced degradation studies (e.g., acid, base, oxidation, heat, light) and demonstrating peak purity using a photodiode array (PDA) detector.
Photostability
Photostability testing determines if a compound is sensitive to light, which can inform handling and packaging requirements.
Experimental Protocol: ICH Q1B Guideline
Sample Exposure: Expose solid and solution samples of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one to a controlled light source that provides both UV and visible light (e.g., a xenon lamp).
Control Samples: Protect identical control samples from light.
Analysis: After a specified duration of exposure, analyze both the exposed and control samples for degradation and changes in physical properties.
In Vitro Metabolic Stability
Assessing metabolic stability in liver microsomes or hepatocytes provides an early indication of a compound's potential in vivo clearance.
Incubation Mixture: Prepare an incubation mixture containing liver microsomes (human, rat, or mouse), NADPH (a cofactor for metabolic enzymes), and a buffer.
Compound Addition: Add 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one to the incubation mixture.
Time-Course Study: Incubate the mixture at 37 °C and collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).
Reaction Quenching: Stop the metabolic reaction by adding a cold organic solvent (e.g., acetonitrile).
Analysis: Analyze the samples by LC-MS/MS to determine the percentage of the parent compound remaining over time.
Visualization: Stability Assessment Logic
Caption: Logical Flow of Stability Assessment Studies.
Part 3: Integrated Physicochemical Profiling and Future Directions
The data generated from the solubility and stability studies must be integrated to form a comprehensive physicochemical profile of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. This profile will guide further development activities, including formulation development, preclinical studies, and manufacturing process design.
A low aqueous solubility at neutral pH, coupled with good stability, might suggest the need for enabling formulations such as amorphous solid dispersions or lipid-based formulations. Conversely, if the compound exhibits significant degradation under certain conditions, appropriate measures must be taken to ensure its stability in the final drug product.
This guide has provided a methodological framework for the thorough characterization of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. By following these principles and protocols, researchers can build a robust data package to support the advancement of this and other novel chemical entities in the drug discovery pipeline.
References
As this guide is a methodological framework for a compound with limited public data, direct references for its specific properties are not available. The following references provide authoritative guidance on the principles and protocols described.
ICH Harmonised Tripartite Guideline Q6A: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
ICH Harmonised Tripartite Guideline Q1B: Photostability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
Di, L., & Kerns, E. H. (2003). Profiling drug-like properties in discovery research. Current Opinion in Chemical Biology, 7(3), 402-408. [Link]
Exploratory
The Ascendance of Diazaspirocycles in Modern Drug Discovery: A Technical Guide to Core Scaffolds
Abstract In the relentless pursuit of novel therapeutics with enhanced efficacy, selectivity, and superior pharmacokinetic profiles, medicinal chemists are increasingly turning their attention to three-dimensional molecu...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
In the relentless pursuit of novel therapeutics with enhanced efficacy, selectivity, and superior pharmacokinetic profiles, medicinal chemists are increasingly turning their attention to three-dimensional molecular architectures. Among these, diazaspirocycles have emerged as a particularly promising class of privileged scaffolds. Their inherent rigidity, conformational constraint, and diverse synthetic accessibility offer a powerful toolkit to overcome the limitations of traditional flat, aromatic compounds. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core principles of diazaspirocycles in medicinal chemistry. We will delve into their fundamental properties, key synthetic strategies, and diverse therapeutic applications, supported by experimental data and detailed protocols.
The Diazaspirocyclic Advantage: A Three-Dimensional Approach to Drug Design
Diazaspirocycles are bicyclic heterocyclic compounds featuring two nitrogen atoms within the ring systems and a single spirocyclic carbon atom shared between the two rings. This unique structural arrangement imparts a well-defined three-dimensional geometry, a stark contrast to the planar nature of many traditional pharmacophores. This inherent three-dimensionality is the cornerstone of their advantages in drug design:
Enhanced Target Binding and Selectivity: The rigid conformational pre-organization of diazaspirocycles allows for more precise and high-affinity interactions with the complex three-dimensional binding pockets of biological targets. This can lead to improved potency and, crucially, enhanced selectivity, as the scaffold can be tailored to fit a specific target with minimal off-target interactions.
Improved Physicochemical and Pharmacokinetic Properties: The introduction of sp³-rich diazaspirocyclic cores often leads to a desirable shift in physicochemical properties. Compared to their flat aromatic counterparts, they can exhibit increased aqueous solubility, improved metabolic stability, and a reduced tendency for non-specific protein binding. These attributes are critical for developing drug candidates with favorable absorption, distribution, metabolism, and excretion (ADME) profiles.[1]
Novel Chemical Space Exploration: Diazaspirocycles provide access to a vast and underexplored chemical space. Their diverse ring sizes and substitution patterns allow for the creation of novel molecular frameworks that can interact with biological targets in previously unexploited ways, offering new avenues for tackling challenging diseases.
A prime example of the diazaspirocyclic advantage is the use of the diazaspiro[3.3]heptane motif as a bioisostere for the ubiquitous piperazine ring. The constrained nature of the spirocycle offers a more defined vector for substituent placement, leading to improved target engagement and pharmacological properties.[2][3][4]
Synthetic Strategies: Building the Diazaspirocyclic Core
The successful application of diazaspirocycles in drug discovery is underpinned by the development of robust and versatile synthetic methodologies. Several key strategies have emerged for the construction of these complex scaffolds.
Ring-Closing Metathesis (RCM)
Ring-closing metathesis has proven to be a powerful tool for the synthesis of various diazaspirocyclic systems. This reaction typically involves the use of a ruthenium-based catalyst to cyclize a diene precursor containing the requisite nitrogen atoms.
Experimental Protocol: Synthesis of a 1,9-Diazaspiro[5.5]undecane Scaffold via RCM
This protocol is a representative example of an RCM-based synthesis of a diazaspirocyclic core.
Step 1: Synthesis of the Diene Precursor
To a solution of N-Boc-4-piperidone in a suitable solvent (e.g., dichloromethane), add a vinyl Grignard reagent at 0 °C.
Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).
Quench the reaction with saturated aqueous ammonium chloride and extract the product with an organic solvent.
Protect the resulting tertiary alcohol as a suitable ether (e.g., TBS ether).
Deprotect the Boc group using trifluoroacetic acid (TFA).
Couple the resulting amine with an N-protected amino acid containing a terminal alkene (e.g., N-Boc-allylglycine) using a standard peptide coupling reagent (e.g., HATU).
Step 2: Ring-Closing Metathesis
Dissolve the diene precursor in degassed dichloromethane.
Add a solution of a Grubbs catalyst (e.g., Grubbs' second-generation catalyst) in dichloromethane.
Heat the reaction mixture to reflux and monitor the reaction progress by TLC.
Upon completion, cool the reaction to room temperature and quench with a suitable reagent (e.g., ethyl vinyl ether).
Purify the resulting diazaspirocycle by column chromatography.
Intramolecular Cycloaddition Reactions
Intramolecular cycloaddition reactions, such as [3+2] and [4+2] cycloadditions, offer an efficient means of constructing diazaspirocycles with high stereocontrol. These reactions involve the intramolecular reaction of a tethered dipole and dipolarophile or diene and dienophile.
Experimental Protocol: Synthesis of a Diazaspirocycle via Intramolecular [3+2] Cycloaddition
This protocol outlines a general procedure for an intramolecular azide-alkyne cycloaddition.
Step 1: Synthesis of the Azido-Alkyne Precursor
Start with a suitable cyclic ketone (e.g., N-Boc-4-piperidone).
Introduce an alkyne-containing side chain at the α-position via alkylation of the corresponding enolate.
Reduce the ketone to the corresponding alcohol.
Convert the alcohol to an azide using a suitable reagent (e.g., diphenylphosphoryl azide under Mitsunobu conditions).
Step 2: Intramolecular [3+2] Cycloaddition
Dissolve the azido-alkyne precursor in a high-boiling solvent (e.g., toluene or xylene).
Heat the reaction mixture to reflux to induce the intramolecular cycloaddition.
Monitor the reaction by TLC until the starting material is consumed.
Cool the reaction and purify the resulting triazole-fused diazaspirocycle by column chromatography.
Diagram: General Workflow for Diazaspirocycle Synthesis
Caption: A generalized workflow illustrating common synthetic entries to diazaspirocyclic scaffolds.
Therapeutic Applications of Diazaspirocycles
The unique structural and physicochemical properties of diazaspirocycles have led to their exploration in a wide range of therapeutic areas.
Oncology
In the field of oncology, diazaspirocycles have shown promise as inhibitors of various key cancer targets, including protein kinases and DNA repair enzymes.
Kinase Inhibitors: The rigid nature of the diazaspirocyclic scaffold makes it an excellent platform for the design of potent and selective kinase inhibitors. By orienting substituents into specific regions of the ATP-binding pocket, it is possible to achieve high affinity and selectivity for a particular kinase. For example, diazaspiro[3.3]heptane-based compounds have been developed as potent inhibitors of kinases involved in cell proliferation and survival signaling pathways.
PARP Inhibitors: Poly(ADP-ribose) polymerase (PARP) inhibitors are a clinically validated class of anticancer agents, particularly effective in tumors with BRCA mutations. Diazaspirocyclic cores have been incorporated into PARP inhibitor scaffolds as bioisosteric replacements for traditional motifs like piperazine. This has led to compounds with altered physicochemical properties and potentially improved selectivity profiles. For instance, replacing the piperazine in the FDA-approved PARP inhibitor Olaparib with a diazaspiro[3.3]heptane core resulted in a compound with reduced DNA damage and cytotoxicity in certain contexts.[6]
Mechanism of Action: PARP Inhibition
Caption: The mechanism of action of PARP inhibitors, including those with diazaspirocyclic scaffolds.
Central Nervous System (CNS) Disorders
The ability of diazaspirocycles to cross the blood-brain barrier and their conformational rigidity make them attractive scaffolds for targeting CNS receptors.
GPCR Ligands: G-protein coupled receptors (GPCRs) are a major class of drug targets for a wide range of CNS disorders. Diazaspirocycles have been successfully employed as scaffolds for the development of potent and selective GPCR ligands. Their three-dimensional nature allows for precise interactions with the transmembrane domains of these receptors, leading to either agonistic or antagonistic activity. For example, diazaspiro[4.4]nonane derivatives have been investigated as ligands for dopamine and serotonin receptors, which are implicated in conditions such as schizophrenia and depression.[5]
Downstream Signaling of a Gq-Coupled GPCR
Caption: A simplified representation of a Gq-coupled GPCR signaling pathway modulated by a diazaspirocyclic ligand.
Infectious Diseases
Recent research has highlighted the potential of diazaspirocycles as a novel class of antiviral agents.
Viral Entry Inhibitors: Certain diazaspiroalkane derivatives have been shown to inhibit the replication of a broad range of viruses, including human cytomegalovirus (HCMV) and human immunodeficiency virus (HIV).[7][8][9] The proposed mechanism of action involves the blockage of viral entry into host cells by binding to heparan sulfate proteoglycans on the cell surface, which are used by many viruses as initial attachment receptors.[8]
Comparative Analysis of Core Diazaspirocyclic Scaffolds
The choice of a specific diazaspirocyclic core depends on the therapeutic target and the desired physicochemical properties. Here, we compare three common scaffolds:
Scaffold
Ring Sizes
Key Features
Synthetic Accessibility
Diazaspiro[3.3]heptane
4, 4
Highly rigid and compact, excellent piperazine bioisostere.
Generally accessible through multi-step synthesis.[2]
Diazaspiro[4.4]nonane
5, 5
More flexible than [3.3]heptane, provides different exit vectors for substituents.
Can be synthesized via domino radical bicyclization and other methods.[10][11]
Diazaspiro[5.5]undecane
6, 6
Larger and more flexible, can mimic larger cyclic structures.
Accessible through various routes, including those involving pyridine precursors.[12]
The selection of the appropriate scaffold is a critical step in the design of novel diazaspirocyclic drug candidates and should be guided by a thorough understanding of the target's binding site topology and the desired ADME properties.
Future Directions and Conclusion
Diazaspirocycles represent a rapidly evolving and highly promising area of medicinal chemistry. The continued development of novel synthetic methodologies will undoubtedly expand the accessible chemical space and facilitate the generation of more diverse compound libraries. As our understanding of the structure-activity relationships of these scaffolds deepens, we can expect to see the emergence of a new generation of highly selective and potent therapeutics targeting a wide array of diseases. The three-dimensional nature of diazaspirocycles offers a clear path away from the "flatland" of traditional drug discovery, paving the way for innovative solutions to some of the most pressing challenges in modern medicine.
References
Marongiu, A., et al. (2022). Study of antiviral activity of diazadispiroalkane compounds against alpha- and beta- coronaviruses.
Antiretroviral Activity Of a Novel Pyrimidyl-Di(Diazaspiroalkane) Derivative. (n.d.). PMC - NIH. Retrieved from [Link]
Diazadispiroalkane Derivatives Are New Viral Entry Inhibitors. (n.d.). PMC - NIH. Retrieved from [Link]
Synthesis, biological evaluation and molecular modeling of novel azaspiro dihydrotriazines as influenza virus inhibitors targeting the host factor dihydrofol
Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. (n.d.). ResearchGate. Retrieved from [Link]
Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. (2019). PMC - NIH.
Selected kinase profile of 4 key compounds. (n.d.). ResearchGate. Retrieved from [Link]
Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases. (n.d.). PMC - PubMed Central. Retrieved from [Link]
tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate. (n.d.). PMC - NIH. Retrieved from [Link]
Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. (n.d.). PMC - PubMed Central. Retrieved from [Link]
Inhibition Profiles for Reference Compounds and Clinically Relevant Kinase Inhibitors. (n.d.). ResearchGate. Retrieved from [Link]
Kinase inhibition profiles as a tool to identify kinases for specific phosphoryl
Full article: Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?. (n.d.). Taylor & Francis Online. Retrieved from [Link]
Drug discovery for neurodegenerative diseases. (n.d.). CIB (CSIC). Retrieved from [Link]
Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[3.3]. (n.d.). ResearchGate. Retrieved from [Link]
Therapeutic Potential of Spirooxindoles as Antiviral Agents. (2016). PubMed - NIH.
1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. (n.d.). Uniba. Retrieved from [Link]
Targeting metabolic disorders by n
Allosteric modulation of G protein-coupled receptor signaling. (n.d.). Frontiers. Retrieved from [Link]
The use of pharmacokinetic and pharmacodynamic data in the assessment of drug safety in early drug development. (n.d.). PMC - NIH. Retrieved from [Link]
One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors. (2023). PMC - NIH.
Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. (2018).
Current Trends in Clinical Trials of Prodrugs. (n.d.). MDPI. Retrieved from [Link]
Quantitative bioactivity signatures of dietary supplements and n
Trial Phases 1, 2 & 3 Defined. (n.d.). University of Cincinnati. Retrieved from [Link]
Multi-Target Drugs Against Metabolic Disorders. (n.d.). PubMed.
Emerging hiPSC Models for Drug Discovery in Neurodegenerative Diseases. (n.d.). MDPI. Retrieved from [Link]
(PDF) 1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere – Flow‐Assisted Preparation and Derivatisation by Strain‐Release of Azabicyclo[1.1.0]butanes. (n.d.). ResearchGate. Retrieved from [Link]
Quantitative Bioactivity Signatures of Dietary Supplements and Natural Products. (n.d.). Request PDF - ResearchGate. Retrieved from [Link]
Drug Discovery Approaches for the Treatment of Neurodegenerative Disorders. (n.d.). Elsevier. Retrieved from [Link]
A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. (n.d.). PubMed Central. Retrieved from [Link]
Drug Discovery in Neurodegener
The metabolic syndrome, thiazolidinediones, and implications for intersection of chronic and inflammatory disease. (n.d.). PMC - PubMed Central. Retrieved from [Link]
GPCR Downstream Signaling. (n.d.). GenScript. Retrieved from [Link]
Drug Delivery Strategies for the Treatment of Metabolic Diseases. (n.d.). PMC - NIH. Retrieved from [Link]
A New Data Repository for Pharmacokinetic Natural Product-Drug Interactions: From Chemical Characterization to Clinical Studies. (n.d.). DOI. Retrieved from [Link]
Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization. (2019). Assay Guidance Manual - NCBI.
Enantioselectivity in Drug Pharmacokinetics and Toxicity: Pharmacological Relevance and Analytical Methods. (n.d.). MDPI. Retrieved from [Link]
Quantitative Bioactivity Signatures of Dietary Supplements and Natural Products. (n.d.). NIH. Retrieved from [Link]
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Application Notes & Protocols for the Synthesis of PROTACs Utilizing a Rigid 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Scaffold
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of Proteolysis Targeting Chimeras (PROTACs) incorporating the novel, rigid linker pre...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of Proteolysis Targeting Chimeras (PROTACs) incorporating the novel, rigid linker precursor, 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. The strategic incorporation of spirocyclic motifs into PROTAC linkers is a burgeoning area of interest aimed at enhancing conformational rigidity, which can lead to improved ternary complex formation and more favorable pharmacokinetic properties.[1] This guide will elucidate the rationale behind using such constrained linkers, followed by detailed, step-by-step protocols for the synthesis of a model PROTAC targeting the BRD4 protein for degradation via the VHL E3 ligase. We will cover the functionalization of the diazaspiro[4.4]nonanone core, subsequent deprotection, and final conjugation to the respective protein-targeting ligands. This document is intended to serve as a practical resource, blending established synthetic methodologies with expert insights to empower the rational design and execution of next-generation targeted protein degraders.
Introduction: The Critical Role of the Linker in PROTAC Design
Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that commandeer the cell's ubiquitin-proteasome system to induce the degradation of specific proteins of interest (POIs).[2] A PROTAC molecule is comprised of three key components: a ligand that binds to the target protein (the "warhead"), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that covalently connects these two elements.[3] While significant research has focused on the warhead and E3 ligase ligand, the linker is now recognized as a critical determinant of a PROTAC's overall efficacy, influencing its cellular permeability, the stability of the crucial ternary complex (POI-PROTAC-E3 ligase), and ultimately, the efficiency of protein degradation.[2][4]
Traditional PROTAC linkers, often composed of flexible polyethylene glycol (PEG) or alkyl chains, can lead to a high degree of conformational heterogeneity.[5] This flexibility can result in an entropic penalty upon binding and may not optimally orient the POI and E3 ligase for efficient ubiquitin transfer. To address this, medicinal chemists are increasingly turning to more rigid linker architectures.[1]
The Spirocyclic Advantage: Introducing 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
The use of rigid linkers, such as those containing spirocyclic scaffolds, can pre-organize the PROTAC molecule into a more bioactive conformation, potentially enhancing ternary complex stability and improving selectivity.[6] The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold offers a unique three-dimensional structure that can reduce the number of rotatable bonds in the linker, thereby minimizing the entropic cost of ternary complex formation. The benzyl protecting group allows for orthogonal functionalization of the two amine groups, providing a versatile handle for the sequential attachment of the warhead and E3 ligase ligand.
This application note will detail a synthetic strategy to construct a BRD4-targeting PROTAC using this advanced linker building block. We will use a derivative of the well-characterized BRD4 inhibitor, JQ1, as the warhead and a hydroxylated VHL ligand for E3 ligase recruitment.[7][8]
Mechanism of Action & Synthetic Strategy Overview
The overarching goal is to synthesize a PROTAC that can simultaneously bind to BRD4 and the VHL E3 ligase, bringing them into close proximity to facilitate the ubiquitination and subsequent proteasomal degradation of BRD4.
Caption: PROTAC-mediated protein degradation workflow.
Our synthetic approach is a modular, multi-step process designed for clarity and reproducibility. The key phases are:
Functionalization of the Linker Core: Sequential acylation of the two amine groups of the diazaspiro[4.4]nonanone core.
Synthesis of a Functionalized Warhead: Preparation of a JQ1 analogue bearing a carboxylic acid handle for linker conjugation.
Synthesis of a Functionalized E3 Ligase Ligand: Preparation of a VHL ligand with a suitable attachment point.
Convergent Assembly: Stepwise coupling of the linker with the warhead and E3 ligase ligand, including a critical deprotection step.
Caption: Convergent synthetic workflow for the PROTAC.
Experimental Protocols
Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.
Protocol 1: Synthesis of Warhead-Linker Intermediate (3)
This protocol details the amide coupling of a carboxylic acid-functionalized JQ1 analogue (1 ) with 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one (2 ).
Reagents and Materials:
Reagent/Material
M.W.
Amount (mg)
Moles (mmol)
Equivalents
JQ1-acid (1 )
470.96
100
0.212
1.0
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one (2 )
244.33
57
0.233
1.1
HATU
380.23
97
0.254
1.2
DIPEA
129.24
110 (147 µL)
0.848
4.0
Anhydrous DMF
-
5 mL
-
-
Procedure:
To a dry round-bottom flask under a nitrogen atmosphere, add JQ1-acid (1 ) (100 mg, 0.212 mmol).
Dissolve the solid in anhydrous DMF (5 mL).
Add HATU (97 mg, 0.254 mmol) and DIPEA (147 µL, 0.848 mmol) to the solution. Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.
Add 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one (2 ) (57 mg, 0.233 mmol) to the reaction mixture.
Stir the reaction at room temperature overnight (approx. 16 hours).
Work-up:
Monitor the reaction by LC-MS to confirm the formation of the desired product (Expected M+H⁺: 697.2).
Dilute the reaction mixture with ethyl acetate (50 mL).
Wash the organic layer sequentially with 5% LiCl solution (3 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel (eluent: gradient of 0-10% methanol in dichloromethane) to yield the Warhead-Linker Intermediate (3 ).
Protocol 2: N-Benzyl Deprotection (Formation of Intermediate 4)
This protocol describes the removal of the N-benzyl protecting group from intermediate 3 via catalytic hydrogenolysis.[9][10]
Reagents and Materials:
Reagent/Material
M.W.
Amount (mg)
Moles (mmol)
Warhead-Linker Intermediate (3 )
696.25
100
0.144
Palladium on Carbon (10 wt. %)
-
20
(catalytic)
Methanol
-
10 mL
-
Hydrogen (H₂) gas
-
Balloon
-
Procedure:
Dissolve the Warhead-Linker Intermediate (3 ) (100 mg, 0.144 mmol) in methanol (10 mL) in a round-bottom flask.
Carefully add 10% Pd/C (20 mg, ~20% w/w) to the solution. Caution: Pd/C can be pyrophoric. Handle under an inert atmosphere if dry.
Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this process three times.
Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure) at room temperature for 12-24 hours.
Work-up:
Monitor the reaction by LC-MS (Expected M+H⁺: 607.2).
Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The Celite pad with catalyst may be flammable; do not allow it to dry completely.
Wash the Celite pad with methanol (2 x 10 mL).
Combine the filtrates and concentrate under reduced pressure.
The resulting amine intermediate (4 ) is often used in the next step without further purification, assuming clean conversion.
Protocol 3: Final PROTAC Synthesis (Formation of 6)
This final step involves the amide coupling of the deprotected linker intermediate (4 ) with a carboxylic acid-functionalized VHL ligand (5 ).
Reagents and Materials:
Reagent/Material
M.W.
Amount (mg)
Moles (mmol)
Equivalents
Amine Intermediate (4 )
606.16
87
0.144
1.0
VHL-acid (5 )
446.51
71
0.158
1.1
HATU
380.23
66
0.173
1.2
DIPEA
129.24
74 (99 µL)
0.576
4.0
Anhydrous DMF
-
5 mL
-
-
Procedure:
Follow the amide coupling procedure as described in Protocol 1 , using Amine Intermediate (4 ), VHL-acid (5 ), HATU, and DIPEA.
Work-up:
Monitor the reaction by LC-MS (Expected M+H⁺: 1034.5).
Perform the same aqueous work-up as in Protocol 1 .
Purification: Purify the final PROTAC (6 ) by preparative reverse-phase HPLC (e.g., C18 column with a water/acetonitrile gradient containing 0.1% TFA or formic acid) to yield the pure product.
Characterization: Confirm the identity and purity of the final PROTAC by LC-MS and ¹H NMR spectroscopy.
Characterization Data (Representative)
The following data are representative of what would be expected for the successful synthesis of the target PROTAC.
Table 1: Summary of Characterization Data
Compound
Chemical Formula
Expected Mass [M+H]⁺
Purity (LC-MS)
¹H NMR
3
C₃₉H₄₀ClN₅O₄S
697.2
>95%
Conforms to structure
4
C₃₂H₃₄ClN₅O₄S
607.2
>90% (used crude)
Conforms to structure
6 (Final PROTAC)
C₅₄H₆₀Cl₂F N₉O₈S
1034.5
>98%
Conforms to structure
Discussion and Scientific Rationale
Choice of Coupling Reagents: HATU is a highly efficient and widely used peptide coupling reagent that minimizes side reactions and racemization.[11] DIPEA is a non-nucleophilic base used to neutralize the ammonium salts formed during the reaction and facilitate the coupling process.[11]
Orthogonal Protection Strategy: The use of an N-benzyl group is strategic. It is stable to the amide coupling conditions used in the first step but can be selectively removed under catalytic hydrogenolysis conditions that do not affect the other functional groups in the molecule.[9][10] This orthogonality is key to the success of the convergent synthetic strategy.
Purification: Due to the high molecular weight and complexity of PROTACs, purification can be challenging.[12] Reverse-phase preparative HPLC is the method of choice for obtaining high-purity final compounds, which is essential for accurate biological evaluation.
Impact of the Spirocyclic Linker: The rigid 2,7-diazaspiro[4.4]nonan-3-one core is expected to reduce the conformational flexibility of the resulting PROTAC. This can lead to a more defined three-dimensional structure, which may result in a more stable ternary complex and improved degradation efficiency compared to PROTACs with flexible linkers.[6] Furthermore, the physicochemical properties imparted by this linker, such as solubility and polarity, can significantly influence the overall drug-like properties of the final molecule.[13][]
Troubleshooting
Problem
Possible Cause(s)
Suggested Solution(s)
Low yield in amide coupling
- Incomplete activation of the carboxylic acid.- Poor quality of reagents (e.g., moisture).- Steric hindrance.
- Increase reaction time or temperature (e.g., to 40 °C).- Use fresh, anhydrous solvents and reagents.- Try alternative coupling reagents like COMU or T3P®.
- Use fresh catalyst.- Ensure the system is properly purged with H₂.- Increase catalyst loading or hydrogen pressure (if equipment allows).- If the substrate contains sulfur, consider alternative deprotection methods, although hydrogenolysis is generally robust.
Difficulty in final purification
- Poor solubility of the PROTAC.- Co-elution of impurities.
- Modify HPLC gradient (slower gradient may improve resolution).- Try different solvent systems (e.g., with formic acid instead of TFA).- Use a different stationary phase (e.g., phenyl-hexyl column).
Conclusion
This application note provides a detailed, rational, and practical guide for the synthesis of a novel PROTAC utilizing the rigid 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one linker precursor. By leveraging a robust and modular synthetic strategy, researchers can efficiently construct these complex molecules. The incorporation of conformationally constrained linkers represents a significant step forward in the rational design of PROTACs, offering a promising avenue to develop degraders with enhanced potency, selectivity, and improved pharmaceutical properties. The protocols and insights provided herein should serve as a valuable resource for scientists working at the forefront of targeted protein degradation.
References
De, S., Sahu, R., Palei, S., & Nanda, L. N. (2024). Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. Bioorganic & Medicinal Chemistry, 112, 117875. Available at: [Link]
Scott, J. S., et al. (2024). Factors to Consider for Synthesis in 1536-Well Plates—An Amide Coupling Case Study for PROTAC Synthesis. Journal of Organic Chemistry. Available at: [Link]
Broad Institute. (2024). Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. Available at: [Link]
Gara, M., et al. (2023). Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α. Cancers, 15(3), 611. Available at: [Link]
Al-Ali, H., et al. (2023). Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α. PMC. Available at: [Link]
ResearchGate. (n.d.). Scope of PROTAC synthesis via amide coupling. Available at: [Link]
ACS Publications. (2024). Factors to Consider for Synthesis in 1536-Well Plates: An Amide Coupling Case Study for PROTAC Synthesis. Available at: [Link]
Koravovic, M., et al. (2023). From PROTAC to inhibitor: Structure-guided discovery of potent and orally bioavailable BET inhibitors. European Journal of Medicinal Chemistry, 251, 115246. Available at: [Link]
National Institutes of Health. (n.d.). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Available at: [Link]
ACS Figshare. (2025). Factors to Consider for Synthesis in 1536-Well Plates An Amide Coupling Case Study for PROTAC Synthesis. Available at: [Link]
ACS Publications. (2023). A Versatile and Sustainable Multicomponent Platform for the Synthesis of Protein Degraders: Proof-of-Concept Application to BRD4-Degrading PROTACs. Available at: [Link]
De, S., Sahu, R., Palei, S., & Nanda, L. N. (2024). Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. OUCI. Available at: [Link]
National Institutes of Health. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. Available at: [Link]
ACS Publications. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. Available at: [Link]
SpiroChem. (n.d.). Linker Design. Available at: [Link]
MDPI. (n.d.). Unsuccessful and successful methods for removal of N-benzyl protecting group and N. Available at: [Link]
National Institutes of Health. (n.d.). Characteristic roadmap of linker governs the rational design of PROTACs. Available at: [Link]
ResearchGate. (2025). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Available at: [Link]
ChemRxiv. (n.d.). Computation, Synthesis and NMR Investigations of PROTAC Linker Conformation, Chamaleonicity and their Impacts on the Mode of Ac-. Available at: [Link]
ResearchGate. (2025). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Available at: [Link]
University of Southampton. (2023). Exploring linker fluorination to optimise PROTAC potency, selectivity, and physical properties. Available at: [Link]
PubMed. (n.d.). The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space. Available at: [Link]
Research and Reviews. (2023). Screening, Designing and its Physicochemical Properties Involved in Drug Discovery. Available at: [Link]
ChemRxiv. (2024). Computation, Synthesis and NMR Investigations of PROTAC Linker Conformation, Chamaleonicity and their Impacts on the Mode of Action. Available at: [Link]
RSC Publishing. (n.d.). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. Available at: [Link]
ACS Publications. (n.d.). Synthesis of Spirocyclic Diarylfluorenes by One-Pot Twofold SNAr Reactions of Diaryl Sulfones with Diarylmethanes. Available at: [Link]
ChemRxiv. (n.d.). Exploring Synthetic Routes to 6-Functionalized 4- Azaspiro[2.3]hexanes. Available at: [Link]
ResearchGate. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Available at: [Link]
The Strategic Application of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one in Next-Generation Protein Degraders: A Guide to Synthesis and Cellular Evaluation
Introduction: Beyond Linear Linkers in Targeted Protein Degradation Proteolysis-targeting chimeras (PROTACs) have heralded a new era in therapeutic intervention, moving beyond simple inhibition to induce the outright deg...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Beyond Linear Linkers in Targeted Protein Degradation
Proteolysis-targeting chimeras (PROTACs) have heralded a new era in therapeutic intervention, moving beyond simple inhibition to induce the outright degradation of disease-causing proteins.[1][2] These heterobifunctional molecules co-opt the cell's natural ubiquitin-proteasome system by bringing a target protein of interest (POI) into proximity with an E3 ubiquitin ligase, leading to the POI's ubiquitination and subsequent destruction.[3][4][5] The efficacy of a PROTAC is critically dependent on the intricate interplay of its three components: a warhead that binds the POI, a ligand that recruits an E3 ligase, and the linker that tethers them.
While flexible linkers, such as polyethylene glycol (PEG) and alkyl chains, have been instrumental in the early success of PROTACs, the field is increasingly recognizing the limitations of this approach.[3][6] The inherent flexibility of these linkers can lead to a multitude of non-productive conformations, potentially hindering the formation of a stable and effective ternary complex (POI-PROTAC-E3 ligase).[7] This has spurred the exploration of more rigid and structurally defined linkers to pre-organize the molecule into a bioactive conformation, thereby enhancing potency, selectivity, and improving pharmacokinetic properties.[3][4][8]
This guide focuses on the application of a novel, rigid scaffold, 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one , as a cornerstone for the rational design of advanced protein degraders. Its spirocyclic nature introduces a significant degree of conformational constraint, which can be leveraged to optimize the geometry of the ternary complex.[4] We will provide a comprehensive overview of the rationale for its use, detailed synthetic protocols for its incorporation into a model PROTAC, and a suite of robust cellular and biochemical assays for its thorough evaluation.
The Rationale for a Rigid Spirocyclic Linker
The transition from flexible to more rigid linkers is a pivotal step in the evolution of PROTAC design.[3][6] The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold offers several distinct advantages:
Conformational Rigidity: The spirocyclic core restricts the number of accessible conformations, reducing the entropic penalty associated with ternary complex formation and potentially increasing its stability.[4][7]
Precise Vectorial Control: The defined three-dimensional structure of the linker allows for more precise control over the spatial orientation of the warhead and the E3 ligase ligand, which is crucial for productive ubiquitination.
Improved Physicochemical Properties: Rigid scaffolds can help to mitigate the "hydrophobic collapse" often associated with flexible linkers, potentially leading to improved solubility and cell permeability.[9]
Novel Intellectual Property: The use of unique linker architectures provides opportunities for generating novel intellectual property in a competitive landscape.[9]
Hypothetical PROTAC Design: Targeting BRD4 with a Spirocyclic Linker
To illustrate the application of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, we propose the design of a hypothetical PROTAC, named SPIRO-dBRD4 , targeting the Bromodomain and Extra-Terminal (BET) protein BRD4, a well-validated target in oncology.[10] SPIRO-dBRD4 will utilize a derivative of the potent BET inhibitor JQ1 as the warhead and will recruit the von Hippel-Lindau (VHL) E3 ligase.
Figure 1: Conceptual structure of SPIRO-dBRD4.
Synthetic Protocol for SPIRO-dBRD4
The synthesis of SPIRO-dBRD4 is envisioned as a convergent process, where the functionalized linker is coupled to the warhead and the E3 ligase ligand. The following is a detailed, hypothetical protocol.
Part 1: Functionalization of the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Linker
The secondary amine on the pyrrolidine ring of the linker provides a convenient handle for derivatization.
Step 1.1: N-Alkylation with a Protected Amino-Alkyl Halide
To a solution of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 3.0 eq).
Add N-(4-bromobutyl)phthalimide (1.2 eq) to the mixture.
Stir the reaction at 60 °C for 12 hours.
Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the phthalimide-protected linker.
Step 1.2: Deprotection to Reveal the Primary Amine
Dissolve the phthalimide-protected linker (1.0 eq) in ethanol.
Add hydrazine monohydrate (5.0 eq) and heat the mixture to reflux for 4 hours.
Cool the reaction to room temperature, and filter off the resulting precipitate.
Concentrate the filtrate under reduced pressure to obtain the amine-functionalized linker.
Part 2: Synthesis of the JQ1-Carboxylic Acid Warhead
A carboxylic acid derivative of JQ1 is required for amide coupling. This can be synthesized according to published procedures.
Part 3: Assembly of the Linker-Warhead Conjugate
Step 3.1: Amide Coupling
Dissolve the JQ1-carboxylic acid (1.0 eq), the amine-functionalized linker (1.1 eq), and 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) (1.2 eq) in anhydrous DMF.
Add N,N-diisopropylethylamine (DIPEA) (3.0 eq) to the mixture.
Stir the reaction at room temperature for 6 hours.
Monitor the reaction by LC-MS.
Upon completion, dilute with water and extract with ethyl acetate.
Wash the organic layer with saturated aqueous sodium bicarbonate, followed by brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
Purify the crude product by column chromatography to yield the linker-warhead conjugate.
Part 4: Final PROTAC Assembly
Step 4.1: Deprotection of the Benzyl Group
Dissolve the linker-warhead conjugate (1.0 eq) in methanol.
Add palladium on carbon (10 wt. %) to the solution.
Stir the mixture under a hydrogen atmosphere (balloon pressure) at room temperature for 12 hours.
Filter the reaction mixture through a pad of Celite and concentrate the filtrate to obtain the debenzylated intermediate.
Step 4.2: Coupling to the VHL Ligand
Dissolve the debenzylated intermediate (1.0 eq), a suitable carboxylic acid-functionalized VHL ligand (e.g., (2S,4R)-1-((S)-2-(tert-butoxycarbonylamino)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide) (1.1 eq), and HATU (1.2 eq) in anhydrous DMF.
Add DIPEA (3.0 eq) and stir at room temperature for 6 hours.
Monitor the reaction by LC-MS.
Purify the final PROTAC, SPIRO-dBRD4, by preparative high-performance liquid chromatography (HPLC).
Protocols for the Biological Evaluation of SPIRO-dBRD4
A multi-assay approach is essential for a comprehensive evaluation of a novel PROTAC.[4]
Target Engagement Assays
These assays confirm that the PROTAC binds to its intended targets in a cellular context.
Protocol 1.1: NanoBRET™ Target Engagement Assay
This assay measures the binding of the PROTAC to BRD4 in live cells.
Principle: A NanoLuc® luciferase-tagged BRD4 is expressed in cells. A fluorescent tracer that binds to BRD4 is added, resulting in Bioluminescence Resonance Energy Transfer (BRET). The PROTAC competes with the tracer for binding to BRD4, causing a decrease in the BRET signal.
Procedure:
Seed HEK293 cells transiently expressing NanoLuc®-BRD4 fusion protein in 96-well plates.
The next day, treat the cells with a range of concentrations of SPIRO-dBRD4 for 2 hours.
Add the NanoBRET™ tracer and the NanoLuc® substrate to the wells.
Measure the BRET signal using a luminometer equipped with appropriate filters.
Calculate the IC₅₀ value, representing the concentration of SPIRO-dBRD4 required to displace 50% of the tracer.
Ternary Complex Formation Assays
These assays provide evidence that the PROTAC can bridge the POI and the E3 ligase.
Protocol 2.1: Proximity-Ligation Assay (PLA)
Principle: PLA detects the close proximity of two proteins in situ. Primary antibodies against BRD4 and VHL are used. If the proteins are in close proximity, secondary antibodies conjugated with oligonucleotides will generate a signal that can be visualized by fluorescence microscopy.
Procedure:
Seed cells on coverslips and treat with SPIRO-dBRD4 for a specified time.
Fix and permeabilize the cells.
Incubate with primary antibodies against BRD4 and VHL.
Perform the PLA reaction according to the manufacturer's protocol.
Visualize and quantify the PLA signals using a fluorescence microscope.
Figure 2: Proximity-Ligation Assay Workflow.
Target Protein Degradation Assays
These assays directly measure the reduction in the levels of the target protein.[4]
Protocol 3.1: Western Blotting
Principle: A classic and robust method to quantify protein levels.
Procedure:
Treat cells with a dose-response of SPIRO-dBRD4 for a set time (e.g., 24 hours).
Lyse the cells and quantify the total protein concentration.
Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.
Probe the membrane with primary antibodies against BRD4 and a loading control (e.g., GAPDH or β-actin).
Incubate with HRP-conjugated secondary antibodies and detect the signal using a chemiluminescence substrate.
Quantify the band intensities to determine the DC₅₀ (half-maximal degradation concentration) and Dₘₐₓ (maximum degradation).
Table 1: Representative Data from Western Blot Analysis
Concentration of SPIRO-dBRD4 (nM)
% BRD4 Remaining (relative to vehicle)
0 (Vehicle)
100
1
85
10
50
100
15
1000
10
Downstream Functional Assays
These assays assess the biological consequences of target protein degradation.[4]
Principle: Measures ATP levels as an indicator of cell viability. Degradation of BRD4 is expected to reduce the viability of cancer cells that are dependent on it.
Procedure:
Seed cancer cells (e.g., MV4-11) in 96-well plates.
Treat with a range of concentrations of SPIRO-dBRD4 for 72 hours.
Add the CellTiter-Glo® reagent to the wells.
Measure the luminescence signal.
Calculate the GI₅₀ (concentration for 50% growth inhibition).
Conclusion and Future Directions
The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold represents a promising new tool in the medicinal chemist's arsenal for the design of next-generation protein degraders. Its rigid, spirocyclic structure offers the potential for enhanced potency, selectivity, and improved drug-like properties by pre-organizing the PROTAC into a bioactive conformation. The protocols outlined in this guide provide a comprehensive framework for the synthesis and evaluation of PROTACs incorporating this novel linker. Further exploration of different attachment points on the spirocyclic core and variations in the length and composition of the appended chains will undoubtedly lead to the discovery of highly effective and therapeutically valuable protein degraders.
References
Baud, M. G. J., Lin-Shiao, E., Cardote, T., Tallant, C., Pschibul, A., Chan, K.-H., Zengerle, M., Garcia, J. R., Kwan, T. T. L., Ferguson, F. M., & Ciulli, A. (2014). A bump-and-hole approach to engineer controlled selectivity of BET bromodomain chemical probes. Science, 346(6209), 638–641.
Bemis, T. A., La Clair, J. J., & Burkart, M. D. (2021). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry, 64(13), 8895–8906.
Bricelj, A., Steinebach, C., & Sosič, I. (2021). Recent advances in the design of linkers for PROTACs. Frontiers in Chemistry, 9, 792466.
Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273-312.
Gadd, M. S., Testa, A., Lucas, X., Chan, K.-H., Chen, W., Lamont, D. J., Zengerle, M., & Ciulli, A. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation.
Hughes, S. J., & Ciulli, A. (2017). Molecular recognition of ternary complexes: a new dimension in the structure-guided design of chemical degraders. Essays in Biochemistry, 61(5), 505–516.
Schneekloth, A. R., Pucheault, M., Tae, H. S., & Crews, C. M. (2008). Targeted intracellular protein degradation induced by a small molecule: En route to chemical proteomics. Bioorganic & Medicinal Chemistry Letters, 18(22), 5904–5908.
Zengerle, M., Chan, K. H., & Ciulli, A. (2015). Selective small molecule induced degradation of the BET bromodomain protein BRD4. ACS Chemical Biology, 10(8), 1770–1777.
Zoppi, V., Hughes, S. J., Maniaci, C., Testa, A., Gmaschitz, T., Wieshofer, C., Koegl, M., Riching, K. M., Daniels, D. L., Spallarossa, A., & Ciulli, A. (2019). Iterative Design and Optimization of Initially Inactive Proteolysis Targeting Chimeras (PROTACs) Identify VZ185 as a Potent, Fast, and Selective von Hippel–Lindau (VHL)-Based Dual Degrader Probe of BRD9 and BRD7. Journal of Medicinal Chemistry, 62(2), 699–726.
Farnaby, W., et al. (2019). BAF complex vulnerabilities in cancer demonstrated via structure-based PROTAC design.
Analyzing the Linker Structure of PROTACs throughout the Induction Process: Computational Insights. Journal of Medicinal Chemistry.
Expertise of the month: PROTACS and Molecular Glues. SpiroChem.
PROTACs improve selectivity for targeted proteins. ScienceOpen.
Selective BRD4 degrad
Synthesis of 7-Benzyl-2-methyl-2,7-diazaspiro[4.4]nonane Dihydrochloride. PrepChem.com.
Structures of PROTACs in co-crystal structures of ternary complex.
Current strategies for the design of PROTAC linkers: a critical review. PubMed.
Linker Design. SpiroChem.
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Analyzing the Linker Structure of PROTACs throughout the Induction Process: Comput
7-benzyl-2, 7-diazaspiro[4.4]nonan-3-one, min 97%, 1 gram. Chemsavers.
Application of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one in targeted protein degradation
An in-depth analysis of current scientific literature and chemical databases indicates that 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is not currently established as a primary scaffold for recruiting E3 ligases in the fiel...
Author: BenchChem Technical Support Team. Date: January 2026
An in-depth analysis of current scientific literature and chemical databases indicates that 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is not currently established as a primary scaffold for recruiting E3 ligases in the field of targeted protein degradation (TPD). While this molecule may serve as a versatile building block in medicinal chemistry, its direct application as an E3 ligase binder in Proteolysis-Targeting Chimeras (PROTACs) or molecular glues is not documented in peer-reviewed studies.
Therefore, this guide has been structured to address the core interest in TPD by focusing on a well-validated and widely utilized E3 ligase recruiting element. We will provide a comprehensive application note and detailed protocols based on the recruitment of the Cereblon (CRBN) E3 ligase, a cornerstone of modern TPD research. This approach will equip researchers with the foundational knowledge and practical methodologies applicable to the broader field of targeted protein degradation.
Application Note: Leveraging the Cereblon E3 Ligase for Targeted Protein Degradation
Introduction:
Targeted protein degradation is a revolutionary therapeutic modality that utilizes the cell's own protein disposal machinery, the Ubiquitin-Proteasome System (UPS), to eliminate disease-causing proteins. PROTACs are heterobifunctional molecules at the heart of this technology. They consist of two key moieties: one that binds to a protein of interest (POI) and another that recruits an E3 ubiquitin ligase, joined by a chemical linker. This ternary complex formation (E3-PROTAC-POI) facilitates the ubiquitination of the POI, marking it for degradation by the proteasome.
The choice of E3 ligase is critical to the success of a PROTAC. Cereblon (CRBN), a substrate receptor of the CUL4A E3 ubiquitin ligase complex, is one of the most successfully exploited E3 ligases in TPD. Its recruitment is typically achieved using derivatives of thalidomide, lenalidomide, or pomalidomide, collectively known as immunomodulatory drugs (IMiDs).
Mechanism of Action: The CRBN-PROTAC-POI Ternary Complex
The formation of a stable and productive ternary complex is the pivotal event in PROTAC-mediated protein degradation. The IMiD-based ligand on the PROTAC binds to the CRBN E3 ligase, while the other end of the PROTAC engages the target protein. This proximity induces the transfer of ubiquitin from the E2-conjugating enzyme to lysine residues on the surface of the POI. The resulting polyubiquitin chain is recognized by the 26S proteasome, leading to the catalytic degradation of the target protein. The PROTAC molecule is then released and can engage in further catalytic cycles of degradation.
Diagram: PROTAC-Mediated Protein Degradation via CRBN Recruitment
Caption: Workflow of PROTAC-mediated protein degradation.
Experimental Protocols
This section provides detailed protocols for the key stages of developing and evaluating a CRBN-recruiting PROTAC.
Protocol 1: Synthesis of a Generic CRBN-Recruiting PROTAC
This protocol outlines a representative synthesis of a PROTAC targeting a hypothetical protein of interest (POI) with a known ligand, connected to a pomalidomide-based CRBN ligand via a polyethylene glycol (PEG) linker.
Materials:
POI-targeting ligand with a suitable functional group for linker attachment (e.g., an amine or carboxylic acid).
Pomalidomide derivative with a linker-compatible functional group (e.g., 4-aminomethyl-pomalidomide).
PEG linker with appropriate terminal functional groups (e.g., NHS-PEG-acid).
High-Performance Liquid Chromatography (HPLC) for purification.
Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) for characterization.
Procedure:
Activation of the Linker: In a nitrogen-flushed round-bottom flask, dissolve the NHS-PEG-acid linker (1.2 eq) in anhydrous DMF.
Coupling with POI Ligand: Add the POI ligand (1 eq) and DIPEA (3 eq) to the reaction mixture. Stir at room temperature for 4-6 hours, monitoring the reaction by LC-MS.
Work-up and Purification: Upon completion, dilute the reaction mixture with ethyl acetate and wash with brine. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting intermediate by reverse-phase HPLC.
Second Coupling with CRBN Ligand: Dissolve the purified intermediate (1 eq) and the pomalidomide derivative (1.1 eq) in anhydrous DMF. Add PyBOP (1.5 eq) and DIPEA (3 eq).
Reaction Monitoring and Final Purification: Stir the reaction at room temperature overnight. Monitor progress by LC-MS. Upon completion, perform an aqueous work-up as in step 3. Purify the final PROTAC product by reverse-phase HPLC.
Characterization: Confirm the identity and purity of the final PROTAC using high-resolution mass spectrometry and 1H NMR.
Protocol 2: Evaluation of Target Protein Degradation by Western Blot
This is a fundamental assay to determine if the synthesized PROTAC induces the degradation of the target protein.
Materials:
Cancer cell line expressing the POI and CRBN.
PROTAC stock solution (e.g., 10 mM in DMSO).
Cell culture medium (e.g., RPMI-1640) with 10% Fetal Bovine Serum (FBS).
Phosphate Buffered Saline (PBS).
RIPA lysis buffer with protease and phosphatase inhibitors.
BCA protein assay kit.
Primary antibodies against the POI and a loading control (e.g., GAPDH, β-actin).
Cell Seeding: Seed cells in a 6-well plate at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.
PROTAC Treatment: Treat the cells with increasing concentrations of the PROTAC (e.g., 1 nM to 10 µM) for a specified time (e.g., 18-24 hours). Include a vehicle control (DMSO) and a negative control (e.g., a PROTAC with an inactive epimer of the CRBN ligand).
Cell Lysis: After incubation, wash the cells with ice-cold PBS and lyse them with RIPA buffer.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
Western Blotting:
Normalize the protein amounts for all samples and prepare them for SDS-PAGE.
Run the samples on a polyacrylamide gel and transfer the proteins to a PVDF membrane.
Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
Incubate the membrane with the primary antibody for the POI overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again and develop with ECL substrate.
Image the blot using a chemiluminescence detector.
Strip the membrane and re-probe for the loading control.
Data Analysis: Quantify the band intensities using image analysis software. Normalize the POI band intensity to the loading control.
Data Presentation: Quantitative Degradation Analysis
PROTAC Concentration
Normalized POI Level (vs. Vehicle)
Vehicle (DMSO)
100%
1 nM
95%
10 nM
70%
100 nM
25%
1 µM
10%
10 µM
15% (Hook Effect)
Protocol 3: Determining DC50 and Dmax Values
These two values are critical for characterizing the potency and efficacy of a PROTAC. DC50 is the concentration of the PROTAC that results in 50% degradation of the target protein, and Dmax is the maximum percentage of protein degradation achieved.
Procedure:
Perform the Western blot experiment as described in Protocol 2 with a finer titration of PROTAC concentrations around the expected DC50 value.
Quantify the band intensities and normalize them to the vehicle control.
Plot the percentage of remaining protein against the log of the PROTAC concentration.
Fit the data to a non-linear regression curve (log(inhibitor) vs. response -- variable slope) using software like GraphPad Prism.
The DC50 and Dmax values will be derived from this curve fit.
Diagram: Experimental Workflow for PROTAC Evaluation
Caption: Workflow for PROTAC synthesis and cellular evaluation.
Trustworthiness: Self-Validating Systems and Controls
To ensure the scientific rigor of your TPD experiments, it is crucial to include a set of controls that validate the observed protein degradation is indeed PROTAC-mediated and dependent on the UPS.
Negative Control PROTAC: Synthesize a diastereomer of the PROTAC where the IMiD moiety is in a configuration that does not bind to CRBN (e.g., the epimer at the glutarimide chiral center). This control should not induce degradation of the POI.
Competitive Antagonist for CRBN: Pre-treat cells with a high concentration of free pomalidomide or thalidomide before adding the PROTAC. This should competitively inhibit the binding of the PROTAC to CRBN and rescue the degradation of the POI.
Proteasome Inhibitor: Co-treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132 or bortezomib). This should block the degradation of the ubiquitinated POI, leading to its accumulation.
CRBN Knockout/Knockdown Cells: Perform the degradation experiment in a cell line where CRBN has been knocked out or knocked down. The PROTAC should be inactive in these cells.
References
Discovery of Cereblon as the Target of Thalidomide. Ito, T., Ando, H., Suzuki, T., Ogura, T., Hotta, K., Imamura, Y., Yamaguchi, Y., & Handa, H. (2010). Science, 327(5971), 1345-1350. [Link]
PROTACs: An Emergent Technology to Target the Undruggable Proteome. Paiva, S. L., & Crews, C. M. (2019). Current Opinion in Chemical Biology, 50, 111-119. [Link]
The PROTAC technology in drug development. Sun, X., & Rao, Y. (2020). Chemical Society Reviews, 49(11), 3293-3306. [Link]
Factors Affecting the Design and Optimization of Proteolysis Targeting Chimeras. Gabizon, R., & London, N. (2020). SLAS DISCOVERY: Advancing Life Sciences R&D, 25(9), 978-986. [Link]
Application
Application Notes and Protocols for the Incorporation of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one into Novel Chemical Libraries
Introduction: Embracing Three-Dimensionality in Drug Discovery with Spirocyclic Scaffolds In the landscape of modern drug discovery, there is a progressive shift away from flat, aromatic molecules towards compounds with...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Embracing Three-Dimensionality in Drug Discovery with Spirocyclic Scaffolds
In the landscape of modern drug discovery, there is a progressive shift away from flat, aromatic molecules towards compounds with greater three-dimensionality.[1][2] This evolution is driven by the understanding that molecules with a higher fraction of sp³-hybridized carbons often exhibit improved physicochemical properties, such as enhanced solubility and metabolic stability, which are critical for successful clinical translation.[1][2] Spirocyclic scaffolds, characterized by two rings sharing a single atom, are at the forefront of this movement, offering a rigid yet conformationally defined framework for the precise spatial orientation of functional groups.[3][4] This structural rigidity can lead to improved potency and selectivity for biological targets.[1][4]
The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one core is a particularly attractive scaffold for the construction of novel chemical libraries. It possesses multiple points for diversification: the secondary amine at the 2-position, the lactam functionality, and the benzyl protecting group at the 7-position, which can be removed to allow for further functionalization. This guide provides detailed application notes and protocols for the synthesis and derivatization of this promising building block, enabling researchers to explore new chemical space and develop innovative therapeutic agents.
Chemical Properties and Reactivity of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold (Molecular Formula: C₁₄H₁₈N₂O, Molecular Weight: 230.31 g/mol ) is a versatile building block for diversity-oriented synthesis.[5] Its key reactive sites allow for a range of chemical transformations to generate a library of diverse compounds.
The primary points of diversification are the secondary amine (N-2) and the lactam. The secondary amine is amenable to a variety of reactions, including N-alkylation, N-acylation, and sulfonylation, allowing for the introduction of a wide array of substituents. The lactam can be subjected to reduction or hydrolysis to further expand the structural diversity of the library. Additionally, the N-benzyl group can be removed via hydrogenolysis to provide a secondary amine at the 7-position for further functionalization.
Experimental Protocols
Protocol 1: Synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
This protocol is adapted from the synthesis of the isomeric 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one and is expected to yield the desired 3-one isomer with appropriate starting materials.[5]
Reaction Scheme:
A potential synthetic route to the target scaffold.
To a solution of methyl 1-benzyl-4-(cyanomethyl)pyrrolidine-4-carboxylate (1.0 eq) in anhydrous methanol (0.1 M), add Raney Nickel (approximately 4:1 w/w ratio of starting material to catalyst).
Pressurize the reaction vessel with hydrogen gas to 50 psi.
Stir the reaction mixture vigorously at room temperature for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.
Upon completion, carefully vent the hydrogen gas and purge the vessel with nitrogen.
Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with methanol.
Concentrate the filtrate under reduced pressure to yield the crude product.
Purify the crude product by column chromatography on silica gel (eluting with a gradient of dichloromethane/methanol) to afford 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Protocol 2: Parallel Library Synthesis via N-Acylation of the Secondary Amine
This protocol outlines a parallel synthesis approach for the N-acylation of the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one core in a 96-well plate format.[6]
Workflow for Parallel N-Acylation:
Parallel synthesis workflow for library generation.
Dissolve the N-acylated 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one derivative (1.0 eq) in methanol (0.1 M).
Carefully add 10% palladium on carbon (10 mol %).
Stir the suspension under a hydrogen atmosphere (balloon pressure) at room temperature for 8-16 hours.
Monitor the reaction by TLC or LC-MS.
Upon completion, filter the reaction mixture through Celite, washing with methanol.
Concentrate the filtrate under reduced pressure to obtain the debenzylated product.
Analytical Characterization
Thorough characterization of the synthesized compounds is crucial for ensuring their purity and structural integrity.
High-Performance Liquid Chromatography (HPLC):
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid
Gradient: 5-95% B over 10 minutes
Flow Rate: 1.0 mL/min
Detection: UV at 254 nm
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H and ¹³C NMR spectra should be acquired for all final compounds to confirm their structure.
Characteristic peaks for the 2,7-diazaspiro[4.4]nonane-1,3-dione core have been reported and can be used as a reference.[9]
Mass Spectrometry (MS):
High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the synthesized compounds.
Conclusion
The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold represents a valuable starting point for the construction of diverse and three-dimensional chemical libraries for drug discovery. The protocols outlined in this guide provide a framework for the synthesis, diversification, and characterization of novel compounds based on this privileged core. By leveraging these methods, researchers can efficiently explore new areas of chemical space and accelerate the identification of new therapeutic leads.
References
Dandapani, S., & Marcaurelle, L. A. (2010). Current strategies for diversity-oriented synthesis. Current opinion in chemical biology, 14(3), 362–370.
Galloway, W. R., & Spring, D. R. (2011). The application of diversity-oriented synthesis in drug discovery. Drug discovery today, 16(11-12), 465–473.
Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: a rule of thumb for the design of lead-like compound libraries. Journal of medicinal chemistry, 52(21), 6752–6756.
Karawajczyk, A., Giordanetto, F., & Benningshof, J. (2015). The use of spirocyclic scaffolds in drug discovery. Drug discovery today: technologies, 16, 1–7.
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Pertschi, R., et al. (2021). Spirocyclic Amide Acetal Synthesis by [CpRu]‐Catalyzed Condensations of α‐Diazo‐β‐Ketoesters with γ‐Lactams. Helvetica Chimica Acta, 104(9), e2100127.
Wipf, P., Stephenson, C. R., & Walczak, M. A. (2004). Diversity-oriented synthesis of azaspirocycles. Organic letters, 6(17), 3009–3012.
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Nazarian, Z., & Forsyth, C. M. (2012). A Cascade Process of Hydroxamates Renders 1,6-Dioxa-3,9-diazaspiro[4.4]nonane-2,8-diones. Synlett, 23(19), 2825-2828.
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Liu, H., et al. (2020).
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HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]
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Galloway, W. R., et al. (2010). Natural products as an inspiration in the diversity-oriented synthesis of bioactive compound libraries. Natural product reports, 27(9), 1426–1444.
Flores-López, M. A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. Molecules, 24(24), 4591.
Google Patents. (n.d.). CN111943894A - Synthesis method of 4, 7-diazaspiro [2.5] octane compound.
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PubChem. (n.d.). 2-Butyl-1,3-diazaspiro[4.4]non-1-en-4-one. Retrieved from [Link]
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Application Note & Protocols: Leveraging 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one as a Foundational Scaffold for Targeting the VHL E3 Ligase
Audience: Researchers, scientists, and drug development professionals specializing in targeted protein degradation. Abstract: The strategic degradation of pathogenic proteins via Proteolysis Targeting Chimeras (PROTACs)...
Author: BenchChem Technical Support Team. Date: January 2026
Audience: Researchers, scientists, and drug development professionals specializing in targeted protein degradation.
Abstract: The strategic degradation of pathogenic proteins via Proteolysis Targeting Chimeras (PROTACs) has emerged as a transformative therapeutic modality.[1][2] A critical component of any successful PROTAC is a high-affinity ligand for an E3 ubiquitin ligase. The von Hippel-Lindau (VHL) E3 ligase is among the most frequently recruited due to its well-defined substrate recognition site and the availability of potent small molecule ligands.[3][4] This guide details the strategic use of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a versatile spirocyclic scaffold, as a key starting material for the synthesis of VHL-recruiting moieties. We provide an in-depth overview of the VHL-mediated degradation pathway, the rationale for scaffold-based ligand design, and a comprehensive suite of validated protocols for characterizing the resulting PROTACs—from initial biochemical binding to final cellular degradation.
The VHL E3 Ligase: A Master Regulator Hijacked for Therapy
The Ubiquitin-Proteasome System (UPS) is the cell's primary machinery for controlled protein turnover.[5] E3 ubiquitin ligases, of which there are over 600, provide substrate specificity to this system.[4][6] The VHL complex, a Cullin-RING E3 ligase (CRL), is composed of the VHL protein, Elongin B, Elongin C, Cullin 2, and Rbx1.[7][8][9] Its canonical function is to regulate cellular responses to changes in oxygen levels.
Under normal oxygen conditions (normoxia), the Hypoxia-Inducible Factor 1α (HIF-1α) is hydroxylated on specific proline residues.[10] This modification creates a recognition motif for the VHL protein, which binds HIF-1α and mediates its ubiquitination, thereby marking it for destruction by the 26S proteasome.[6][11] This process prevents the accumulation of HIF-1α and the subsequent activation of the hypoxic response.
Figure 1: Canonical VHL pathway for HIF-1α degradation.
PROTAC technology ingeniously hijacks this natural process.[12] A PROTAC molecule is a heterobifunctional chimera that acts as a bridge, bringing a new Protein of Interest (POI) into proximity with the VHL E3 ligase.[13][14] This induced ternary complex (POI-PROTAC-VHL) is competent for ubiquitination, leading to the POI's degradation, even if the POI is not a natural VHL substrate.[15] The PROTAC itself is not degraded and can act catalytically to induce the degradation of multiple POI molecules.[1][16]
Figure 2: PROTAC-mediated hijacking of the VHL E3 ligase.
The Role of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one as a VHL Ligand Scaffold
The development of potent, cell-permeable small molecule ligands for VHL was a watershed moment for the PROTAC field.[17][18] These ligands are designed to mimic the critical hydroxyproline residue of HIF-1α that slots into the VHL binding pocket. 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one serves as a privileged scaffold for the synthesis of such ligands. Its rigid spirocyclic core correctly orients the functional groups required for high-affinity binding, while the benzyl group provides a synthetic handle for elaboration into the final VHL ligand and subsequent attachment of a linker.
Table 1: Physicochemical Properties of the Scaffold
| Classification | Protein Degrader Building Block |[19] |
The journey from this building block to a functional PROTAC involves multi-step chemical synthesis to install the necessary pharmacophore for VHL binding and then conjugation to a linker and a POI-binding warhead.
Figure 3: From scaffold to a functional PROTAC molecule.
Experimental Protocols for PROTAC Characterization
A hierarchical series of assays is required to validate a novel PROTAC derived from the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold.[5] This self-validating workflow ensures that each mechanistic step is confirmed before proceeding to the next, more complex biological question.
Figure 4: Hierarchical workflow for PROTAC validation.
Objective: To determine the binding affinity (IC₅₀) of a synthesized VHL ligand by measuring its ability to displace a fluorescently labeled tracer from the purified VHL-ElonginB-ElonginC (VBC) complex.[10][22][23]
Causality: This is the foundational experiment. A PROTAC cannot function if its E3-recruiting ligand does not bind to the target ligase. This biochemical assay isolates the ligand-VHL interaction, providing a clean, quantitative measure of binding potency without the complexities of a cellular environment.
Methodology:
Reagent Preparation:
Prepare purified, recombinant VBC protein complex.
Synthesize or procure a fluorescently labeled VHL tracer (e.g., FAM-HIF-1α peptide).[22]
Prepare a 2x working solution of VBC complex and tracer in FP assay buffer (e.g., 100 mM sodium phosphate pH 7.5, 100 mM NaCl, 0.01% Tween-20). The final concentration should be optimized to yield a stable and robust polarization window.
Prepare serial dilutions of the test VHL ligand (synthesized from the scaffold) in 100% DMSO, followed by a final dilution in FP assay buffer.
Assay Execution (384-well format):
Add 10 µL of the test ligand dilution to appropriate wells. Add 10 µL of buffer with DMSO for control wells.
Add 10 µL of the 2x VBC/tracer solution to all wells.
Mix gently by orbital shaking for 1 minute.
Incubate at room temperature for 60 minutes, protected from light.
Data Acquisition:
Read the plate on an FP-capable plate reader, measuring parallel and perpendicular fluorescence intensity.
Calculate the millipolarization (mP) values for each well.
Data Analysis:
Normalize the data using high (tracer + VBC) and low (tracer only) controls.
Plot the normalized mP values against the logarithm of the test ligand concentration.
Fit the data to a four-parameter variable slope equation to determine the IC₅₀ value.
Protocol 3.2: In-Cell Ternary Complex Formation via NanoBRET™ Assay
Objective: To confirm that the full PROTAC molecule induces a stable ternary complex between VHL and the POI in a live-cell context.[24][25]
Causality: Strong binary binding does not guarantee efficient ternary complex formation, which is the critical, rate-limiting step for degradation.[26] This live-cell assay provides direct evidence of target engagement and induced proximity, which is more biologically relevant than in vitro methods.
Methodology:
Cell Line Preparation:
Co-transfect HEK293 cells with two plasmids: one expressing the POI fused to NanoLuc® luciferase (e.g., POI-Nluc) and another expressing VHL fused to HaloTag® (e.g., Halo-VHL).
Assay Execution:
Plate the transfected cells in a 96-well white assay plate and incubate for 24 hours.
Treat cells with the HaloTag® NanoBRET® 618 Ligand (the energy acceptor) and allow it to equilibrate.
Add serial dilutions of the test PROTAC to the wells.
Immediately add the Nano-Glo® Substrate (energy donor).
Data Acquisition:
Read the plate on a luminometer equipped with two filters to detect donor emission (~460 nm) and acceptor emission (~618 nm) simultaneously.
Data Analysis:
Calculate the raw NanoBRET™ ratio by dividing the acceptor signal by the donor signal.
Correct the raw ratio by subtracting the ratio from vehicle-only control wells.
Plot the corrected NanoBRET™ ratio against PROTAC concentration to visualize ternary complex formation.
Protocol 3.3: Target Protein Degradation via Western Blot
Objective: To quantify the reduction in endogenous POI levels following PROTAC treatment.[27]
Causality: This is the ultimate functional readout. It directly measures the desired biological outcome: the disappearance of the target protein. This assay validates the entire chain of events from cell entry and binding to ubiquitination and proteasomal degradation.
Methodology:
Cell Culture and Treatment:
Plate a relevant cell line (e.g., one that endogenously expresses the POI and VHL) and allow cells to adhere.
Treat cells with a serial dilution of the PROTAC for a fixed time point (e.g., 18-24 hours). Include a vehicle (DMSO) control.
Lysate Preparation:
Wash cells with ice-cold PBS.
Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
Clarify lysates by centrifugation and determine protein concentration using a BCA assay.
Immunoblotting:
Normalize samples to equal protein amounts, add Laemmli buffer, and denature.
Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
Block the membrane (e.g., with 5% non-fat milk in TBST).
Incubate with a primary antibody specific for the POI overnight at 4°C.
Incubate with a loading control primary antibody (e.g., GAPDH, β-actin).
Wash and incubate with the appropriate HRP-conjugated secondary antibody.
Data Acquisition and Analysis:
Develop the blot using an ECL substrate and image with a chemiluminescence imager.
Perform densitometry analysis to quantify the band intensity for the POI and the loading control.
Normalize the POI signal to the loading control signal for each lane.
Calculate the percentage of remaining POI relative to the vehicle-treated control.
Plot the percentage of remaining protein against PROTAC concentration and fit to a dose-response curve to determine the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation).[28]
Table 4: Target Protein Degradation Parameters (DC₅₀ & Dₘₐₓ)
PROTAC ID
DC₅₀ (nM)
Dₘₐₓ (%)
Cell Line
PROTAC-A
25
>95%
HeLa
PROTAC-B
180
78%
HeLa
| dBET1 (Control) | 8 | >95% | 22Rv1 |
References
Recent Developments in PROTAC-Mediated Protein Degradation: From Bench to Clinic. (2022). Vertex AI Search.
Targeted Protein Degradation: Elements of PROTAC Design. (n.d.). PMC - NIH.
Application Notes and Protocols for Assessing Ternary Complex Formation with VH032 Thiol PROTACs. (2025). Benchchem.
Rationalizing PROTAC-mediated Ternary Complex Form
The mechanism of PROTAC‐mediated target protein degradation. (n.d.).
Proteolysis targeting chimera. (n.d.). Wikipedia.
Development of PROTAC based on VHL as E3 ubiquitin ligase. (n.d.).
Targeted Protein Degradation using Proteolysis-Targeted Chimeras. (n.d.). Thermo Fisher Scientific - UK.
Recent Advances of Degradation Technologies Based on PROTAC Mechanism. (2022). MDPI.
How to Measure the Kinetics of Targeted Protein Degrad
Journey of Von Hippel-Lindau (VHL) E3 ligase in PROTACs design: From VHL ligands to VHL-based degraders. (2024). PubMed.
Targeted protein degradation as a powerful research tool in basic biology and drug target discovery. (n.d.). PubMed Central.
Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α. (n.d.). MDPI.
A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET. (n.d.).
The Lynchpin of Targeted Protein Degradation: A Technical Guide to VHL Ligand 8 in PROTAC Technology. (2025). Benchchem.
Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. (n.d.). PubMed Central.
Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. (n.d.). Taylor & Francis Online.
Cellular regulation. VHL E3 ubiquitin ligase, a new potential druggable protein. (n.d.).
Methods for Quantitative Assessment of Protein Degrad
VHL-based PROTACs as potential therapeutic agents: Recent progress and perspectives. (2025).
A beginner's guide to PROTACs and targeted protein degrad
Insights into Cullin-RING E3 ubiquitin ligase recruitment: Structure of the VHL–EloBC–Cul2 complex. (n.d.). PMC - PubMed Central.
PROTAC Ternary Complex Form
Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology in Live Cells. (n.d.).
Abstract 6049: Cell-based PROTAC screening for cancer drug discovery. (2024). AACR Journals.
An In-depth Technical Guide to VHL E3 Ligase Ligands for Targeted Protein Degrad
Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. (2022). Chemical Society Reviews (RSC Publishing).
7-benzyl-2, 7-diazaspiro[4.4]nonan-3-one, min 97%, 1 gram. (n.d.). HDH Pharma Inc..
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. (n.d.).
A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present). (n.d.). Taylor & Francis Online.
Application Notes and Protocols for the Design and Synthesis of Diazaspiro-Based Inhibitors of Apoptosis Proteins (IAPs)
For: Researchers, scientists, and drug development professionals in oncology and medicinal chemistry. Introduction: Targeting the Gatekeepers of Apoptosis The evasion of programmed cell death, or apoptosis, is a fundamen...
Author: BenchChem Technical Support Team. Date: January 2026
For: Researchers, scientists, and drug development professionals in oncology and medicinal chemistry.
Introduction: Targeting the Gatekeepers of Apoptosis
The evasion of programmed cell death, or apoptosis, is a fundamental hallmark of cancer.[1] Inhibitor of Apoptosis Proteins (IAPs) are a family of crucial intracellular regulators that block apoptosis, primarily by binding to and neutralizing caspases, the key executioner enzymes of this process.[2][3] Overexpression of IAPs, such as X-linked IAP (XIAP) and cellular IAP1 and IAP2 (cIAP1/2), is frequently observed in various malignancies and is associated with tumor progression, chemoresistance, and poor patient outcomes.[2][4] This makes IAPs highly attractive targets for novel anticancer therapies.[5]
Nature has provided a blueprint for IAP antagonism in the form of the Second Mitochondria-derived Activator of Caspases (SMAC/DIABLO), an endogenous protein released from the mitochondria during apoptotic signaling.[1] The N-terminal tetrapeptide motif (Ala-Val-Pro-Ile, AVPI) of SMAC binds to the Baculovirus IAP Repeat (BIR) domains of IAPs, displacing caspases and promoting their activation.[1] This has inspired the development of small-molecule "SMAC mimetics" that replicate this interaction, offering a promising therapeutic strategy to resensitize cancer cells to apoptosis.[4][6]
This guide focuses on a specific, highly promising class of SMAC mimetics built upon a diazaspirocyclic core. The diazaspiro scaffold provides a rigid, three-dimensional framework that allows for the precise orientation of pharmacophoric elements, leading to potent and selective IAP inhibitors. We will detail the design principles, a representative synthetic route, and comprehensive protocols for the biological evaluation of these compounds.
Mechanism of Action: A Two-Pronged Attack
Diazaspiro-based IAP inhibitors, like other SMAC mimetics, induce apoptosis through a dual mechanism. By binding to the BIR domains of IAPs, they:
Displace Caspases: They directly compete with caspases for binding to XIAP, freeing the caspases to execute the apoptotic program.[7]
Induce cIAP Degradation: Their binding to cIAP1 and cIAP2 triggers a conformational change that stimulates the E3 ubiquitin ligase activity of the cIAPs, leading to their auto-ubiquitination and subsequent degradation by the proteasome.[5][8][9][10]
The degradation of cIAPs has a profound impact on tumor necrosis factor-alpha (TNFα) signaling.[8][9] In the absence of cIAPs, signaling through the TNFα receptor shifts from a pro-survival (NF-κB activation) to a pro-death pathway, culminating in the formation of a death-inducing signaling complex and caspase-8 activation.[8][9] This TNFα-dependent apoptosis is a critical component of the single-agent activity of many SMAC mimetics.[8]
Figure 1: Mechanism of action of diazaspiro-based IAP inhibitors.
The design of potent diazaspiro-based IAP inhibitors is guided by the crystal structure of the SMAC N-terminal peptide bound to the BIR3 domain of XIAP.[11] The diazaspiro core serves as a rigid scaffold to mimic the crucial proline residue of the AVPI motif, while allowing for substitutions that optimize binding affinity and pharmacokinetic properties.[11][12]
Key Pharmacophoric Features:
N-terminal Amine (P1'): A primary or secondary amine that forms a critical salt bridge with a conserved glutamate residue in the BIR domain.
Alkyl Group (P1): Typically a methyl group mimicking the alanine residue of SMAC.
Diazaspiro Core (P2-P3): A rigid scaffold, often a diazaspiro[4.5]decane or similar structure, that replaces the valine and proline residues.[12] This core provides a defined three-dimensional structure.
Aromatic/Lipophilic Group (P4): A larger hydrophobic group that occupies a pocket corresponding to the isoleucine residue of SMAC.
Figure 2: Key pharmacophoric features of diazaspiro-based IAP inhibitors.
Structure-activity relationship (SAR) studies have shown that modifications to these key areas can significantly impact potency and selectivity for different IAP proteins.[13][14] For instance, variations in the P4 group can modulate the relative binding affinities for XIAP versus cIAP1/2.[11]
General Synthetic Protocol: Representative Synthesis of a Diazaspiro[4.5]decanone Core
The synthesis of diazaspiro scaffolds can be achieved through various routes, often involving multi-step sequences.[15][16][17] Below is a representative, generalized protocol for the construction of a key intermediate, a protected 2,8-diazaspiro[4.5]decan-1-one. This protocol is illustrative and may require optimization based on the specific target molecule.
Protocol ID: SYN-IAP-101
Objective: To synthesize a protected diazaspiro[4.5]decanone core for further elaboration into IAP inhibitors.
Figure 3: Generalized synthetic workflow for a diazaspiro-based IAP inhibitor.
Step-by-Step Procedure:
Bucherer-Bergs Reaction:
Dissolve 4-piperidone monohydrate hydrochloride in a suitable solvent system (e.g., aqueous ethanol).
Add potassium cyanide and ammonium carbonate.
Heat the reaction mixture (e.g., 60 °C) for several hours to overnight.
Upon completion, cool the reaction and collect the precipitated spirohydantoin product by filtration.
N-Protection of the Piperidine Nitrogen:
Suspend the spirohydantoin intermediate in a suitable solvent (e.g., dioxane/water).
Add a base (e.g., NaOH) followed by the N-protecting agent (e.g., di-tert-butyl dicarbonate for Boc protection).
Stir at room temperature until the reaction is complete (monitored by TLC or LC-MS).
Work up the reaction to isolate the N-protected spirohydantoin.
Hydrolysis and Decarboxylation:
Hydrolyze the hydantoin ring using a strong base (e.g., Ba(OH)2 or NaOH) in a suitable solvent at elevated temperatures.
This step yields the corresponding amino acid. The reaction progress should be carefully monitored.
Acidify the reaction mixture to facilitate work-up and isolation of the protected amino acid core.
Peptide Coupling and Further Elaboration:
The resulting protected amino acid core can now be coupled with other fragments.
For example, couple the free amine with a protected amino acid (e.g., Boc-N-Me-Ala-OH) using standard peptide coupling reagents (e.g., HATU, DIPEA in DMF).
Subsequent deprotection and coupling steps are then performed to introduce the P4 group and complete the synthesis of the target diazaspiro-based IAP inhibitor.
This is a generalized protocol. Specific reaction conditions, purification methods (e.g., column chromatography, recrystallization), and characterization (e.g., NMR, MS) are essential for each step and must be adapted from relevant literature.[12][15][16][17][18]
Part 2: Biological Evaluation Protocols
A hierarchical approach is employed to evaluate the biological activity of newly synthesized diazaspiro-based IAP inhibitors, starting from biochemical assays to cellular and finally in vivo models.
Figure 4: Hierarchical workflow for the biological evaluation of IAP inhibitors.
The initial step is to quantify the binding affinity of the synthesized compounds to the BIR domains of IAP proteins (XIAP, cIAP1, cIAP2). Fluorescence Polarization (FP) and Surface Plasmon Resonance (SPR) are two commonly used techniques.
Protocol ID: BIO-FP-201
Objective: To determine the IC50 value of a test compound for the XIAP BIR3 domain using a competitive fluorescence polarization assay.
Principle: This assay measures the change in polarization of a fluorescently labeled probe (a SMAC-derived peptide). When the probe is bound to the larger IAP protein, it tumbles slowly, resulting in high polarization. A test compound that binds to the IAP protein will displace the probe, which then tumbles freely in solution, leading to a decrease in polarization.[19][20]
Test wells: Fluorescent probe + XIAP BIR3 protein + serially diluted test compound.
Assay Execution:
Add 10 µL of the 2x test compound dilution to the appropriate wells.
Add 10 µL of the 2x fluorescent probe and 2x XIAP BIR3 protein mixture to the test and Pmax wells.
Add 10 µL of 2x fluorescent probe to the Pmin wells.
Final volume in each well should be 20 µL.
Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.[21]
Measurement: Read the fluorescence polarization (in millipolarization units, mP) on a plate reader using appropriate excitation and emission filters (e.g., 485 nm excitation/535 nm emission for FITC).[22]
Data Analysis:
Calculate the percent inhibition for each compound concentration using the formula: % Inhibition = 100 * (1 - [(mP_sample - mP_min) / (mP_max - mP_min)]).
Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Protocol ID: BIO-SPR-202
Objective: To determine the binding kinetics (ka, kd) and affinity (KD) of a test compound for cIAP1 BIR3 using Surface Plasmon Resonance.
Principle: SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate.[23][24] An IAP protein (ligand) is immobilized on the chip, and the test compound (analyte) is flowed over the surface.
Running buffer (e.g., HBS-EP+: 10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20)[26]
Test compound serially diluted in running buffer.
Step-by-Step Procedure:
Ligand Immobilization:
Activate the sensor chip surface with a 1:1 mixture of EDC and NHS.
Inject the cIAP1 BIR3 protein (diluted in a low pH buffer, e.g., 10 mM acetate pH 4.5) over the activated surface to achieve the desired immobilization level (e.g., 2000-5000 RU).
Deactivate any remaining active esters with an injection of ethanolamine.
Analyte Binding:
Inject a series of concentrations of the test compound over the immobilized surface at a constant flow rate (e.g., 30 µL/min).[23]
Include a zero-concentration (buffer only) injection for double referencing.
Regeneration: After each analyte injection, regenerate the sensor surface by injecting a solution that disrupts the interaction without denaturing the ligand (e.g., a short pulse of low pH glycine or high salt buffer).
Data Analysis:
The resulting sensorgrams (response units vs. time) are corrected for non-specific binding and bulk refractive index changes.
Fit the data to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).
Table 1: Representative Biochemical Data for Diazaspiro-based IAP Inhibitors
Compounds with potent binding affinity are advanced to cellular assays to confirm target engagement and their ability to induce apoptosis.
Protocol ID: CELL-APO-301
Objective: To measure the induction of apoptosis in a cancer cell line (e.g., MDA-MB-231) using the Caspase-Glo® 3/7 Assay.
Principle: This luminescent assay measures the activity of caspases-3 and -7, key executioner caspases.[28] The assay reagent contains a proluminescent caspase-3/7 substrate (containing the DEVD sequence) which, when cleaved by active caspases, releases a substrate for luciferase, generating a light signal proportional to caspase activity.[28][29][30]
Materials:
MDA-MB-231 breast cancer cells
Cell culture medium and supplements
96-well, white-walled, clear-bottom plates
Test compound
Caspase-Glo® 3/7 Assay System (Promega)
Luminometer
Step-by-Step Procedure:
Cell Seeding: Seed MDA-MB-231 cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.
Compound Treatment: Treat the cells with a serial dilution of the test compound for a specified time (e.g., 24, 48, or 72 hours).[31] Include vehicle-only (e.g., DMSO) controls.
Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature.[30]
Assay Execution:
Remove the plate from the incubator and allow it to equilibrate to room temperature.
Add 100 µL of Caspase-Glo® 3/7 Reagent to each well containing 100 µL of cell culture medium.[30]
Mix the contents on a plate shaker at low speed for 30-60 seconds.
Incubation: Incubate the plate at room temperature for 1-3 hours, protected from light.
Measurement: Measure the luminescence of each well using a plate-reading luminometer.
Data Analysis:
Subtract the average luminescence of blank wells (media + reagent) from all other wells.
Normalize the data to the vehicle control to determine the fold-increase in caspase activity.
Plot the fold-increase in caspase activity against compound concentration to determine the EC50 for apoptosis induction.
In Vivo Efficacy Studies
Promising compounds are evaluated in animal models to assess their anti-tumor efficacy, pharmacokinetics (PK), and pharmacodynamics (PD).
Protocol ID: INVIVO-XG-401
Objective: To evaluate the anti-tumor efficacy of a diazaspiro-based IAP inhibitor in a human tumor xenograft model.
Principle: A human cancer cell line (e.g., MDA-MB-231) is implanted into immunocompromised mice. Once tumors are established, the mice are treated with the test compound, and tumor growth is monitored over time.[32]
Materials:
Immunocompromised mice (e.g., athymic nude or NOD/SCID)
MDA-MB-231 cells
Matrigel (or similar basement membrane matrix)
Test compound formulated in a suitable vehicle
Calipers for tumor measurement
Step-by-Step Procedure:
Cell Implantation: Subcutaneously inject a suspension of MDA-MB-231 cells (e.g., 5 x 10^6 cells in 100 µL of PBS/Matrigel) into the flank of each mouse.
Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.
Treatment: Administer the test compound to the treatment group via the desired route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule (e.g., daily for 21 days). The control group receives the vehicle only.
Monitoring:
Measure tumor volume with calipers 2-3 times per week. (Volume = 0.5 x Length x Width²).
Monitor animal body weight and overall health as indicators of toxicity.
Endpoint and Analysis:
The study is terminated when tumors in the control group reach a predetermined size or at the end of the treatment period.
Calculate the Tumor Growth Inhibition (TGI) for the treated group relative to the control group.
Excise tumors for pharmacodynamic analysis, such as Western blotting for cIAP1 degradation or cleaved caspase-3 levels.[10]
Table 2: Representative In Vivo Data for a Diazaspiro-based IAP Inhibitor
The design and synthesis of diazaspiro-based IAP inhibitors represent a sophisticated, structure-guided approach to cancer therapy. The rigid diazaspiro scaffold enables the development of highly potent and selective SMAC mimetics that can effectively induce apoptosis in cancer cells. The protocols outlined in this guide provide a comprehensive framework for the rational design, chemical synthesis, and rigorous biological evaluation of these promising therapeutic agents. By systematically applying these methodologies, researchers can advance the development of novel IAP-targeting drugs for the treatment of cancer.
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Application Notes and Protocols for the Stereoselective Synthesis of 2,7-Diazaspiro[4.4]nonane Derivatives in Drug Discovery
Introduction: The Rising Prominence of 2,7-Diazaspiro[4.4]nonanes in Medicinal Chemistry The quest for novel chemical matter with enhanced therapeutic properties is a central theme in modern drug discovery. In this conte...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Rising Prominence of 2,7-Diazaspiro[4.4]nonanes in Medicinal Chemistry
The quest for novel chemical matter with enhanced therapeutic properties is a central theme in modern drug discovery. In this context, three-dimensional (3D) molecular scaffolds have garnered significant attention for their ability to confer improved potency, selectivity, and pharmacokinetic profiles compared to traditional flat, aromatic structures. Among these, the 2,7-diazaspiro[4.4]nonane core has emerged as a privileged scaffold. Its rigid, spirocyclic framework allows for a precise, predictable orientation of substituents in 3D space, facilitating optimal interactions with biological targets. This unique architecture is increasingly found in molecules targeting a range of diseases, from neurological disorders to cancer.[1][2]
This guide provides a comprehensive overview of the stereoselective synthesis of 2,7-diazaspiro[4.4]nonane derivatives, offering detailed protocols and a discussion of the underlying principles that govern stereochemical control. We will delve into a powerful asymmetric catalytic method, providing researchers with the practical knowledge to construct these valuable building blocks for their drug discovery programs.
Strategic Approaches to Stereocontrol in 2,7-Diazaspiro[4.4]nonane Synthesis
The construction of the chiral 2,7-diazaspiro[4.4]nonane scaffold necessitates precise control over the stereochemistry at the spirocyclic center and any additional stereocenters on the pyrrolidine rings. Several elegant strategies have been developed to achieve this, primarily relying on asymmetric catalysis.
A particularly effective and versatile approach is the asymmetric [3+2] cycloaddition of azomethine ylides , which allows for the rapid assembly of the pyrrolidine rings with high stereocontrol.[3][4] Another powerful strategy involves the diastereodivergent Michael addition to nitroalkenes , followed by a reduction and cyclization cascade. This method offers the unique advantage of selectively accessing different diastereomers of the final product by simply tuning the catalytic system.[5]
The choice of chiral catalyst is paramount in these transformations. Chiral phosphoric acids have proven to be effective in a variety of asymmetric syntheses of spirocyclic compounds.[6][7][8] Additionally, transition metal catalysts, particularly those based on copper and rhodium complexed with chiral ligands, have demonstrated exceptional efficacy in controlling both the enantioselectivity and diastereoselectivity of the key bond-forming steps.[5][9]
Below, we present a detailed protocol for a diastereodivergent synthesis of 1,7-diazaspiro[4.4]nonane precursors, which upon reduction, yield the desired 2,7-diazaspiro[4.4]nonane core. This method, developed by Deng, Luo, and coworkers, showcases the power of ligand-controlled catalysis to access a diverse range of stereoisomers.[5]
Core Protocol: Diastereodivergent Asymmetric Michael Addition for 2,7-Diazaspiro[4.4]nonane Precursors
This protocol details the synthesis of chiral Michael adducts, which are key intermediates readily converted to 2,7-diazaspiro[4.4]nonane derivatives through a subsequent reduction-cyclization step. The ability to selectively generate either syn or anti diastereomers by choosing the appropriate copper-ligand combination is a key feature of this methodology.[5]
Workflow Overview
Caption: General workflow for the diastereodivergent synthesis.
Detailed Experimental Procedures
A. General Procedure for the syn-Selective Michael Addition:
To a flame-dried Schlenk tube under an argon atmosphere, add Cu(OAc)₂ (5 mol%) and the chiral N,O-ligand (e.g., a BOX ligand, 5.5 mol%).
Add anhydrous solvent (e.g., dichloromethane, 1.0 mL) and stir the mixture at room temperature for 30 minutes.
Add the cyclic azomethine ylide precursor (e.g., an imino ester, 1.0 equiv.) and the nitroalkene (1.2 equiv.).
Stir the reaction mixture at the specified temperature (e.g., room temperature or 0 °C) and monitor the progress by thin-layer chromatography (TLC).
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the residue by flash column chromatography on silica gel to afford the syn-Michael adduct.
B. General Procedure for the anti-Selective Michael Addition:
Follow the same initial setup as the syn-selective procedure, but instead of an N,O-ligand, use a chiral N,P-ligand (e.g., a phosphino-oxazoline (PHOX) ligand, 5.5 mol%).
The subsequent steps of reactant addition, reaction monitoring, and purification are analogous to the syn-selective protocol.
C. Reduction and Cyclization to 2,7-Diazaspiro[4.4]nonane:
Dissolve the purified Michael adduct (1.0 equiv.) in a suitable solvent (e.g., methanol).
Cool the solution to 0 °C in an ice bath.
Add a reducing agent, such as sodium borohydride (NaBH₄, 4.0 equiv.), portion-wise.
Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).
Quench the reaction by the careful addition of water.
Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.
The crude product can be further purified by column chromatography or crystallization to yield the desired 2,7-diazaspiro[4.4]nonane derivative.
Data Presentation: Representative Results
The following table summarizes typical results obtained using the diastereodivergent Michael addition strategy, showcasing the high levels of stereocontrol achievable.
Entry
Catalyst System
Product
Diastereomeric Ratio (syn/anti)
Enantiomeric Excess (%)
Yield (%)
1
Cu(OAc)₂ / N,O-Ligand
syn-Adduct
>99:1
98
92
2
Cu(OAc)₂ / N,P-Ligand
anti-Adduct
1:99
>99
95
Data is representative and based on findings reported in the literature. Actual results may vary depending on the specific substrates and reaction conditions.[5]
Mechanistic Insights: The Origin of Stereoselectivity
The remarkable diastereodivergence observed in this reaction is a direct consequence of the distinct chiral environments created by the different ligand classes.
Caption: Simplified model for ligand-controlled diastereoselectivity.
The N,O-ligand (e.g., BOX) coordinates to the copper center, creating a chiral pocket that favors a specific approach of the nitroalkene to the azomethine ylide, leading to the formation of the syn-diastereomer. In contrast, the N,P-ligand (e.g., PHOX) generates a different steric and electronic environment around the copper catalyst. This alternative chiral space dictates a different trajectory for the incoming electrophile, resulting in the preferential formation of the anti-diastereomer. This level of catalyst control is a hallmark of modern asymmetric synthesis and provides a powerful tool for accessing a wider range of stereochemically diverse molecules.
Conclusion and Future Outlook
The stereoselective synthesis of 2,7-diazaspiro[4.4]nonane derivatives represents a significant and enabling technology for medicinal chemists. The methods outlined in this guide, particularly the diastereodivergent catalytic approach, provide a robust and flexible platform for the creation of novel, three-dimensional chemical entities. As our understanding of asymmetric catalysis continues to deepen, we can anticipate the development of even more efficient and selective methods for the synthesis of these and other complex spirocyclic systems, further expanding the accessible chemical space for drug discovery.
References
Deng, W., Luo, X. et al. (2015). Diastereodivergent Asymmetric Michael Addition of Cyclic Azomethine Ylides to Nitroalkenes: Direct Approach for the Synthesis of 1,7-Diazaspiro[4.4]nonane Diastereoisomers. Chemistry – A European Journal, 21(52), 19048-57. Available from: [Link]
Padwa, A., Chen, Y. -Y., Chiacchio, U., & Dent, W. (1985). Intramolecular 1,3-dipolar cycloaddition chemistry of chiral azomethine ylides. Tetrahedron, 41(17), 3529-3535.
Zhang, X. et al. (2010). Asymmetric [3 + 2] Cycloaddition of Azomethine Ylides Catalyzed by a Silver(I)/ThioClickFerrophos Complex.
Wang, X.-W. et al. (2021). Chiral phosphoric acid-catalyzed regioselective synthesis of spiro aminals with quaternary stereocenters. Tetrahedron Letters, 65, 152732.
Blake, A. J. et al. (2007). Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis. Organic Letters, 9(23), 4781-4784. Available from: [Link]
D'Angelo, J. et al. (1998). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)-Cephalotaxine. The Journal of Organic Chemistry, 63(19), 6778-6780.
Overman, L. E. & d'Angelo, J. (2004). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Chemical Reviews, 104(10), 2249-2262.
Li, W. et al. (2022). Recent Developments in Azomethine Ylide-Initiated Double Cycloadditions. Molecules, 27(19), 6529.
D'Angelo, J. et al. (1998). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)Cephalotaxine. ResearchGate. Available from: [Link]
Aleman, J. et al. (2018). Organocatalytic Cascade Reactions for the Synthesis and Diversification of Privileged Structures. Chemistry Proceedings, 16(1), 72.
Tan, B. et al. (2020). Chiral spirocyclic phosphoric acid-catalyzed asymmetric synthesis of helically chiral, planarly chiral and inherently chiral molecules. Beilstein Journal of Organic Chemistry, 16, 1286-1311.
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Bio-Techne. (2023). Chiral spirocyclic phosphoric acid-catalyzed enantioselective synthesis of heterotriarylmethanes bearing an amino acid moiety. RSC Advances, 13(28), 19134-19138.
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Wang, Y. et al. (2022). Asymmetric 1,4-Michael Addition Reaction of Azadienes with α-Thiocyanoindanones Catalyzed by Bifunctional Chiral Squaramide. Molecules, 27(19), 6504.
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Chen, Y.-C. et al. (2020). Asymmetric Synthesis of Noradamantane Scaffolds via Diphenylprolinol Silyl Ether-Mediated Domino Michael/Epimerization/Michael (or Aldol)/1,2-Addition Reactions.
Application Notes and Protocols for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one in Neurodegenerative Disease Therapeutics
For Researchers, Scientists, and Drug Development Professionals Disclaimer: As of January 2026, a comprehensive review of scientific literature did not yield direct studies on the neuroprotective effects of 7-Benzyl-2,7-...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: As of January 2026, a comprehensive review of scientific literature did not yield direct studies on the neuroprotective effects of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. The following application notes and protocols are therefore hypothetical and based on the known neuroprotective mechanisms of the broader class of diazaspiro[4.4]nonane derivatives and their established role as modulators of key neuroprotective pathways. These protocols are intended to serve as a detailed guide for researchers to investigate the potential therapeutic properties of this compound.
Introduction: The Promise of the Diazaspiro[4.4]nonane Scaffold in Neuroscience
The 2,7-diazaspiro[4.4]nonane scaffold is recognized as a privileged structure in medicinal chemistry, particularly in the development of therapeutics for central nervous system (CNS) disorders.[1] Its rigid, three-dimensional conformation allows for the precise spatial arrangement of pharmacophoric groups, leading to high-affinity and selective interactions with biological targets.[1] Notably, derivatives of this scaffold have been identified as potent ligands for sigma receptors (σ₁ and σ₂), which are implicated in a range of neurological functions and diseases, including neurodegeneration, pain, and psychiatric disorders.[1]
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is a novel compound featuring this promising scaffold. Its structural characteristics suggest a potential to modulate key signaling pathways involved in neuronal survival and plasticity. This document provides a comprehensive guide for the investigation of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Proposed Mechanism of Action: A Focus on Sigma-1 Receptor Agonism
The sigma-1 receptor (σ₁R) is a chaperone protein located at the mitochondria-associated membrane of the endoplasmic reticulum (ER), playing a critical role in regulating cellular stress responses and calcium homeostasis.[2] Agonism of the σ₁R has been shown to be broadly neuroprotective through various mechanisms, including the modulation of calcium signaling, reduction of oxidative stress, and enhancement of neurotrophic factor expression.[3][4]
Given that the 2,7-diazaspiro[4.4]nonane scaffold has yielded potent sigma-1 receptor ligands, it is hypothesized that 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one acts as a σ₁R agonist.[1] Upon binding, the compound may induce a conformational change in the receptor, leading to its dissociation from its binding partners and translocation to other cellular compartments. This initiates a cascade of neuroprotective signaling events.
Caption: Proposed neuroprotective signaling pathway of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one via Sigma-1 receptor agonism.
Synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
While a specific synthesis for the 3-one isomer is not yet published, a plausible synthetic route can be adapted from the published synthesis of the isomeric 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one.[5] The synthesis would likely involve a multi-step process starting from a suitably protected pyrrolidine derivative, followed by cyclization and deprotection steps.
Note: The following is a generalized, hypothetical synthetic workflow.
Caption: Generalized synthetic workflow for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Experimental Protocols
Protocol 1: In Vitro Neuroprotection Assay in SH-SY5Y Cells
This protocol details the assessment of the neuroprotective effects of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one against a neurotoxin-induced cell death in the human neuroblastoma SH-SY5Y cell line, a widely used model in neurodegenerative disease research.[6][7][8][9][10]
1. Cell Culture and Differentiation:
Culture SH-SY5Y cells in a 1:1 mixture of Dulbecco's Modified Eagle's Medium (DMEM) and Ham's F-12 medium, supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.
For differentiation into a more neuron-like phenotype, seed cells at a density of 1 x 10⁵ cells/mL. After 24 hours, replace the medium with DMEM/F12 containing 1% FBS and 10 µM Retinoic Acid. Incubate for 4-6 days, changing the medium every 2 days.
2. Neurotoxicity Induction and Compound Treatment:
Seed differentiated SH-SY5Y cells in 96-well plates.
Pre-treat cells with varying concentrations of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one (e.g., 0.1, 1, 10, 50, 100 µM) for 2 hours.
Induce neurotoxicity by adding a neurotoxin such as Amyloid-β₁₋₄₂ (10 µM for an Alzheimer's model) or MPP⁺ (1 mM for a Parkinson's model).[6][8]
Co-incubate the cells with the compound and the neurotoxin for 24 hours.
3. Assessment of Cell Viability (MTT Assay):
After the 24-hour incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader.
Express cell viability as a percentage relative to the untreated control group.
4. Measurement of Reactive Oxygen Species (ROS) (DCFH-DA Assay):
After treatment, wash the cells twice with warm PBS.
Add 100 µL of 10 µM 2',7'-dichlorofluorescin diacetate (DCFH-DA) solution in serum-free medium to each well.
Incubate for 30 minutes at 37°C in the dark.
Measure the fluorescence intensity (excitation 485 nm, emission 535 nm) using a fluorescence microplate reader.
This protocol is for determining the binding affinity (Ki) of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one for the sigma-1 receptor using a radioligand competitive binding assay.[11][12][13][14][15]
1. Membrane Preparation:
Use guinea pig liver membranes, which have a high density of sigma-1 receptors.[11]
Homogenize the tissue in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in assay buffer.
2. Binding Assay:
In a 96-well plate, combine the membrane preparation, the radioligand [³H]-(+)-pentazocine (a selective σ₁R ligand), and increasing concentrations of the unlabeled test compound (7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one).
Incubate at room temperature for 2 hours to reach equilibrium.
Non-specific binding is determined in the presence of a high concentration of a known sigma-1 ligand, such as haloperidol.
3. Data Analysis:
Terminate the binding reaction by rapid filtration through glass fiber filters.
Wash the filters to remove unbound radioligand.
Measure the radioactivity retained on the filters using liquid scintillation counting.
Calculate the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).
Convert the IC₅₀ value to the inhibition constant (Ki) using the Cheng-Prusoff equation.
Hypothetical Binding Affinity Data:
Compound
Target
Ki (nM)
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
Sigma-1 Receptor
15.8
Haloperidol (Reference)
Sigma-1 Receptor
3.2
Protocol 3: In Vivo Efficacy in a Mouse Model of Alzheimer's Disease
This protocol outlines a study to evaluate the in vivo efficacy of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one in a transgenic mouse model of Alzheimer's disease, such as the 5XFAD model.[16][17][18][19][20]
1. Animal Model and Treatment:
Use 6-month-old 5XFAD transgenic mice and wild-type littermates.
Administer 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one (e.g., 1, 5, or 10 mg/kg) or vehicle control daily via intraperitoneal injection for 4 weeks.
2. Behavioral Testing (Morris Water Maze):
During the final week of treatment, assess spatial learning and memory using the Morris water maze test.[16][17][19]
Acquisition Phase (4 days): Train mice to find a hidden platform in a circular pool of opaque water. Record the escape latency (time to find the platform) and path length.
Probe Trial (Day 5): Remove the platform and allow the mice to swim freely for 60 seconds. Measure the time spent in the target quadrant where the platform was previously located.
3. Post-mortem Brain Tissue Analysis:
At the end of the study, euthanize the animals and collect brain tissue.
Immunohistochemistry: Stain brain sections for amyloid-β plaques (using antibodies like 4G8) and markers of neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes).
Biochemical Analysis: Measure levels of soluble and insoluble amyloid-β₁₋₄₀ and amyloid-β₁₋₄₂ using ELISA.
Hypothetical In Vivo Efficacy Data:
Treatment Group
Escape Latency (Day 4, s)
Time in Target Quadrant (s)
Aβ Plaque Load (% area)
Wild-Type + Vehicle
15.2 ± 2.1
25.8 ± 3.4
N/A
5XFAD + Vehicle
45.8 ± 5.3
12.1 ± 2.8
12.5 ± 1.8
5XFAD + 5 mg/kg Cmpd
28.4 ± 4.1
20.3 ± 3.1
7.8 ± 1.2
Conclusion and Future Directions
The presented application notes and protocols provide a comprehensive framework for the preclinical evaluation of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one as a potential therapeutic agent for neurodegenerative diseases. The hypothesized mechanism of action through sigma-1 receptor agonism is supported by the known pharmacology of the diazaspiro[4.4]nonane scaffold. The detailed in vitro and in vivo protocols offer a clear path for researchers to validate this hypothesis and assess the compound's neuroprotective potential.
Successful outcomes from these studies would warrant further investigation into the compound's pharmacokinetic properties, safety profile, and efficacy in other models of neurodegeneration. Ultimately, 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one represents a promising lead compound that, with further research, could contribute to the development of novel and effective treatments for devastating neurodegenerative disorders.
References
Webster, S. J., et al. (2014). Behavioral assays with mouse models of Alzheimer's disease: practical considerations and guidelines. Journal of Alzheimer's Disease, 40(3), 529-547. [Link]
Nguyen, L., et al. (2015). Sigma-1 (σ 1) Receptor in Memory and Neurodegenerative Diseases. Journal of Alzheimer's Disease & Parkinsonism, 5(4), 1000184. [Link]
Onos, K. D., et al. (2019). Using mice to model Alzheimer's dementia: an overview of the clinical disease and the preclinical behavioral changes in 10 mouse models. Frontiers in Behavioral Neuroscience, 13, 197. [Link]
Ryskamp, D., et al. (2019). Neuronal Sigma-1 Receptors: Signaling Functions and Protective Roles in Neurodegenerative Diseases. Frontiers in Neuroscience, 13, 863. [Link]
Prasanth, M. I., et al. (2021). Sigma-1 Receptors and Neurodegenerative Diseases: Towards a Hypothesis of Sigma-1 Receptors as Amplifiers of Neurodegeneration and Neuroprotection. International Journal of Molecular Sciences, 22(11), 5947. [Link]
Sierksma, A. S., et al. (2020). Early Cognitive and Behavioral Deficits in Mouse Models for Tauopathy and Alzheimer's Disease. Frontiers in Aging Neuroscience, 12, 119. [Link]
Stahl, S. M. (2019). Sigma-1 Agonists Offer Combination Approach to Dementia Symptoms. NeurologyLive, April 23, 2019. [Link]
Soderstrom, K. E. (2014). Behavioral assays with mouse models of Alzheimer's disease: Practical considerations and guidelines. ResearchGate. [Link]
Al-Ghraiybah, N. F., et al. (2022). Sigma 1 Receptor and Its Pivotal Role in Neurological Disorders. ACS Chemical Neuroscience, 13(13), 1913-1926. [Link]
Chu, U. B., & Ruoho, A. E. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current protocols in pharmacology, 71, 1.34.1-1.34.21. [Link]
Smith, T. (2026). New cellular map reveals how exercise protects the brain from Alzheimer's disease. Neuroscience News. [Link]
Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. Current protocols in pharmacology, 71, 1.34.1-1.34.21. [Link]
Martin, W. R., et al. (2020). Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. Frontiers in Pharmacology, 11, 237. [Link]
Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. ResearchGate. [Link]
Al-Amin, M., et al. (2023). In vitro evaluation of the neuroprotective potential of Olea dioica against Aβ peptide-induced toxicity in human neuroblastoma SH-SY5Y cells. Frontiers in Pharmacology, 14, 1168123. [Link]
Yilmaz, A., et al. (2022). In vitro neuroprotective effects of allicin on Alzheimer's disease model of neuroblastoma cell line. Journal of Surgery and Medicine, 6(2), 142-147. [Link]
de Almeida, G. C., et al. (2019). In vitro evaluation of the protective effects of plant extracts against amyloid-beta peptide-induced toxicity in human neuroblastoma SH-SY5Y cells. PLoS One, 14(2), e0212089. [Link]
Ivanova, V., et al. (2023). Neuroprotective and Antioxidant Activity of Newly Synthesized N-Pyrrolyl Hydrazide-Hydrazones in Experimental Models of Neurotoxicity In Vitro and In Vivo. International Journal of Molecular Sciences, 24(23), 16738. [Link]
Obniska, J., et al. (2006). Synthesis and Anticonvulsant Activity of New Fluorinated N-Phenyl- and N-Benzyl-2-azaspiro[4.4]nonane- and [4.5]Decane-1,3-dione Derivatives. Part 3. ResearchGate. [Link]
Application of Diazaspiro[4.4]nonane Scaffolds in Oncology Research: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction: The Architectural Advantage of Diazaspiro[4.4]nonane in Oncology Drug Discovery In the landscape of medicinal chemistry, the quest for novel m...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Architectural Advantage of Diazaspiro[4.4]nonane in Oncology Drug Discovery
In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can effectively target the complexities of cancer is perpetual. The diazaspiro[4.4]nonane scaffold has emerged as a privileged structure, offering a unique three-dimensional and conformationally restricted framework that is highly advantageous for the design of potent and selective anticancer agents.[1] Its rigid bicyclic system, comprising two fused five-membered rings sharing a single spirocyclic carbon, provides a well-defined spatial arrangement of substituents, enhancing the potential for high-affinity interactions with biological targets.[1] This structural rigidity can also contribute to improved metabolic stability and a more favorable pharmacokinetic profile.[1] The presence of two nitrogen atoms within the core structure offers versatile handles for chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR) to optimize potency and selectivity.[1]
Derivatives of the broader azaspiro[4.4]nonane class have demonstrated a wide array of biological activities, including anticancer effects.[1] A key advantage of incorporating such spirocyclic scaffolds is the increase in the fraction of sp3-hybridized carbons (Fsp3), a molecular descriptor often correlated with higher clinical success rates in drug development. This is attributed to improved solubility, enhanced target selectivity, and reduced off-target effects. While the direct application of diazaspiro[4.4]nonane scaffolds in oncology is a developing field, related azaspiro compounds have shown promise, providing valuable insights into their potential mechanisms of action. For instance, Atiprimod, an azaspiro[4.5]decane derivative, has exhibited anticancer properties by inhibiting key signaling pathways such as JAK/STAT and PI3K/Akt.[1]
This technical guide provides a comprehensive overview of the application of diazaspiro[4.4]nonane scaffolds in oncology research, detailing synthetic strategies, potential molecular targets, and robust protocols for the evaluation of their anticancer activity.
Key Oncological Targets for Diazaspiro[4.4]nonane Derivatives
The unique structural features of the diazaspiro[4.4]nonane scaffold make it an ideal candidate for targeting a variety of cancer-related proteins and pathways.
Inhibition of Protein-Protein Interactions: The Case of MDM2-p53
The interaction between the tumor suppressor protein p53 and its negative regulator, murine double minute 2 (MDM2), is a critical checkpoint in cell cycle control and apoptosis. In many cancers, MDM2 is overexpressed, leading to the inactivation of p53 and promoting tumor growth. Small molecules that can block the MDM2-p53 interaction are therefore of significant therapeutic interest. The rigid diazaspiro[4.4]nonane scaffold can serve as a platform to position functional groups in a precise orientation to mimic the key interactions of p53 with MDM2, thereby disrupting this protein-protein interaction.
Modulation of Kinase Activity
Kinases are a major class of drug targets in oncology due to their central role in cell signaling pathways that are often dysregulated in cancer. The diazaspiro[4.4]nonane core can be elaborated with various substituents to create potent and selective kinase inhibitors. For example, derivatives of the related 1-thia-4-azaspiro[4.4/5]alkane scaffold have been synthesized and shown to act as dual inhibitors of EGFR and BRAFV600E, two kinases implicated in a range of cancers.[2] The well-defined geometry of the diazaspiro scaffold can aid in achieving selectivity for the target kinase, reducing off-target effects.
DNA Damage Response Pathways
Targeting the DNA damage response (DDR) is a validated strategy in cancer therapy. Poly(ADP-ribose) polymerase 1 (PARP-1) is a key enzyme in the DDR, and its inhibition is particularly effective in cancers with deficiencies in other DNA repair pathways, such as those with BRCA mutations. Recently, diazaspiro cores have been investigated as bioisosteres for the piperazine moiety in the framework of the PARP inhibitor Olaparib.[3] This research highlights the potential of the diazaspiro[4.4]nonane scaffold in the design of novel DDR inhibitors.[3]
Synthesis of Diazaspiro[4.4]nonane Scaffolds and Derivatives
The synthesis of diazaspiro[4.4]nonane scaffolds can be achieved through various synthetic routes. A common strategy involves a multi-step sequence to construct the bicyclic core, followed by functionalization of the nitrogen atoms to generate a library of derivatives for biological screening.
Illustrative Synthetic Workflow
Caption: A generalized workflow for the synthesis and evaluation of diazaspiro[4.4]nonane derivatives.
Application Example: Diazaspiro Bicyclo Hydantoin Derivatives as Cytotoxic Agents
A series of novel diazaspiro bicyclo hydantoin derivatives have been designed, synthesized, and evaluated for their antiproliferative effects against human leukemia cell lines, K562 (chronic myelogenous leukemia) and CEM (T-cell leukemia).[4]
Structure-Activity Relationship (SAR) Insights
Initial SAR studies on this class of compounds have revealed several key features influencing their cytotoxic activity:[4]
Influence of N-terminal Substituents: The nature of the substituent at the N-3 position of the hydantoin ring plays a crucial role in determining the antitumor activity, with the order of activity observed as alkene > ester > ether.[4]
Impact of Phenyl Ring Substitution: The presence of electron-withdrawing groups at the third and fourth positions of the benzyl group attached to the N-8 position of the diazaspiro nucleus led to selective cytotoxicity against both leukemia cell lines.[4]
Table 1: Cytotoxic Activity of Representative Diazaspiro Bicyclo Hydantoin Derivatives
Compound ID
R Group (at N-3)
R' Group (at N-8 Benzyl)
K562 IC50 (µM)
CEM IC50 (µM)
7a
Allyl
4-Chloro
< 50
< 50
7b
Ethyl Acetate
4-Chloro
> 50
> 50
7c
Methoxyethyl
4-Chloro
> 50
> 50
7d
Allyl
3,4-Dichloro
< 50
< 50
7e
Ethyl Acetate
3,4-Dichloro
< 50
< 50
Data synthesized from[4]. Note: Specific IC50 values below 50 µM were not provided in the source.
Experimental Protocols for Evaluating Anticancer Activity
The following are detailed, step-by-step methodologies for key experiments to assess the anticancer potential of novel diazaspiro[4.4]nonane derivatives.
Protocol 1: Cell Viability Assessment using the MTT Assay
This protocol determines the concentration of the test compound that inhibits cell growth by 50% (IC50).
Materials:
Cancer cell lines (e.g., K562, CEM, A549, MDA-MB-231)
Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)
96-well flat-bottom plates
Diazaspiro[4.4]nonane test compound dissolved in DMSO
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)
Microplate reader
Procedure:
Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.
Prepare serial dilutions of the test compound in the culture medium.
After 24 hours, remove the medium and add 100 µL of the medium containing various concentrations of the test compound to the wells. Include a vehicle control (medium with the same concentration of DMSO).
Incubate the plate for 48-72 hours.
Add 10 µL of MTT solution to each well and incubate for an additional 4 hours.
Add 100 µL of the solubilization solution to each well and gently shake the plate for 15 minutes to dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.
Protocol 2: Apoptosis Detection by Annexin V/Propidium Iodide Staining
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Materials:
Cancer cell lines
6-well plates
Test compound
Annexin V-FITC Apoptosis Detection Kit
1X Binding Buffer
Propidium Iodide (PI) solution
Phosphate-buffered saline (PBS)
Flow cytometer
Procedure:
Seed cells in a 6-well plate and treat with the test compound at its IC50 concentration for a specified time (e.g., 24 or 48 hours).
Harvest both adherent and floating cells and wash them twice with cold PBS.
Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.
Transfer 100 µL of the cell suspension to a new tube.
Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[1]
Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[1]
Analyze the cells by flow cytometry within one hour.[1]
Data Interpretation:
Viable cells: Annexin V-negative and PI-negative
Early apoptotic cells: Annexin V-positive and PI-negative
Late apoptotic/necrotic cells: Annexin V-positive and PI-positive
Caption: Workflow for the detection of apoptosis using Annexin V/PI staining and flow cytometry.
Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining
This protocol quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).
Materials:
Cancer cell lines
6-well plates
Test compound
PBS
Ice-cold 70% ethanol
RNase A (100 µg/mL)
PI (50 µg/mL)
Flow cytometer
Procedure:
Seed and treat cells as described in the apoptosis protocol.
Harvest cells and wash twice with cold PBS.
Fix the cells by resuspending the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing.
Incubate at -20°C for at least 2 hours.
Centrifuge the fixed cells and wash twice with cold PBS to remove the ethanol.
Resuspend the cell pellet in 500 µL of PBS containing RNase A and PI.
Incubate for 30 minutes at 37°C in the dark.
Analyze the samples on a flow cytometer to determine the DNA content and cell cycle distribution.
Future Directions and Conclusion
The diazaspiro[4.4]nonane scaffold represents a promising, yet relatively underexplored, area in oncology drug discovery. The existing research on related spirocyclic systems and the initial findings on diazaspiro bicyclo hydantoins provide a strong rationale for the continued investigation of this scaffold. Future efforts should focus on:
Expansion of Chemical Diversity: The synthesis and screening of larger and more diverse libraries of diazaspiro[4.4]nonane derivatives are crucial to fully explore their potential.
Mechanism of Action Studies: Elucidating the specific molecular targets and pathways modulated by active diazaspiro[4.4]nonane compounds is essential for their rational optimization and clinical development.
In Vivo Evaluation: Promising candidates identified in vitro should be advanced to preclinical animal models to assess their efficacy, pharmacokinetics, and toxicity in a more complex biological system.
References
BenchChem. (2025). Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug Design. BenchChem.
McDonnell, S., et al. (2021). Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. ACS Omega, 6(48), 32537–32547. [Link]
Abdel-Maksoud, M. S., et al. (2023). One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors. Molecules, 28(6), 2795. [Link]
ResearchGate. (2025). Synthesis and in vitro cytotoxic evaluation of novel diazaspiro bicyclo hydantoin derivatives in human leukemia cells: A SAR study. ResearchGate. [Link]
Technical Support Center: Synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
Welcome to the technical support center for the synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges,...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in the synthesis of this valuable spiro-γ-lactam building block. Here, we provide in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you optimize your experimental outcomes.
Introduction: The Synthetic Challenge
The most common and direct route to 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is the intramolecular reductive cyclization of methyl 1-benzyl-3-(cyanomethyl)pyrrolidine-3-carboxylate.[1] This reaction involves the simultaneous reduction of a nitrile to a primary amine and its subsequent cyclization via aminolysis of the methyl ester to form the desired lactam.
While elegant, this transformation is frequently plagued by low yields. The primary cause is often the formation of side products during the nitrile reduction step. This guide will address the root causes of these issues and provide systematic solutions.
Caption: Competing reaction pathways for the intermediate imine.
To mitigate this, you must implement conditions that favor the rapid reduction of the imine intermediate to the primary amine, thereby minimizing its concentration and the opportunity for intermolecular side reactions.
Question 2: How can I suppress the formation of secondary amine byproducts and improve my yield?
Answer: Optimizing your reaction conditions is critical. Here are several parameters to investigate, ordered from highest to lowest probable impact:
1. Catalyst Activity and Loading:
Use Highly Active Catalyst: Ensure your Raney® Nickel is fresh and highly active. Older or improperly stored catalyst can have lower activity, leading to slower reduction of the imine intermediate and promoting side reactions.
Increase Catalyst Loading: A higher catalyst-to-substrate ratio can increase the number of active sites available for reduction, favoring the desired pathway. Try increasing the weight-to-weight ratio of Raney® Ni to your precursor.
2. Solvent Choice:
Polar Protic Solvents: Methanol, as cited in the literature, is a good starting point. [1]Ethanol is also an excellent choice. These solvents can help stabilize the intermediates.
Ammonia Additive: The most effective strategy to suppress secondary amine formation is often to conduct the hydrogenation in a solution of ammonia in methanol or ethanol. Ammonia shifts the equilibrium away from the formation of secondary amines. A 7% solution of ammonia in methanol is a common starting point.
3. Hydrogen Pressure and Temperature:
Increase Hydrogen Pressure: Higher H₂ pressure (e.g., moving from 50 psi to 100-200 psi) can increase the rate of reduction, favoring the desired primary amine formation. Ensure your equipment is rated for higher pressures.
Low Temperature: Running the reaction at a lower temperature (e.g., 0-10 °C instead of room temperature) can decrease the rate of the undesired intermolecular coupling, which often has a higher activation energy than the desired reduction.
4. Co-Reagents:
Borohydride Additives: A powerful, yet often overlooked, technique is the addition of a borohydride salt. A system of Raney® Ni with Potassium Borohydride (KBH₄) in ethanol has been shown to be highly efficient for reducing nitriles to primary amines with excellent yields and selectivity. [2][3]The borohydride acts as a co-reductant, ensuring the imine intermediate is rapidly converted to the primary amine.
Fresh, highly active Raney® Ni or Cobalt Boride (Co₂B)
Increases reduction rate of imine intermediate. [4]
Solvent
Methanol
7% NH₃ in Methanol or Ethanol
Suppresses secondary amine formation.
Co-Reagent
None
KBH₄ (4 equivalents)
Acts as a co-reductant to rapidly quench the imine. [3]
H₂ Pressure
50 psi
100 - 200 psi (or higher, equipment permitting)
Increases H₂ concentration at the catalyst surface.
Temperature
Room Temperature
0 - 10 °C
Slows the rate of the undesired intermolecular reaction.
Question 3: My reaction seems to stall, or I isolate unreacted starting material. What should I do?
Answer: Incomplete conversion can be due to several factors:
Catalyst Deactivation: The catalyst may be poisoned by impurities in your starting material or solvent. Ensure your precursor, methyl 1-benzyl-3-(cyanomethyl)pyrrolidine-3-carboxylate, is highly pure. Common poisons for nickel catalysts include sulfur- and phosphorus-containing compounds. Purify the precursor by column chromatography if necessary.
Insufficient Hydrogen: Ensure there are no leaks in your hydrogenation apparatus. For bench-scale reactions, a balloon of hydrogen may not be sufficient; a regulated cylinder is recommended to maintain constant pressure.
Reaction Time: While the original report suggests room temperature, the reaction time is not specified. [1]Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. If the reaction stalls, carefully filter the mixture (do not allow the catalyst to dry in air!) and add a fresh portion of catalyst.
Caption: A systematic troubleshooting workflow for low yield.
Experimental Protocols
Protocol 1: Standard Reductive Cyclization[1]
This protocol is based on the limited information available and serves as a baseline.
To a solution of methyl 1-benzyl-3-(cyanomethyl)pyrrolidine-3-carboxylate (1.0 eq) in methanol (0.1 M), add a slurry of Raney® Nickel (approx. 4:1 w/w ratio of catalyst to substrate) in methanol.
Seal the reaction vessel and purge with nitrogen, followed by hydrogen.
Pressurize the vessel to 50 psi with hydrogen.
Stir the reaction vigorously at room temperature for 12-24 hours, monitoring the uptake of hydrogen.
Monitor the reaction by LC-MS for the disappearance of the starting material.
Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.
Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: Do not allow the Raney® Nickel to become dry as it is pyrophoric. Keep the filter cake wet with methanol.
Concentrate the filtrate under reduced pressure.
Purify the resulting crude oil by silica gel column chromatography to afford 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
This optimized protocol incorporates best practices to suppress side reactions.
Prepare Catalyst: In a flask under a nitrogen atmosphere, wash commercially available Raney® Nickel (50% slurry in water, approx. 2:1 w/w ratio of catalyst slurry to substrate) three times with anhydrous ethanol to remove water.
Set up Reaction: To a high-pressure reaction vessel, add the washed Raney® Nickel slurry in ethanol. Add a solution of methyl 1-benzyl-3-(cyanomethyl)pyrrolidine-3-carboxylate (1.0 eq) in anhydrous ethanol (0.1 M).
Add Co-Reagent: Cool the vessel to 0 °C in an ice bath. In portions, add potassium borohydride (KBH₄, 4.0 eq).
Hydrogenation: Seal the vessel, purge with nitrogen, then with hydrogen. Pressurize to 150 psi with hydrogen.
Stir the reaction vigorously at 0-5 °C for 6 hours, then allow it to warm to room temperature and continue stirring for another 12 hours.
Workup: Monitor the reaction by LC-MS. Once complete, cool the vessel, carefully vent the hydrogen, and purge with nitrogen.
Quench the reaction by the slow, dropwise addition of water at 0 °C until gas evolution ceases.
Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with ethanol.
Concentrate the filtrate under reduced pressure.
Purification: Dissolve the residue in dichloromethane and wash with water. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify by silica gel column chromatography (eluting with a gradient of dichloromethane/methanol) to yield the pure product.
References
Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. (2025). Semantic Scholar. [Link]
Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. (n.d.). ResearchGate. [Link]
7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one. (n.d.). National Center for Biotechnology Information. [Link]
Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines. (n.d.). ARKAT USA, Inc.[Link]
Technical Support Center: Purification Strategies for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one and its Derivatives
Prepared by the Senior Application Scientist Team Welcome to the technical support guide for the purification of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one and its related derivatives. This document is designed for research...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support guide for the purification of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one and its related derivatives. This document is designed for researchers, medicinal chemists, and process development scientists who work with this versatile spirocyclic scaffold. The unique structure, containing a lactam, a tertiary amine, and a spirocyclic core, presents specific challenges and considerations during purification. This guide provides field-proven insights, troubleshooting protocols, and answers to frequently encountered questions to help you achieve optimal purity and yield.
Troubleshooting Guide: Common Purification Issues
This section addresses specific, practical problems you may encounter during the purification of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one and its analogues.
Issue 1: My compound is streaking or tailing significantly during silica gel column chromatography.
Probable Cause: The basic nitrogen atoms in the diazaspiro[4.4]nonane core are interacting strongly with the acidic silanol groups on the surface of the silica gel. This causes a portion of the molecules to "stick" to the stationary phase, leading to broad, tailing peaks and poor separation.
Solution:
Use a Basic Modifier: The most common and effective solution is to add a small amount of a volatile base to your eluent system.
Add 0.1-1% triethylamine (Et₃N) to your mobile phase (e.g., Hexane/Ethyl Acetate or Dichloromethane/Methanol).
Alternatively, for very basic compounds, pre-treating the eluent by adding 0.5-1% of a concentrated ammonium hydroxide solution, stirring vigorously, and separating the organic layer can be effective.
Deactivate the Silica: If basic modifiers are incompatible with your molecule, you can use deactivated silica gel. This can be prepared by mixing silica gel with a specific percentage of water (w/w) or by using commercially available deactivated silica.
Switch Stationary Phase: Consider using a less acidic stationary phase, such as neutral or basic alumina. However, be aware that alumina can have different selectivity compared to silica.[1]
Issue 2: I'm observing a new, more polar spot on my TLC plate, and my post-column NMR shows an unexpected impurity.
Probable Cause: The γ-lactam ring is susceptible to hydrolysis, especially on the acidic surface of silica gel over extended periods.[2][3] This opens the ring to form the corresponding amino acid, which is significantly more polar.
Solution:
Minimize Contact Time: Perform the chromatography as quickly as possible. Flash chromatography is preferred over gravity chromatography for this reason.[4][5]
Use Neutralized or Deactivated Media: Employ silica gel that has been treated with a basic modifier as described in Issue 1. This neutralizes the acidic sites and reduces the risk of hydrolysis.[1]
Avoid Protic/Acidic Solvents if Possible: While methanol is a common polar solvent, its prolonged use in combination with the acidic silica can accelerate degradation. If possible, use solvent systems like Dichloromethane/Acetonitrile.
Forced Degradation Study: To confirm if decomposition is occurring, spot your pure compound on a TLC plate, let it sit for an hour, and then elute. The appearance of a new spot at the baseline suggests instability on silica.[1]
Issue 3: The N-benzyl deprotection via catalytic hydrogenation is slow, incomplete, or fails entirely.
Probable Cause: The amine functionalities in the molecule can act as catalyst poisons for Palladium on Carbon (Pd/C).[6][7] The catalyst's active sites become blocked, preventing the hydrogenolysis reaction from proceeding efficiently.
Solution:
Use Pearlman's Catalyst: Palladium hydroxide on carbon (Pd(OH)₂/C) is often more effective than Pd/C for N-debenzylation of amines and is less prone to poisoning.[8]
Acidify the Reaction Mixture: Add a stoichiometric amount (or slight excess) of a mild acid like acetic acid or a more controlled amount of HCl in a solvent like ethanol.[7] This protonates the basic nitrogens, forming ammonium salts that do not bind to and poison the palladium catalyst.
Ensure Proper Reaction Conditions: Use a fresh, high-quality catalyst. Ensure the system is properly purged of air and filled with hydrogen (a balloon is often sufficient for small scale, but higher pressure may be needed).[7] Vigorous stirring is critical to ensure good mixing of the substrate, catalyst, and hydrogen gas.[6]
Alternative Deprotection Methods: If hydrogenolysis fails, consider oxidative cleavage (e.g., with CAN) or Birch reduction (sodium in liquid ammonia), although these methods have harsher conditions and may not be compatible with other functional groups.[8]
Issue 4: My compound "oils out" during recrystallization instead of forming crystals.
Probable Cause: This is often due to the presence of persistent impurities that disrupt the crystal lattice formation. It can also be caused by using a solvent in which the compound is too soluble or by cooling the solution too rapidly.
Solution:
Improve Purity: First, ensure the material is of high purity (>95%) by another method, such as flash chromatography, before attempting recrystallization.
Solvent System Screening:
Use a two-solvent system. Dissolve the compound in a minimum amount of a "good" solvent (in which it is very soluble, e.g., ethyl acetate, dichloromethane) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is insoluble, e.g., hexanes, diethyl ether) dropwise until persistent cloudiness is observed. Re-heat to clarify and then allow to cool slowly.
Induce Crystallization:
Scratching: Gently scratch the inside of the flask at the solution's surface with a glass rod to create nucleation sites.
Seeding: Add a single, tiny crystal of the pure compound to the cooled, supersaturated solution.
Slow Cooling: Allow the solution to cool to room temperature slowly, then transfer it to a refrigerator, and finally to a freezer to maximize crystal growth and recovery.
Frequently Asked Questions (FAQs)
Q1: What is the recommended starting point for purifying crude 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one?
A1: The standard and most effective initial purification method is flash column chromatography on silica gel.[4][9] A typical starting eluent would be a gradient system, for example, starting with 100% ethyl acetate and gradually increasing the polarity by adding methanol. Crucially, it is highly recommended to add 0.5-1% triethylamine or ammonium hydroxide to the eluent system from the start to prevent peak tailing. [1] After chromatography, fractions can be analyzed by TLC, and pure fractions can be combined and concentrated. For achieving analytical purity, a subsequent recrystallization from a suitable solvent system like ethyl acetate/hexanes is often performed.[10]
Q2: Which analytical techniques are best for assessing the final purity of my compound?
A2: A combination of methods is essential for a comprehensive purity assessment.[11][]
NMR Spectroscopy (¹H and ¹³C): Provides structural confirmation and is excellent for identifying and quantifying major impurities.
High-Performance Liquid Chromatography (HPLC): An excellent tool for determining quantitative purity (e.g., >99%). A method using a C18 reverse-phase column with a mobile phase of acetonitrile and water (often with a modifier like formic acid or TFA) is a good starting point.[13][14]
Mass Spectrometry (MS): Confirms the molecular weight of the desired product. When coupled with HPLC (LC-MS) or GC (GC-MS), it is powerful for identifying unknown impurities.
Elemental Analysis (CHN): Confirms the elemental composition of the bulk sample, providing strong evidence of purity if the results are within ±0.4% of the theoretical values.
Q3: My synthesis is designed to be enantioselective. How can I determine the enantiomeric excess (ee) of my product?
A3: Standard chromatographic techniques cannot separate enantiomers. You must use a chiral method.[15]
Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method.[16][17] It requires a chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® AD-H) are a good starting point for screening. You will need to test various mobile phases (typically hexane/isopropanol or other alcohol mixtures) to achieve baseline separation of the two enantiomers.[18]
Chiral Supercritical Fluid Chromatography (SFC): SFC often provides faster and better resolution for chiral separations compared to HPLC and is becoming increasingly common in drug discovery settings.[13]
NMR with Chiral Shift Reagents: While less common for quantitative analysis, using chiral lanthanide shift reagents or chiral solvating agents in your NMR sample can sometimes induce separate signals for the two enantiomers, allowing for an estimation of the ee.[11]
Q4: Besides starting materials, what are the most likely side-products or degradation products I should be aware of?
A4: Potential impurities can arise from several sources:
Synthesis By-products: These are highly dependent on the specific synthetic route. For instance, in reductive amination steps, you might find partially reduced intermediates or over-alkylated products.
Lactam Hydrolysis: As mentioned in the troubleshooting section, the formation of the ring-opened amino acid is a key potential degradation product, especially if the compound is exposed to acidic or basic aqueous conditions for extended periods.[3][19]
Oxidation: The tertiary benzylamine is susceptible to oxidation over time, potentially forming the corresponding N-oxide, especially if exposed to air and light.
Diastereomers: If any step in the synthesis creates a new stereocenter without perfect control, you may have diastereomeric impurities, which can be challenging to separate.[11]
Data and Protocols
Table 1: Recommended Flash Chromatography Eluent Systems
Impurity Profile
Base Eluent System (Gradient)
Modifier (v/v)
Rationale
Non-polar impurities
Hexane / Ethyl Acetate (0-100% EtOAc)
0.5-1% Et₃N
Standard polarity range for moderately polar compounds. Et₃N prevents tailing.
Polar impurities (e.g., starting materials)
Dichloromethane / Methanol (0-10% MeOH)
0.5-1% Et₃N
A stronger eluent system for eluting more polar compounds. Et₃N is critical to maintain peak shape.
Very polar impurities / Baseline streaking on TLC
Dichloromethane / Methanol
1% NH₄OH (in MeOH)
For very basic compounds that show strong interaction with silica. The stronger base is more effective.
Experimental Protocol 1: Flash Column Chromatography with Basic Modifier
Prepare the Column: Dry-pack a column with the appropriate amount of silica gel (40-63 µm particle size).[4] A good rule of thumb is a 50:1 to 100:1 ratio of silica to crude product by weight.
Prepare the Eluent: Prepare your mobile phase (e.g., 95:5 Dichloromethane/Methanol) and add the basic modifier (e.g., 1% triethylamine).
Equilibrate the Column: Flush the column with several column volumes of the initial, least polar eluent to ensure it is fully equilibrated.
Load the Sample: Dissolve your crude product in a minimal amount of dichloromethane. If it is not fully soluble, add a small amount of methanol. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.
Elute: Begin elution with your starting solvent mixture, collecting fractions. Gradually increase the polarity of the mobile phase according to your predetermined gradient.
Analyze Fractions: Monitor the elution process using TLC. Stain the TLC plates with a suitable stain (e.g., potassium permanganate or ninhydrin) to visualize the spots.
Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent under reduced pressure.
Experimental Protocol 2: Recrystallization from a Two-Solvent System
Select Solvents: Choose a "good" solvent in which your compound is highly soluble (e.g., Ethyl Acetate) and a "poor" solvent in which it is sparingly soluble (e.g., Hexanes).
Dissolve the Compound: Place the purified solid from chromatography into an Erlenmeyer flask. Add the minimum volume of the "good" solvent required to fully dissolve the compound, gently warming the mixture if necessary.
Add Anti-Solvent: While the solution is warm, add the "poor" solvent dropwise with swirling until you see persistent turbidity (cloudiness).
Re-clarify: Add a few more drops of the "good" solvent until the solution becomes clear again.
Cool Slowly: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Crystal formation should begin.
Maximize Yield: Once at room temperature, place the flask in a refrigerator (4 °C) for several hours, and then in a freezer (-20 °C) for at least one hour to maximize precipitation.
Isolate and Dry: Collect the crystals by vacuum filtration, washing them with a small amount of the cold "poor" solvent. Dry the crystals under high vacuum to remove all residual solvent.
Visualization of Workflows
Purification Workflow Diagram
Caption: General purification workflow for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Troubleshooting Chromatography Separation
Caption: Decision tree for troubleshooting poor chromatographic separation.
Technical Support Center: Diastereoselectivity in 2,7-Diazaspiro[4.4]nonane Synthesis
Welcome to the technical support center for the synthesis of 2,7-diazaspiro[4.4]nonane and its derivatives. This powerful scaffold is a cornerstone in medicinal chemistry, offering a rigid, three-dimensional structure th...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of 2,7-diazaspiro[4.4]nonane and its derivatives. This powerful scaffold is a cornerstone in medicinal chemistry, offering a rigid, three-dimensional structure that is invaluable for designing potent and selective therapeutics.[1] However, the synthetic journey to these complex molecules is often fraught with challenges, chief among them being the control of diastereoselectivity. The formation of the spirocyclic core can lead to multiple stereoisomers, and achieving a high diastereomeric ratio (d.r.) is critical for downstream applications.
This guide is structured to provide direct, actionable advice to researchers, scientists, and drug development professionals. It is divided into a troubleshooting guide for immediate experimental issues and a comprehensive FAQ section to address more foundational questions.
Troubleshooting Guide: Common Diastereoselectivity Issues
This section addresses specific problems you might be encountering at the bench.
Q1: My reaction is producing a nearly 1:1 mixture of diastereomers. How can I improve the diastereomeric ratio?
A low diastereomeric ratio is a frequent challenge and can stem from several factors. Here is a systematic approach to troubleshoot this issue:
Reaction Temperature: Temperature is a critical parameter that governs the kinetic versus thermodynamic control of a reaction.[2]
Recommendation: Lowering the reaction temperature often favors the kinetically controlled product, which is typically the more diastereomerically pure isomer.[2] Conversely, higher temperatures can lead to an equilibrium between diastereomers, resulting in a lower d.r.[2] It is advisable to screen a range of temperatures to find the optimal balance between reaction rate and selectivity.
Solvent Effects: The polarity and coordinating ability of the solvent can significantly influence the transition state of the reaction, thereby affecting diastereoselectivity.
Recommendation: Conduct a solvent screen. A variety of solvents with different polarities should be tested.[2] In some cases, highly polar protic solvents like ethanol have been shown to promote high diastereoselectivity.[2] Ensure the solvent is anhydrous, as water can interfere with many catalytic cycles.[2]
Catalyst and Ligand Choice: For catalyzed reactions, the nature of the catalyst and any associated ligands is paramount.
Recommendation: If you are using a catalyst, consider screening different chiral ligands or catalyst systems.[2] For asymmetric syntheses, chiral phosphoric acids or metal complexes with specific ligands have demonstrated high diastereoselectivity.[2] In some instances, a catalyst-free, thermal approach might offer better selectivity.[2]
Steric Hindrance: The steric bulk of substituents on your starting materials can influence the facial selectivity of the crucial bond-forming step.[2]
Recommendation: If synthetically feasible, consider modifying the steric environment of your substrates. Increasing the steric bulk of a directing group can often enhance diastereoselectivity.[2]
Q2: I'm observing significant side product formation alongside my desired diastereomers. What can I do?
The formation of side products can complicate purification and reduce the overall yield. Here are some strategies to minimize them:
Reaction Concentration: The concentration of your reactants can influence the rates of competing reaction pathways.
Recommendation: Experiment with different concentrations. In some cases, higher concentrations can favor the desired intramolecular cyclization over intermolecular side reactions.
Choice of Reagents and Initiators: For reactions like domino radical bicyclizations, the choice of initiator is crucial.[2]
Recommendation: If applicable, consider alternative initiators. For example, triethylborane (Et₃B) can allow for milder reaction conditions (room temperature) and may improve selectivity compared to high-temperature initiators like AIBN.[2]
Additives: The presence of additives can sometimes promote the desired reaction pathway and suppress side reactions.
Recommendation: Acid additives like benzoic acid have been shown to promote cycloaddition and influence both regioselectivity and diastereoselectivity.[2] A screen of different additives and their stoichiometry could be beneficial.[2]
Q3: I have a mixture of diastereomers that are difficult to separate by column chromatography. What are my options?
Separating diastereomers can be a significant bottleneck. Here are some approaches:
Crystallization: If one of the diastereomers is crystalline, recrystallization can be a powerful purification technique.
Recommendation: Attempt to crystallize the crude mixture from a variety of solvents. In some cases, selective crystallization of the undesired diastereomer can enrich the mother liquor with the desired product, which can then be purified further.[3]
Derivatization: Converting the diastereomeric mixture into derivatives can sometimes improve their separation properties.
Recommendation: Consider reacting the mixture with a chiral resolving agent to form diastereomeric salts or esters that may have different solubilities or chromatographic behaviors.
Preparative HPLC: For small-scale separations where baseline resolution is challenging with standard column chromatography, preparative High-Performance Liquid Chromatography (HPLC) can be an effective, albeit more resource-intensive, option.
Frequently Asked Questions (FAQs)
This section provides answers to broader questions about the synthesis of 2,7-diazaspiro[4.4]nonanes.
What are the key synthetic strategies for constructing the 2,7-diazaspiro[4.4]nonane core?
Several elegant strategies have been developed. Some of the most prominent include:
[3+2] Cycloaddition Reactions: These reactions, often involving azomethine ylides, are a powerful tool for constructing the spiro-pyrrolidine ring system.[2]
Domino Radical Bicyclization: This method can construct the spirocycle in a single step from a linear precursor, often initiated by the formation of an aryl or vinyl radical.[1][4]
Palladium-Catalyzed Cascade Cyclization: This approach can form a spirocyclic imine, which is a direct precursor to the desired diamine.[1]
Ring Construction from a Pre-existing Pyrrolidine Core: This strategy involves building the second ring onto a readily available pyrrolidine derivative.[1]
How can I determine the diastereomeric ratio of my product mixture?
The most common method for determining the d.r. is through ¹H NMR analysis of the crude reaction mixture.[2] Specific protons in each diastereomer will have slightly different chemical shifts, and the ratio of the integrals of these distinct peaks corresponds to the diastereomeric ratio. For more complex spectra, 2D NMR techniques or HPLC analysis may be necessary.
What is the role of a chiral auxiliary in controlling diastereoselectivity?
A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthesis to direct the stereochemical outcome of a reaction.[5][6] By attaching a chiral auxiliary to a prochiral substrate, you create a chiral molecule that can exhibit high diastereoselectivity in subsequent reactions due to the steric and electronic influence of the auxiliary.[5] After the desired stereocenter has been set, the auxiliary can be removed and often recycled.[5]
Can computational chemistry aid in predicting or understanding diastereoselectivity?
Yes, computational studies, such as Density Functional Theory (DFT) calculations, can be a powerful tool. They can be used to model the transition states of the diastereomer-forming step and predict which pathway is energetically favored.[7] This can provide valuable insights into the origins of selectivity and guide the rational design of more selective reactions.[7]
Experimental Protocols
General Protocol for a [3+2] Cycloaddition
This protocol is a general guideline and may require optimization for specific substrates.[2]
Reactant Preparation: To a microwave vial, add the olefinic component (1.0 equiv), the cyclic amine (e.g., a pyrrolidine derivative, 1.3 equiv), and the aldehyde (1.1 equiv).
Solvent and Catalyst Addition: Add an anhydrous solvent (e.g., ethanol) followed by an acid catalyst (e.g., benzoic acid, 0.5 equiv).[2]
Reaction Execution: Seal the vial and heat the reaction mixture in a microwave reactor to the desired temperature (e.g., 125 °C) for a specified time (e.g., 30 minutes).[2] Monitor the reaction by TLC or LC-MS.
Work-up and Purification: After cooling, concentrate the reaction mixture under reduced pressure. The crude product is then purified by column chromatography on silica gel to isolate the desired diastereomers.[2]
Characterization: The diastereomeric ratio can be determined by ¹H NMR analysis of the crude reaction mixture.[2]
Data Summary
Reaction Type
Key Parameters
Typical d.r.
Reference
[3+2] Cycloaddition
Temperature, Solvent, Catalyst
Can range from low to high depending on optimization
Identification and removal of impurities in spirocyclic amine synthesis
Technical Support Center: Synthesis of Spirocyclic Amines A Guide to the Identification and Removal of Common Impurities Welcome to the Technical Support Center for Spirocyclic Amine Synthesis. This guide is designed for...
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: Synthesis of Spirocyclic Amines
A Guide to the Identification and Removal of Common Impurities
Welcome to the Technical Support Center for Spirocyclic Amine Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these structurally unique molecules. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to empower you to troubleshoot and optimize your synthetic routes effectively.
Spirocyclic amines are privileged scaffolds in medicinal chemistry, offering a unique three-dimensional architecture that can lead to improved pharmacological properties.[1] However, their synthesis is often accompanied by challenges in purification, particularly in controlling stereochemistry and removing structurally similar impurities. This guide will address the most common impurities encountered, their mechanisms of formation, and detailed strategies for their identification and removal.
This section is structured to directly address the specific issues you may encounter during your experiments.
Q1: My reaction is producing a mixture of diastereomers that are difficult to separate. What are the likely causes and how can I improve the diastereoselectivity?
A1: Low diastereoselectivity is a frequent challenge in spirocyclization, leading to impurities that are often chromatographically inseparable from the desired product.
Root Causes & Mechanistic Insight:
The formation of diastereomers in spirocyclic systems is governed by the kinetic and thermodynamic stability of the transition states during the ring-forming step. Factors that influence this include:
Steric Hindrance: The approach of reactants can be directed by bulky substituents on the starting materials, favoring the formation of one diastereomer over another.[2][3] Increased steric hindrance can sometimes lead to the formation of undesired side products through alternative reaction pathways like the Favorskii rearrangement instead of nucleophilic substitution.[3]
Reaction Temperature: Lower reaction temperatures often enhance diastereoselectivity by favoring the pathway with the lower activation energy.[4][5]
Solvent Effects: The polarity and coordinating ability of the solvent can stabilize or destabilize the transition states leading to different diastereomers.[5]
Catalyst/Reagent Choice: The nature of the catalyst, such as a Lewis acid in a Pictet-Spengler reaction, can significantly influence the facial selectivity of the cyclization.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for low diastereoselectivity.
Protocol for Diastereomer Separation via Derivatization:
If optimizing reaction conditions is insufficient, selective derivatization can alter the physical properties of the diastereomers, facilitating separation.
React the diastereomeric mixture with a chiral derivatizing agent (e.g., Mosher's acid chloride, (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl)) to form diastereomeric amides or esters.
Separate the resulting diastereomeric derivatives using standard column chromatography, as they should now have different retention factors (Rf).
Cleave the chiral auxiliary from the separated derivatives under mild conditions to yield the pure diastereomers of your spirocyclic amine.
Q2: I'm observing an impurity with a mass of +16 Da compared to my product. What is it and how can I remove it?
A2: A +16 Da mass difference is a strong indication of N-oxide formation, a common side reaction when working with amines, especially in the presence of oxidizing agents or even air.[6]
Mechanism of Formation:
Tertiary amines are susceptible to oxidation to form N-oxides.[7] This can be an intended reaction or an undesired side reaction. Common oxidizing agents used in synthesis, such as meta-chloroperoxybenzoic acid (m-CPBA), can lead to N-oxide formation if not adequately controlled.[8] Even exposure to atmospheric oxygen can slowly oxidize some amines.
Identification:
Mass Spectrometry (MS): A clear M+16 peak is the primary indicator.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Protons on the carbons adjacent to the N-oxide nitrogen will be shifted downfield compared to the parent amine due to the deshielding effect of the N-O bond.
Removal Strategies:
Method
Reagent/Technique
Principle
Chemical Reduction
Sodium thiosulfate (Na₂S₂O₃)
A mild reducing agent that can selectively reduce the N-oxide back to the parent amine.
Catalytic Hydrogenation
H₂/Pd-C
A more general reduction method that can also reduce other functional groups. Use with caution.
Chromatography
Silica gel chromatography
N-oxides are significantly more polar than their corresponding amines and can often be separated by standard chromatography.
Protocol for Removal of m-CPBA and its 3-chlorobenzoic acid byproduct:
If m-CPBA was used in a prior step, residual oxidant and its acidic byproduct can be problematic.
Dilute the reaction mixture with a suitable organic solvent like ethyl acetate or dichloromethane.
Wash the organic layer with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any remaining m-CPBA.[4]
Follow with a wash using a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove the 3-chlorobenzoic acid byproduct.[9]
Wash with brine, dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.
Q3: My reaction is not going to completion, and I'm struggling to remove unreacted starting materials. What are some effective purification strategies?
A3: Removing unreacted starting materials, especially when they have similar polarities to the product, requires targeted purification techniques.
Common Scenarios and Solutions:
Unreacted Aldehydes/Ketones (e.g., in Pictet-Spengler reactions): These can be removed using scavenger resins.
Protocol:
After the reaction, filter the mixture to remove any solid catalyst.
Add a polymer-supported scavenger resin with amine or hydrazine functionality (e.g., Amberlyst-15 with isoniazid) to the filtrate.[10]
Stir the mixture for several hours or overnight at room temperature.
Filter off the resin, which has now bound the excess aldehyde/ketone.
Wash the resin with the reaction solvent and combine the filtrates.
Concentrate the solution to obtain the purified product.
Unreacted Amines: If the spirocyclic amine product is not acid-sensitive, an acid-base extraction is highly effective.
Protocol:
Dissolve the crude product in an organic solvent (e.g., ethyl acetate).
Extract the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The amine product will be protonated and move to the aqueous layer, while non-basic impurities remain in the organic layer.
Separate the aqueous layer and basify it with a base (e.g., 1M NaOH) to a pH > 10.
Extract the basified aqueous layer with an organic solvent to recover the purified amine product.
Dry and concentrate the organic layer.
Q4: How can I confidently determine the enantiomeric purity of my chiral spirocyclic amine?
A4: Determining the enantiomeric excess (ee) is crucial, as different enantiomers can have vastly different biological activities.
Analytical Techniques:
Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for enantiomeric purity analysis.[11][12] It utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.
Method Development: A screening approach is often necessary, testing various chiral columns (e.g., polysaccharide-based, cyclodextrin-based) with different mobile phases (normal-phase, reversed-phase, polar organic mode).[13]
Gas Chromatography (GC) with a Chiral Column: This is suitable for volatile and thermally stable amines.
NMR Spectroscopy with Chiral Solvating or Derivatizing Agents:
Chiral Solvating Agents (e.g., (R)-BINOL derivatives): These form transient diastereomeric complexes with the enantiomers, which can lead to separate signals in the ¹H or ¹⁹F NMR spectrum.
Chiral Derivatizing Agents (e.g., (R)-MTPA-Cl): This involves creating a covalent bond to form stable diastereomers, which can then be analyzed by NMR or chromatography to determine the enantiomeric ratio.[14]
General Protocol for Chiral HPLC Analysis:
Column and Mobile Phase Screening: Begin with a standard screening protocol using a set of common chiral columns and mobile phases.
Sample Preparation: Dissolve a small amount of the purified spirocyclic amine in the mobile phase.
Injection: Inject the sample onto the chiral HPLC system.
Data Acquisition: Monitor the elution profile using a UV detector.
Analysis: Integrate the peak areas of the two enantiomers. The enantiomeric excess can be calculated using the following formula:
ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100
Advanced Impurity Identification Workflow
When faced with an unknown impurity, a systematic approach is required for its structural elucidation.
Caption: A systematic workflow for the identification of unknown impurities.
This multidisciplinary approach, combining separation science with advanced spectroscopic techniques, is essential for the comprehensive characterization of impurities in novel spirocyclic amine syntheses.[15][16]
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Organic Chemistry Portal. (n.d.). Construction of Azacycles by Intramolecular Amination of Organoboronates and Organobis(boronates). [Link]
ScienceDirect. (n.d.). Chapter 11. Conformational Restriction and Steric Hindrance in Medicinal Chemistry. [Link]
RSC Publishing. (n.d.). Influence of steric hindrance on the 1,4- versus 1,6-Michael addition: synthesis of furans and pentasubstituted benzenes - Organic & Biomolecular Chemistry. [Link]
PubMed Central. (n.d.). One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. [Link]
Princeton University. (n.d.). Rhodium-Catalyzed C-H Amination: A Case Study of Selectivity in C-H Functionalization Reactions. [Link]
CESPU. (2024). Optimization of the derivatization procedure for the separation of the stereoisomers of 1,3-dimethylamylamine (1,3-DMAA) by gas chromatography - preliminary data - Scientific Journals. [Link]
PubMed. (2013). Rapid and stereoselective synthesis of spirocyclic ethers via the intramolecular Piancatelli rearrangement. [Link]
Technical Support Center: Navigating the Stability of the Diazaspiro[4.4]nonane Ring System
Welcome to the technical support center for the diazaspiro[4.4]nonane ring system. This guide is designed for researchers, scientists, and drug development professionals who are working with this valuable scaffold.
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the diazaspiro[4.4]nonane ring system. This guide is designed for researchers, scientists, and drug development professionals who are working with this valuable scaffold. The unique rigid, three-dimensional structure of the diazaspiro[4.4]nonane core offers significant advantages in medicinal chemistry, including enhanced binding affinity and improved metabolic stability.[1] However, like any heterocyclic system, its stability under various experimental and storage conditions is a critical parameter to understand and manage.
This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific stability challenges you may encounter during your research. The information presented here is grounded in established principles of chemical stability and supported by available literature on related spirocyclic systems.
Troubleshooting Guide: Common Stability Issues
This section addresses common problems encountered during the handling, reaction, and analysis of compounds containing the diazaspiro[4.4]nonane moiety.
Issue 1: Unexpected Degradation During Acidic Workup or Purification
Question: I'm observing the formation of impurities or a significant loss of my diazaspiro[4.4]nonane-containing compound during acidic workup (e.g., extraction with aqueous HCl) or chromatography on silica gel. What is the likely cause and how can I mitigate this?
Answer: The diazaspiro[4.4]nonane system contains two secondary or tertiary amine functionalities, which are basic. Under strongly acidic conditions, protonation of these nitrogen atoms is expected. While protonation itself is not a degradation pathway, the increased acidity of the medium can promote latent instability. The primary concern under acidic conditions is the potential for ring-opening via hydrolysis, especially if adjacent functional groups can participate in or activate this process. For instance, derivatives containing functionalities like amides (lactams) are susceptible to acid-catalyzed hydrolysis, which would lead to the cleavage of one of the rings.[2]
Troubleshooting Steps:
pH Control: Avoid strongly acidic conditions if possible. Use milder acids (e.g., acetic acid, citric acid) or buffer your aqueous solutions to a less aggressive pH range (e.g., pH 4-6) during extractions.
Temperature Management: Perform acidic workups at low temperatures (0-5 °C) to minimize the rate of potential degradation reactions.
Chromatography Considerations:
Neutralize Silica Gel: Pre-treat your silica gel with a solution of triethylamine in your eluent system (e.g., 1% triethylamine in ethyl acetate/hexanes) and then evaporate the excess solvent to neutralize acidic sites on the silica surface.
Alternative Stationary Phases: Consider using neutral alumina or a reverse-phase stationary phase (C18) for purification, which are less likely to induce acid-catalyzed degradation.
Protecting Groups: If the amine protons are implicated in the degradation, consider using acid-labile protecting groups (e.g., Boc) on the nitrogen atoms, which can be removed in a controlled manner at a later stage.
Issue 2: Compound Instability in the Presence of Oxidizing Agents
Question: My diazaspiro[4.4]nonane derivative appears to be degrading when exposed to air over long periods or when I use certain oxidizing reagents in a subsequent reaction step. What could be happening?
Answer: The nitrogen atoms in the diazaspiro[4.4]nonane ring are susceptible to oxidation. Tertiary amines, in particular, can be readily oxidized to the corresponding N-oxides.[2] This oxidation can be mediated by atmospheric oxygen, especially in the presence of light or metal catalysts, or by common laboratory oxidizing agents.
Troubleshooting Steps:
Inert Atmosphere: Store sensitive compounds under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.
Solvent Choice: Use freshly distilled or de-gassed solvents for reactions and storage to remove dissolved oxygen.
Avoid Strong Oxidants: If a subsequent reaction requires an oxidation, carefully select the oxidant to be as specific as possible for the desired transformation, minimizing its effect on the diazaspiro[4.4]nonane core. Screen a panel of milder oxidizing agents if possible.
Antioxidants: For long-term storage of solutions, consider the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), if it does not interfere with downstream applications.
Issue 3: Poor Recovery or Decomposition During Thermal Processing
Question: I am experiencing low yields or observing decomposition when heating my diazaspiro[4.4]nonane-containing compound, for example, during a high-temperature reaction or when removing a high-boiling point solvent under vacuum. What are the thermal stability limits?
Answer: The thermal stability of the diazaspiro[4.4]nonane ring system is generally expected to be good due to its saturated, bicyclic nature. However, the presence of substituents can significantly influence its thermal lability. Decomposition at elevated temperatures is often initiated at functional groups, which can then trigger the breakdown of the ring system.
Troubleshooting Steps:
Determine Decomposition Temperature: Use thermogravimetric analysis (TGA) to determine the onset temperature of decomposition for your specific compound. This will provide a clear upper limit for heating.
Use Milder Conditions: Whenever possible, opt for lower reaction temperatures, even if it requires longer reaction times.
Solvent Removal: When removing high-boiling point solvents, use a rotary evaporator at the lowest possible temperature and highest achievable vacuum. For highly sensitive compounds, consider alternative purification methods that do not require heating, such as precipitation or lyophilization.
Microwave Chemistry: For reactions requiring high temperatures, microwave synthesis can sometimes offer better control and shorter reaction times, potentially minimizing thermal degradation.[2]
Frequently Asked Questions (FAQs)
Q1: Is the diazaspiro[4.4]nonane ring system stable to strong bases?
A1: Generally, the diazaspiro[4.4]nonane core, being a diamine, is relatively stable to basic conditions. The nitrogen atoms are not part of an easily deprotonated system, and the saturated carbon framework is robust. However, as with acidic conditions, the stability can be highly dependent on the substituents present. If there are base-labile functional groups on the molecule, these will be the primary sites of reactivity. For example, ester or amide substituents can be hydrolyzed under basic conditions.[2][3][4]
Q2: What is the expected stability of the diazaspiro[4.4]nonane ring to reductive conditions?
A2: The diazaspiro[4.4]nonane ring system is generally stable to a wide range of reducing agents. Spirocyclic structures are noted for their increased stability towards various reducing agents. This stability is attributed to the steric hindrance around the spiro center, which can protect adjacent bonds from attack. Common reducing agents like sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄), and catalytic hydrogenation (e.g., H₂/Pd-C) are not expected to cleave the core ring structure, provided there are no reducible functional groups appended to the scaffold.
Q3: How does the diazaspiro[4.4]nonane scaffold affect the metabolic stability of a drug candidate?
A3: Incorporating a spirocyclic scaffold like diazaspiro[4.4]nonane is a common strategy in medicinal chemistry to improve metabolic stability. The rigid, three-dimensional nature of the ring system can lock the conformation of the molecule, which may prevent it from fitting into the active site of metabolic enzymes like Cytochrome P450s. Furthermore, the spirocyclic nature can shield adjacent bonds from enzymatic attack. Azaspirocycles have been shown to possess better metabolic stability compared to their non-spirocyclic counterparts.
Q4: Are there any known photostability issues with the diazaspiro[4.4]nonane ring system?
A4: The unsubstituted diazaspiro[4.4]nonane ring system does not contain any chromophores that absorb significantly in the UV-Vis region, and therefore, it is expected to be relatively photostable. However, if the molecule is derivatized with chromophoric groups, these substituents can absorb light and initiate photochemical reactions. The stability of the entire molecule will then be dictated by the photostability of its substituents. It is crucial to conduct photostability studies as per ICH Q1B guidelines if the final compound is intended for pharmaceutical use.[5]
Summary of Stability under Different Conditions
Stress Condition
Potential for Degradation
Likely Degradation Pathway(s)
Mitigation Strategies
Acidic (e.g., 0.1 M HCl)
Moderate to High (Derivative Dependent)
Ring-opening via hydrolysis (especially for lactam derivatives).[2]
Use milder acids, control pH, perform at low temperatures, use neutral purification media.
Basic (e.g., 0.1 M NaOH)
Low (for the core ring)
Hydrolysis of susceptible functional groups (e.g., esters, amides).[2]
Avoid prolonged exposure to strong bases if base-labile groups are present.
Store under an inert atmosphere, use de-gassed solvents, avoid unnecessary exposure to oxidants.
Reductive (e.g., NaBH₄)
Low
Generally stable.
Standard reductive conditions are well-tolerated by the core scaffold.
Thermal
Moderate (Derivative Dependent)
Decomposition initiated at substituent groups.
Determine decomposition temperature (TGA), use lower temperatures for reactions and purification.
Photochemical
Low (for the core ring)
Degradation initiated by chromophoric substituents.
Protect from light, conduct formal photostability studies if necessary.[5]
Experimental Protocol: Forced Degradation Study for a Novel Diazaspiro[4.4]nonane Derivative
This protocol provides a general framework for conducting a forced degradation study to assess the intrinsic stability of a new compound containing the diazaspiro[4.4]nonane scaffold. The goal is to achieve 5-20% degradation to ensure that the primary degradation products are formed and can be adequately separated and characterized.[5]
Objective: To identify potential degradation pathways and to develop a stability-indicating analytical method.
Suitable buffer for neutralization (e.g., phosphate buffer)
HPLC system with a UV/PDA detector and a C18 column
Workflow Diagram:
Caption: Experimental workflow for a forced degradation study.
Step-by-Step Methodology:
Stock Solution Preparation:
Prepare a stock solution of your diazaspiro[4.4]nonane derivative at a concentration of 1 mg/mL in a suitable solvent system (e.g., 50:50 acetonitrile:water).
Acid Hydrolysis:
To 1 mL of the stock solution, add 1 mL of 0.2 M HCl to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl.
Incubate the solution at 60°C.
Withdraw aliquots at various time points (e.g., 2, 6, 12, 24 hours).
Immediately neutralize the aliquots with an equivalent amount of 0.1 M NaOH and dilute with the mobile phase for HPLC analysis.
Base Hydrolysis:
To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH to achieve a final concentration of 0.5 mg/mL in 0.1 M NaOH.
Incubate the solution at 60°C.
Withdraw aliquots at various time points and neutralize with 0.1 M HCl before HPLC analysis.
Oxidative Degradation:
To 1 mL of the stock solution, add 1 mL of 6% H₂O₂ to achieve a final concentration of 0.5 mg/mL in 3% H₂O₂.
Keep the solution at room temperature, protected from light.
Withdraw aliquots at various time points for HPLC analysis.
Thermal Degradation:
Place a small amount of the solid compound in a vial and heat it in an oven at 80°C.
At specified time points, withdraw a sample, allow it to cool, and dissolve it in the mobile phase for HPLC analysis.
Photolytic Degradation:
Expose the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and not less than 200 watt hours/square meter of near UV energy, as specified in ICH guideline Q1B.
A control sample should be protected from light.
At the end of the exposure, dissolve the samples in the mobile phase for HPLC analysis.
HPLC Analysis:
Analyze all samples by a suitable reverse-phase HPLC method.
Monitor the chromatograms for the appearance of new peaks (degradation products) and the decrease in the peak area of the parent compound.
If significant degradation is observed, use LC-MS to obtain the molecular weights of the degradation products to aid in their identification.
Diagram of Potential Degradation Pathways:
Caption: Potential degradation pathways for diazaspiro[4.4]nonane derivatives.
References
Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. National Institutes of Health. Available from: [Link]
The oxidative route to 1,4-dioxa-6,9-diazaspiro[4.4]non-6-ene 6-oxide... ResearchGate. Available from: [Link]
Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate. Available from: [Link]
tert-Butyl 1,7-diazaspiro(4.4)nonane-7-carboxylate | C12H22N2O2. PubChem. Available from: [Link]
Results of forced degradation studies | Download Table. ResearchGate. Available from: [Link]
Forced Degradation Studies to Assess the Stability of Drugs and Products. ResearchGate. Available from: [Link]
Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. PubMed. Available from: [Link]
Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)Cephalotaxine. ResearchGate. Available from: [Link]
Fe-Catalyzed reductive NO-bond cleavage – a route to the diastereoselective 1,4-aminohydroxylation of 1,3-dienes. Royal Society of Chemistry. Available from: [Link]
Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Scientific Research Publishing. Available from: [Link]
tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate. National Institutes of Health. Available from: [Link]
Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. Semantic Scholar. Available from: [Link]
Photodegradation of Pharmaceutical Pollutants: New Photocatalytic Systems Based on 3D Printed Scaffold-Supported Ag/TiO2 Nanocomposite. MDPI. Available from: [Link]
Oxidative Degradation of Pharmaceuticals: The Role of Tetrapyrrole-Based Catalysts. MDPI. Available from: [Link]
Mechanistic Insights into the Reductive N–O Bond Cleavage of O‑Acyl Hydroxylamines: Dual Reactivity as Potent Oxidants and Nitrogen Transfer Agents. National Institutes of Health. Available from: [Link]
Reductive Cleavage of Dioxygen Mediated by a Lewis Superacidic Bis(borane). National Institutes of Health. Available from: [Link]
Synthesis of 6‐oxa‐1,2‐diazaspiro[4.4]nonane scaffold via gold... ResearchGate. Available from: [Link]
Hydrolysis Reactions for Esters, Amides, and Glycosidic Bonds. YouTube. Available from: [Link]
Thermal Decomposition of Bio-Based Plastic Materials. MDPI. Available from: [Link]
Thermal decomposition of o-azidobithienyls. Royal Society of Chemistry. Available from: [Link]
A Mild and Regioselective Ring-Opening of Aziridines with Acid Anhydride Using TBD or PS-TBD as a Catalyst. MDPI. Available from: [Link]
The Thermal Decomposition Behaviors of Stearic Acid, Paraffin Wax and Polyvinyl Butyral. Research Square. Available from: [Link]
Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach. PubMed. Available from: [Link]
Hydrolysis (video) | Carbohydrates. Khan Academy. Available from: [Link]
Technical Support Center: Mitigating Off-Target Effects of PROTACs Containing Diazaspiro Scaffolds
Welcome to the technical support center for researchers, scientists, and drug development professionals working with Proteolysis-Targeting Chimeras (PROTACs) that feature diazaspiro scaffolds. This guide provides in-dept...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with Proteolysis-Targeting Chimeras (PROTACs) that feature diazaspiro scaffolds. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of PROTAC development and minimize off-target effects.
Introduction to PROTACs and Off-Target Effects
Proteolysis-Targeting Chimeras (PROTACs) are innovative heterobifunctional molecules designed to hijack the body's own ubiquitin-proteasome system to selectively degrade target proteins.[1][2] A PROTAC molecule consists of three key components: a ligand that binds to the protein of interest (POI), another ligand that recruits an E3 ubiquitin ligase, and a linker connecting these two elements.[1][3] This tripartite complex formation leads to the ubiquitination of the POI, marking it for degradation by the proteasome.[1][2]
While PROTACs offer the potential to target proteins previously considered "undruggable," a significant challenge in their development is managing off-target effects.[1][4] These unintended interactions can lead to the degradation of proteins other than the intended target, potentially causing cellular toxicity and other adverse effects.[1] Off-target effects can arise from several factors, including the promiscuous binding of the E3 ligase ligand or the formation of novel protein-protein interactions within the ternary complex.[5]
This guide will focus on strategies to identify, understand, and mitigate off-target effects specifically for PROTACs incorporating diazaspiro scaffolds, a class of structures increasingly used in medicinal chemistry.
Frequently Asked Questions (FAQs)
Q1: What are the primary causes of off-target effects with PROTACs?
A1: Off-target effects in PROTACs can stem from multiple sources:
Off-Target Binding of the Warhead: The ligand targeting your protein of interest (the "warhead") may have affinity for other proteins with similar binding pockets.
Off-Target Binding of the E3 Ligase Ligand: Ligands for common E3 ligases like Cereblon (CRBN) and Von Hippel-Lindau (VHL) can have their own off-target binding profiles. For instance, pomalidomide, a frequent CRBN recruiter, is known to independently mediate the degradation of certain zinc-finger proteins.[5][6][7]
Ternary Complex-Dependent Off-Targets (Neosubstrates): The formation of the POI-PROTAC-E3 ligase complex can create new protein-protein interaction surfaces. These novel interfaces can lead to the ubiquitination and subsequent degradation of proteins that wouldn't otherwise interact with the individual components of the PROTAC.[5]
High PROTAC Concentrations: Using excessive concentrations of a PROTAC can lead to a phenomenon known as the "hook effect," where the formation of unproductive binary complexes (PROTAC-POI or PROTAC-E3 ligase) dominates over the productive ternary complex.[5][8] This can not only reduce on-target degradation efficiency but also increase the likelihood of off-target interactions.[5][8]
Q2: How does the choice of the diazaspiro scaffold and linker influence selectivity?
A2: The diazaspiro scaffold and the attached linker are critical determinants of a PROTAC's selectivity. Their properties—including length, rigidity, and composition—dictate the geometry and stability of the ternary complex.[9][10][11]
Linker Length and Composition: The linker's length and flexibility are crucial for achieving the optimal orientation between the target protein and the E3 ligase. An improperly designed linker can lead to the recruitment of unintended proteins into the ternary complex.[8]
Diazaspiro Scaffold: Diazaspirocycles can serve as rigid and three-dimensional linkers or as part of the warhead itself.[12][13][14] Their defined spatial arrangement can pre-organize the warhead and E3 ligase ligand, which can enhance selectivity by favoring the formation of a specific ternary complex conformation. However, an inappropriate scaffold can also inadvertently promote off-target complex formation.
Q3: What initial steps can I take to assess the selectivity of my diazaspiro-containing PROTAC?
A3: A multi-pronged approach is recommended to evaluate the selectivity of your PROTAC:
Global Proteomics: Mass spectrometry-based global proteomics is the gold standard for identifying off-target degradation events.[1][15][16] This unbiased approach allows you to quantify changes in the abundance of thousands of proteins across the proteome in response to your PROTAC.[15][16]
Control Compounds: Synthesize and test control compounds to dissect the mechanism of any observed effects. Essential controls include:
An "epimeric" or "inactive" control where the warhead is modified to abolish binding to the POI.
A control where the E3 ligase ligand is altered to prevent its binding.[17]
Dose-Response Experiments: Perform a comprehensive dose-response analysis to identify the optimal concentration for on-target degradation while minimizing off-target effects. This will also help you determine if you are operating within the "hook effect" range.[5]
Troubleshooting Guide
This section provides detailed guidance on how to address specific issues related to off-target effects.
Problem 1: Global proteomics reveals significant degradation of unintended proteins.
This is a clear indication of off-target activity. The following steps will help you diagnose and address the issue.
Workflow for Diagnosing and Mitigating Off-Target Degradation
Caption: Troubleshooting workflow for off-target degradation.
Step-by-Step Troubleshooting
Assess Warhead Selectivity:
Action: Test the warhead molecule alone (unconjugated to the linker and E3 ligase ligand) in a relevant binding or activity assay against a panel of related proteins.
Rationale: This will determine if the observed off-targets are due to the inherent promiscuity of your targeting ligand. If the warhead is not selective, any PROTAC derived from it will likely also exhibit off-target effects.
Evaluate the Contribution of the E3 Ligase Ligand:
Action: If you are using a pomalidomide-based CRBN recruiter, investigate if the off-targets are known zinc-finger proteins. Modifications to the C5 position of the phthalimide ring have been shown to reduce off-target degradation of these proteins.[6][7][8] Consider synthesizing a PROTAC with a modified E3 ligase ligand.
Rationale: The E3 ligase ligand itself can be a source of off-target degradation. Understanding its independent activity is crucial.
Optimize the Linker and Diazaspiro Scaffold:
Action: Systematically vary the length, composition, and attachment points of the linker.[8] Explore different stereoisomers or substitution patterns on the diazaspiro scaffold.
Rationale: The geometry of the ternary complex is highly sensitive to the linker and scaffold.[9] Small changes can significantly alter which proteins are presented for ubiquitination.
Refine PROTAC Concentration:
Action: Perform a detailed dose-response curve (e.g., from 1 nM to 10 µM) and use quantitative proteomics to assess both on-target and off-target degradation at each concentration.[5]
Rationale: The optimal concentration for maximal on-target degradation may be narrow. Higher concentrations do not always lead to better results and can exacerbate off-target effects due to the hook effect.[5][8]
Problem 2: High cytotoxicity is observed in cell-based assays.
Cytotoxicity can arise from on-target or off-target effects. It is essential to distinguish between the two.
Decision Tree for Investigating Cytotoxicity
Caption: Decision tree for diagnosing the source of cytotoxicity.
Step-by-Step Investigation
Confirm Degradation-Dependent Toxicity:
Action: Treat cells with your active PROTAC alongside the inactive control that does not bind the E3 ligase.
Rationale: If the cytotoxicity is only observed with the active PROTAC, it is likely due to the degradation of one or more proteins.[5]
Evaluate On-Target Toxicity:
Action: If the degradation of your intended target is known or expected to be toxic to the cells (e.g., an essential protein or an oncoprotein in a cancer cell line), then the observed cytotoxicity may be the desired outcome.
Rationale: It is important to correlate the extent of on-target degradation with the degree of cytotoxicity.
Investigate Off-Target Toxicity:
Action: If the cytotoxicity is degradation-dependent but not explained by on-target effects, perform global proteomics at the cytotoxic concentration to identify degraded off-target proteins.
Rationale: The degradation of an essential off-target protein is a likely cause of the observed toxicity.[5] Once identified, you can redesign your PROTAC to avoid degrading this protein.
Experimental Protocols
Protocol 1: Global Proteomics Analysis of PROTAC Selectivity
This protocol outlines a general workflow for assessing PROTAC selectivity using mass spectrometry.
Cell Culture and Treatment:
Plate your cells of interest and allow them to adhere overnight.
Treat the cells with your diazaspiro-containing PROTAC at various concentrations (e.g., 10 nM, 100 nM, 1 µM) and your negative control compound at the highest concentration for a predetermined time (e.g., 6, 12, or 24 hours). Include a vehicle control (e.g., DMSO).
Cell Lysis and Protein Digestion:
Harvest the cells and lyse them in a buffer containing a protease inhibitor cocktail.
Quantify the protein concentration using a BCA assay.
Perform in-solution or in-gel digestion of the proteins with trypsin.
Tandem Mass Tag (TMT) Labeling (Optional but Recommended):
Label the digested peptides from each condition with a different TMT isobaric tag. This allows for multiplexing and more accurate relative quantification.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):
Separate the peptides by reverse-phase liquid chromatography and analyze them using a high-resolution mass spectrometer.
Data Analysis:
Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to identify and quantify the proteins.
Normalize the data and perform statistical analysis to identify proteins with significantly altered abundance in the PROTAC-treated samples compared to the controls.
Focus on proteins that are downregulated, as these are potential off-targets of degradation.
Protocol 2: Ternary Complex Formation Assays
Assessing the formation and stability of the ternary complex can provide insights into the mechanism of action and selectivity of your PROTAC.
Method: Co-Immunoprecipitation (Co-IP)
Cell Treatment: Treat cells with your PROTAC, ideally with a proteasome inhibitor (e.g., MG132) to prevent the degradation of the target protein.[17]
Cell Lysis: Lyse the cells in a non-denaturing buffer.
Immunoprecipitation: Incubate the cell lysate with an antibody against your protein of interest or a tag on the protein.
Western Blotting: Elute the bound proteins and analyze the eluate by Western blotting using antibodies against the E3 ligase and the target protein.
Interpretation: The presence of the E3 ligase in the immunoprecipitate of the target protein (and vice-versa) indicates the formation of the ternary complex.
Biophysical Methods
For more quantitative data, consider biophysical techniques such as:
Surface Plasmon Resonance (SPR): Can measure the kinetics of ternary complex formation and dissociation.[8]
Isothermal Titration Calorimetry (ITC): Measures the thermodynamics of binding.[8]
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): A proximity-based assay that can be used to quantify ternary complex formation in solution.[8]
Advanced Strategies for Enhancing Selectivity
If initial optimization of the warhead, linker, and E3 ligase ligand is insufficient, consider these advanced strategies:
Tissue-Specific E3 Ligases: Explore the use of E3 ligases that are specifically expressed in the target tissue or disease state.[18][19] This can significantly reduce on-target toxicity in healthy tissues.
Conditional Activation Strategies: Design "pro-PROTACs" that are only activated in the target cells or tissue.[19] Examples include:
Hypoxia-Activated PROTACs: These are designed to be activated in the hypoxic microenvironment of solid tumors.[18][20]
Enzyme-Cleavable PROTACs: These incorporate a caging group that is removed by an enzyme overexpressed in the target cells.[19]
Antibody-PROTAC Conjugates (Ab-PROTACs): By attaching the PROTAC to an antibody that targets a cell surface antigen specific to the target cells, you can achieve selective delivery.[18][19][20]
Conclusion
Mitigating the off-target effects of PROTACs, including those with diazaspiro scaffolds, is a critical and achievable goal in targeted protein degradation. A systematic and iterative approach that combines rational design, comprehensive profiling with advanced proteomics, and rigorous mechanistic studies will pave the way for the development of highly selective and effective therapeutic agents. This guide provides a framework for troubleshooting and optimizing your PROTACs to minimize off-target liabilities and maximize their therapeutic potential.
References
ScienceOpen. (2025, May 20). PROTACs improve selectivity for targeted proteins.
Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. (2022, August 22).
BenchChem. Strategies to improve the efficiency of PROTACs.
National Institutes of Health. Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras.
Researcher.Life. (2025, January 1). PROTACs improve selectivity for targeted proteins. R Discovery.
BenchChem. Technical Support Center: Off-Target Effects of PROTACs.
National Institutes of Health. (2024, November 22). Precision-engineered PROTACs minimize off-tissue effects in cancer therapy. PMC.
MtoZ Biolabs. PROTAC Drug Off-Target Protein Assessment Service.
Ministry of Health and Prevention. Targeted Protein Degradation in Lung Cancer: The Emerging Role of PROTAC Technology and E3 Ligases. United Arab Emirates.
National Institutes of Health. (2022, December 20). An overview of PROTACs: a promising drug discovery paradigm. PMC.
National Institutes of Health. (2023, December 1). Targeted Protein Degradation: Design Considerations for PROTAC Development. PMC.
ResearchGate. A Proteomic Platform to Identify Off-Target Proteins Associated with Therapeutic Modalities that Induce Protein Degradation or Gene Silencing.
Mtoz Biolabs. PROTAC Molecules Activity and Efficacy Evaluate Service.
ResearchGate. (2025, August 9). Computational methods and key considerations for in silico design of proteolysis targeting chimera (PROTACs).
ResearchGate. (2025, August 6). A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing.
PubMed. (2025, July 15). Targeted Protein Degradation in Lung Cancer: The Emerging Role of PROTAC Technology and E3 Ligases.
National Institutes of Health. (2020, May 20). Assays and technologies for developing proteolysis targeting chimera degraders. PMC.
ScienceOpen. Computational strategies for PROTAC drug discovery.
Bentham Science Publisher. (2025, July 15). Targeted Protein Degradation in Lung Cancer: The Emerging Role of PROTAC Technology and E3 Ligases.
RSC Publishing. (2021, March 19). Proteolysis targeting chimeras (PROTACs) come of age: entering the third decade of targeted protein degradation.
National Institutes of Health. (2019, July 17). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules.
ScienceOpen. (2023, February 3). Computational strategies for PROTAC drug discovery.
PubMed. (2023, May 8). Scaffold Remodelling of Diazaspirotricycles Enables Synthesis of Diverse sp3 -Rich Compounds With Distinct Phenotypic Effects.
PubMed. (2013, September 15). Synthesis and evaluation of heteroaryl substituted diazaspirocycles as scaffolds to probe the ATP-binding site of protein kinases.
YouTube. (2021, December 16). Webinar – Understanding PROTACs-Mediated Targeted Protein Degradation.
bioRxiv. (2023, March 5). Proteolysis Targeting Chimeras With Reduced Off-targets.
MDPI. PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies.
Emerging Strategies in Proteolysis-Targeting Chimeras (PROTACs): Highlights from 2022. (2023, March 8).
National Institutes of Health. Proteolysis-targeting chimeras with reduced off-targets. PMC.
Open Exploration Publishing. (2020, October 30). Novel approaches for the rational design of PROTAC linkers.
PubMed. Design, syntheses, and SAR of 2,8-diazaspiro[4.5]decanones as T-type calcium channel antagonists.
ResearchGate. (2020, October 30). Current strategies for the design of PROTAC linkers: a critical review.
Navigating PROTAC Permeability: A Technical Guide for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Based Degraders
Welcome to the technical support center for researchers utilizing the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold in their Proteolysis Targeting Chimera (PROTAC) design. This guide is structured to provide in-depth...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for researchers utilizing the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold in their Proteolysis Targeting Chimera (PROTAC) design. This guide is structured to provide in-depth troubleshooting and practical advice for overcoming cell permeability challenges, a critical hurdle in the development of effective protein degraders.[1][2] As PROTACs often possess high molecular weights and polarity, their ability to cross the cell membrane is a key determinant of their therapeutic efficacy.[3][4]
The unique spirocyclic nature of the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one linker introduces a degree of rigidity and a defined three-dimensional architecture to the PROTAC molecule. This can be advantageous in pre-organizing the molecule into a conformation that is more amenable to passive diffusion across the cell membrane, potentially by shielding polar functional groups.[4][5] This guide will address common issues encountered during the experimental evaluation of PROTACs incorporating this novel linker.
Frequently Asked Questions (FAQs)
Q1: What is the rationale for using the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one moiety in my PROTAC linker?
A1: The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold offers a rigid, spirocyclic core that can improve the physicochemical properties of a PROTAC.[5] The rigidity can reduce the number of rotatable bonds, which is often beneficial for cell permeability. Furthermore, the defined 3D structure can help to optimize the spatial orientation of the target-binding and E3 ligase-binding moieties, potentially enhancing ternary complex formation.[6]
Q2: I've synthesized my PROTAC with the diazaspiro linker, but I'm not observing any target degradation. Where should I start troubleshooting?
A2: Lack of degradation can stem from several factors. A logical troubleshooting workflow should be followed.[7][8] First, confirm the identity and purity of your synthesized PROTAC. Next, verify that your target protein and the recruited E3 ligase are expressed in your chosen cell line.[7] If both are present, the primary suspect is often poor cell permeability.[7][8] It is also crucial to perform a wide dose-response experiment to rule out the "hook effect," where high concentrations of the PROTAC can inhibit degradation.[7][8]
Q3: How can I experimentally assess the cell permeability of my PROTAC?
A3: There are several established assays to evaluate cell permeability. For early-stage screening, the Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput, cell-free method to assess passive diffusion.[3][5][9][10] For more biologically relevant data, the Caco-2 permeability assay is recommended as it uses a monolayer of human colon adenocarcinoma cells that form tight junctions and express transporters, thus modeling intestinal absorption.[5][9][10]
Troubleshooting Guide: Improving Cell Permeability and Degradation Efficacy
This section provides a structured approach to diagnosing and resolving common experimental issues.
Problem 1: No or Weak Target Degradation
Possible Cause
Troubleshooting Step
Rationale
Poor Cell Permeability
1. Perform a PAMPA assay. This provides a baseline measurement of passive permeability.[3][9] 2. Conduct a Caco-2 permeability assay. This will give insight into both passive and active transport mechanisms.[5][9] 3. Modify the PROTAC linker. Consider altering the length or composition of the linker segments attached to the diazaspiro core to optimize lipophilicity and polarity.[1][5]
PROTACs are large molecules and often struggle to cross the cell membrane.[1][8] Direct measurement of permeability is essential to confirm this as the issue.
Suboptimal PROTAC Concentration (Hook Effect)
1. Perform a wide dose-response curve. Test concentrations ranging from low nanomolar to high micromolar (e.g., 1 nM to 50 µM).[7]
The "hook effect" occurs at high concentrations where the formation of binary complexes (PROTAC-target or PROTAC-E3 ligase) is favored over the productive ternary complex.[7][8]
Low E3 Ligase Expression
1. Verify E3 ligase expression. Use Western blotting or qPCR to confirm the presence of the recruited E3 ligase (e.g., VHL, CRBN) in your cell line.[7]
The PROTAC is dependent on the presence of the E3 ligase to mediate target degradation.
Inactive Ubiquitin-Proteasome System (UPS)
1. Co-treat with a proteasome inhibitor. Use a proteasome inhibitor (e.g., MG132) alongside your PROTAC. A rescue of target protein levels indicates an active UPS.[7]
This confirms that the cellular machinery for protein degradation is functional.
Problem 2: High Variability in Degradation Between Experiments
Possible Cause
Troubleshooting Step
Rationale
Inconsistent Cell Culture Conditions
1. Standardize cell passage number and density. Use cells within a consistent and low passage number range and plate them at the same density for each experiment.[7]
Cell physiology can change with passage number, affecting protein expression and PROTAC uptake.
PROTAC Instability
1. Ensure proper storage. Store the PROTAC stock solution at -80°C. 2. Prepare fresh dilutions. Make fresh dilutions from the stock for each experiment.
PROTACs can be susceptible to degradation, leading to inconsistent results.
Prepare the PAMPA plate: A 96-well filter plate is coated with a lipid solution (e.g., phosphatidylcholine in dodecane) to form an artificial membrane.
Prepare the donor plate: Add the PROTAC solution at various concentrations to the wells of a 96-well donor plate.
Assemble the PAMPA sandwich: Place the filter plate on top of an acceptor plate containing buffer. Then, place the donor plate on top of the filter plate.
Incubate: Allow the assembly to incubate for a specified period (e.g., 4-16 hours) at room temperature.
Analyze: Measure the concentration of the PROTAC in both the donor and acceptor wells using LC-MS/MS.
Calculate permeability: The permeability coefficient (Pe) is calculated based on the concentration of the PROTAC that has diffused across the artificial membrane.
Protocol 2: Western Blotting for Target Degradation
Cell Culture and Treatment: Plate cells at a consistent density and allow them to adhere. Treat the cells with a range of PROTAC concentrations for a predetermined time (e.g., 24 hours).
Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease inhibitors.[11]
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[11]
SDS-PAGE and Western Blotting:
Load equal amounts of protein onto an SDS-PAGE gel.
Transfer the separated proteins to a PVDF membrane.
Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.
Incubate with a loading control antibody (e.g., GAPDH, β-actin).
Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.
Detection and Analysis: Visualize the protein bands using an ECL substrate and quantify the band intensities. Normalize the target protein band intensity to the loading control.[11]
Data Presentation
Table 1: Representative Permeability Data for PROTACs
PROTAC
Linker Type
Molecular Weight (Da)
PAMPA Pe (10⁻⁶ cm/s)
Caco-2 Papp (A-B) (10⁻⁶ cm/s)
PROTAC-A
Flexible PEG
950
0.5
0.8
PROTAC-B
Rigid Alkyl
890
1.2
1.5
PROTAC-C (with diazaspiro core)
Rigid Spirocyclic
920
To be determined
To be determined
This table illustrates how permeability can vary with linker type and provides a template for organizing your experimental data.
Visualizing Key Concepts
Caption: PROTAC-mediated protein degradation workflow.
Caption: A logical workflow for troubleshooting experiments.[7]
References
Sun, X., & Rao, Y. (2020). PROTAC Technology: Opportunities and Challenges. ACS Medicinal Chemistry Letters, 11(3), 247-249. [Link]
(2025). Unlocking PROTACs' Potential: Overcoming Development Challenges. Pharmacy Times. [Link]
Robers, M. B., et al. (2018). A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET. Springer Nature Experiments. [Link]
Yoshida, M., et al. (2023). Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). Drug Metabolism and Pharmacokinetics, 49, 100499. [Link]
Scott, J. S., et al. (2020). Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ACS Medicinal Chemistry Letters, 11(9), 1711-1718. [Link]
Kihlberg, J., et al. (2020). Solution Conformations Shed Light on PROTAC Cell Permeability. Journal of Medicinal Chemistry, 63(24), 15488-15500. [Link]
Ciulli, A., & Crews, C. M. (2019). PROTAC Technology: Opportunities and Challenges. ACS Medicinal Chemistry Letters, 10(10), 1346-1348. [Link]
Zou, Y., et al. (2020). Opportunities and Challenges of Small Molecule Induced Targeted Protein Degradation. Frontiers in Cell and Developmental Biology, 8, 593504. [Link]
Challenges in the scale-up synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
Welcome to the technical support center for the synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this valuable spirocyclic scaffold. Here, we address common challenges with in-depth, field-proven insights and troubleshooting strategies in a practical question-and-answer format.
I. Synthetic Overview & Scale-Up Considerations
The synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one typically involves the formation of a spirocyclic precursor followed by a reduction step. A common route involves the Dieckmann condensation of a suitably substituted diester to form the spirocyclic core, followed by reductive amination or reduction of a lactam precursor. While elegant on paper, scaling this synthesis presents significant hurdles. This guide will focus on a reductive approach from a nitrile precursor, a route often favored for its atom economy but fraught with its own set of challenges.
Below is a generalized workflow that we will be troubleshooting:
Caption: A generalized workflow for the synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
II. Frequently Asked Questions (FAQs)
Q1: What are the most critical stages to monitor during the scale-up of this synthesis?
A1: The two most critical stages are the intramolecular cyclization and the final reductive amination. The cyclization is prone to side reactions like dimerization, especially at higher concentrations. The reductive amination often utilizes hazardous reagents like Raney Nickel or Lithium Aluminum Hydride (LAH), which require stringent safety protocols and specialized handling at scale.
Q2: I'm observing a significant drop in yield upon scaling up the reductive amination step. What are the likely culprits?
A2: A drop in yield during the scale-up of a reductive amination can often be attributed to several factors. Inefficient heat transfer in larger reactors can lead to localized temperature increases, promoting side reactions. Catalyst deactivation is another common issue; impurities in starting materials or solvents that are negligible on a small scale can poison the catalyst in a larger batch. Finally, mass transfer limitations can become significant, where the rate of reaction is limited by the diffusion of hydrogen gas (if using catalytic hydrogenation) or the mixing of reagents.
Q3: Are there safer alternatives to LAH for the reduction step at a larger scale?
A3: Yes, while LAH is a powerful reducing agent, its pyrophoric nature makes it less ideal for large-scale operations. Safer alternatives include catalytic hydrogenation using catalysts like Raney Nickel or supported palladium catalysts. These methods, while requiring specialized high-pressure reactors, are generally considered safer and more scalable. Another option is the use of other hydride reagents like sodium borohydride in combination with activating agents, although their reactivity might need to be optimized for your specific substrate.
III. Troubleshooting Guide: A Deep Dive into Common Issues
The formation of the spirocyclic core is a crucial step that dictates the overall efficiency of the synthesis.
Problem 1: Low yield of the desired spirocycle with significant formation of oligomeric byproducts.
Probable Cause: The Dieckmann condensation is an equilibrium process, and at high concentrations, intermolecular reactions can compete with the desired intramolecular cyclization, leading to dimers and oligomers.[1][2][3]
Solution:
High-Dilution Conditions: On a larger scale, maintaining high dilution can be challenging due to solvent costs and reactor volume limitations. A practical approach is to use a syringe pump to slowly add the diester precursor to a refluxing solution of the base in the solvent. This keeps the instantaneous concentration of the starting material low, favoring the intramolecular pathway.
Choice of Base and Solvent: The choice of base is critical. While sodium ethoxide in ethanol is classic, sterically hindered bases like potassium tert-butoxide (t-BuOK) in aprotic solvents like THF or toluene can minimize side reactions.[1] Aprotic solvents also prevent protonation of the enolate, which can reverse the reaction.
Problem 2: The reaction stalls before completion, even with a stoichiometric amount of base.
Probable Cause: The product, a β-keto ester, is acidic and will be deprotonated by the base, consuming it and rendering it unavailable for the initial deprotonation of the starting material. This is a common feature of Claisen and Dieckmann condensations.[4]
Solution:
Use of Excess Base: It is often necessary to use a slight excess of a strong, non-nucleophilic base like sodium hydride (NaH) or LDA to drive the reaction to completion.
Monitoring the Reaction: On scale, it's crucial to have a reliable in-process control (IPC) method, such as HPLC or UPLC, to monitor the disappearance of the starting material and the formation of the product. This will allow for the timely addition of more base if the reaction stalls.
Stage 2: Reductive Cyclization of the Nitrile Precursor
This step is often the most challenging to scale up due to the nature of the reagents and the reaction conditions.
Problem 3: The catalytic hydrogenation with Raney Nickel is sluggish and incomplete.
Probable Cause:
Catalyst Deactivation: Raney Nickel is susceptible to poisoning by sulfur-containing compounds, and even trace amounts of water in the solvent can affect its activity.[5] The amine product itself can also inhibit the catalyst's activity.
Poor Mass Transfer: In a large reactor, ensuring efficient mixing of the solid catalyst, liquid substrate, and hydrogen gas can be difficult.
Solution:
Catalyst Handling and Activation: Raney Nickel is pyrophoric and must be handled with extreme care under an inert atmosphere.[6] It is typically supplied as a slurry in water, which must be thoroughly washed with the reaction solvent before use to remove water.[7][8] The activity of different grades of Raney Nickel can vary, so it's important to use a consistent and highly active grade.
Reactor Design and Agitation: A well-designed hydrogenation reactor with good agitation is essential for efficient mass transfer. A basket-type agitator or a gas-inducing impeller can significantly improve the hydrogen uptake rate.
Reaction Conditions: Increasing the hydrogen pressure and temperature can improve the reaction rate, but this must be done carefully within the safety limits of the reactor.
Table 1: Comparison of Lab-Scale vs. Scale-Up Parameters for Raney Nickel Hydrogenation
Parameter
Lab-Scale (1-10 g)
Pilot-Plant Scale (1-10 kg)
Key Considerations for Scale-Up
Catalyst Loading
5-10 mol%
1-5 mol%
Catalyst cost becomes significant. Optimization is key.
Hydrogen Pressure
50-100 psi
100-500 psi
Higher pressure improves reaction rate but requires specialized equipment.
Temperature
25-50 °C
50-80 °C
Exothermicity needs to be managed with efficient cooling.
Agitation
Magnetic stirrer
Mechanical stirrer (e.g., pitched blade turbine)
Crucial for suspending the catalyst and ensuring gas-liquid mixing.
Solvent Quality
Reagent grade
Anhydrous, degassed solvent
Trace impurities can have a larger impact on the catalyst.
Problem 4: When using LAH, the reaction is highly exothermic and difficult to control on a larger scale.
Probable Cause: The reaction of LAH with the nitrile and amide functionalities is highly exothermic. In a large reactor, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.
Solution:
Reverse Addition: Instead of adding the LAH to the substrate, add the substrate solution slowly to a suspension of LAH in the solvent. This allows for better control of the reaction rate and temperature.
Cooling: Ensure the reactor has a robust cooling system. A jacketed reactor with a circulating coolant is essential.
Quenching: The quenching of excess LAH is also highly exothermic and generates hydrogen gas. A carefully controlled and validated quenching procedure is critical for safety. A common method is the sequential addition of ethyl acetate, followed by aqueous sodium hydroxide.
Stage 3: Purification of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
The polar nature of the product can make its isolation and purification challenging.
Problem 5: The product is difficult to extract from the aqueous workup.
Probable Cause: The product is a polar amine, which can have significant solubility in water, especially if the aqueous phase is acidic.
Solution:
Basification: Ensure the aqueous layer is sufficiently basic (pH > 12) before extraction to deprotonate the amine and reduce its water solubility.
Solvent Choice: Use a more polar extraction solvent like dichloromethane or a mixture of dichloromethane and isopropanol.
Salting Out: Adding a saturated solution of sodium chloride to the aqueous layer can decrease the solubility of the product and improve extraction efficiency.
Problem 6: Column chromatography on silica gel gives poor recovery and significant tailing.
Probable Cause: The basic amine product interacts strongly with the acidic silanol groups on the surface of the silica gel, leading to streaking and irreversible adsorption.[9]
Solution:
Treated Silica: Use silica gel that has been treated with a base, such as triethylamine, or use commercially available amine-functionalized silica.
Mobile Phase Additives: Add a small amount of a basic modifier, such as triethylamine or ammonium hydroxide, to the mobile phase to compete with the product for the active sites on the silica gel.
Alternative Purification Methods:
Crystallization: If the product is a solid, crystallization is often the most scalable and efficient purification method. Screening for suitable crystallization solvents is a worthwhile endeavor.
Acid-Base Extraction: The basic nature of the product can be exploited for purification. The crude product can be dissolved in an organic solvent and washed with a dilute acid to extract the amine into the aqueous phase. The aqueous layer is then basified, and the purified product is re-extracted into an organic solvent.
Trichloroacetic Acid (TCA) Salt Precipitation: A newer technique involves the precipitation of the amine as a trichloroacetate salt, which can then be isolated and decomposed back to the free amine.[10][11]
Caption: Decision flowchart for the purification of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
IV. References
Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. Org. Process Res. Dev.2021 , 25 (1), 111–119. --INVALID-LINK--
Technical Considerations for Scale-Up of Imine-Reductase-Catalyzed Reductive Amination: A Case Study. Org. Process Res. Dev.2019 , 23 (7), 1380–1387. --INVALID-LINK--
Large-scale reductive amination and synthesis applications. ResearchGate. --INVALID-LINK--
A Senior Application Scientist's Guide to Bioanalytical Methods for Quantifying 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one based PROTACs
In the rapidly evolving landscape of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. Their unique mechanism of action, which involves hijacking the...
Author: BenchChem Technical Support Team. Date: January 2026
In the rapidly evolving landscape of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. Their unique mechanism of action, which involves hijacking the cell's ubiquitin-proteasome system to eliminate specific proteins of interest, offers a distinct advantage over traditional inhibitors.[1] The success of PROTAC-based drug development, however, is critically dependent on robust and sensitive bioanalytical methods to accurately quantify their concentrations in complex biological matrices. This guide provides an in-depth comparison of bioanalytical strategies for a specific class of PROTACs incorporating the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one linker scaffold, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.
The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one moiety is a key structural component in the linker of certain PROTACs, influencing their physicochemical properties, cell permeability, and metabolic stability.[2] The spirocyclic nature of this linker can impart a degree of conformational rigidity, while the benzyl group may contribute to hydrophobic interactions and potential metabolic liabilities. These structural features present unique challenges and considerations for the development of accurate and reliable bioanalytical methods.
The Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
For the quantification of small molecules in biological fluids, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the undisputed gold standard, offering unparalleled sensitivity, selectivity, and a wide dynamic range.[3] This is particularly crucial for PROTACs, which often exhibit high potency at nanomolar concentrations.[4]
Causality Behind Experimental Choices in LC-MS/MS Method Development
The development of a robust LC-MS/MS method for a PROTAC containing the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold requires a systematic approach to address the inherent challenges associated with these large and complex molecules.
Diagram: Workflow for PROTAC LC-MS/MS Method Development
Caption: A typical workflow for developing a robust LC-MS/MS method for PROTAC quantification.
Key Considerations for PROTACs with 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one:
In-Source Fragmentation: The linker moiety of a PROTAC can be susceptible to fragmentation within the mass spectrometer's ion source. The ether or amide bonds common in linkers, including those connected to the diazaspiro[4.4]nonan-3-one core, can be labile. Optimization of the ion source parameters, such as using lower ionization energy and temperature, is crucial to minimize this phenomenon and ensure accurate quantification of the intact PROTAC.
Metabolic Stability: The benzyl group is a potential site for metabolic modification, primarily through hydroxylation by cytochrome P450 enzymes.[5] It is imperative to characterize the metabolic profile of the PROTAC and ensure that the analytical method can differentiate the parent compound from its metabolites.
Non-Specific Binding: The hydrophobic nature of the benzyl group and the overall size of the PROTAC molecule can lead to non-specific binding to laboratory plastics and surfaces. This can result in significant analyte loss and inaccurate quantification. To mitigate this, the use of low-binding tubes and plates, as well as the addition of a small percentage of organic solvent or a detergent to the sample matrix, is recommended.
Peak Shape Optimization: The presence of multiple chiral centers in the spirocyclic scaffold and other parts of the PROTAC molecule can lead to peak splitting during chromatography. Careful optimization of the mobile phase composition, chromatographic column, and temperature is necessary to achieve a symmetrical and sharp peak shape for enhanced sensitivity and accurate integration.
This protocol provides a starting point for the quantification of a 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one based PROTAC in rat plasma.
1. Sample Preparation (Protein Precipitation):
To 50 µL of rat plasma in a low-binding microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing the internal standard (e.g., a stable isotope-labeled version of the PROTAC or a structurally similar compound).
Vortex for 1 minute to precipitate the proteins.
Centrifuge at 14,000 rpm for 10 minutes at 4°C.
Carefully transfer the supernatant to a clean low-binding 96-well plate or autosampler vial.
Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).
2. LC-MS/MS Conditions:
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point.
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: A linear gradient from 20% to 95% B over 5 minutes, followed by a 2-minute hold at 95% B and a 3-minute re-equilibration at 20% B.
Flow Rate: 0.4 mL/min.
Column Temperature: 40°C.
Injection Volume: 5 µL.
Mass Spectrometer: A triple quadrupole mass spectrometer.
MRM Transitions: To be determined by infusing a standard solution of the PROTAC and its internal standard into the mass spectrometer to identify the precursor ion and the most intense and stable product ions.
Data Presentation: Representative Validation Parameters
The following table summarizes typical validation parameters for an LC-MS/MS method for a PROTAC, based on published data for ARV-110, a PROTAC that has undergone clinical investigation.[6][7]
Parameter
Acceptance Criteria
Representative Value
Linearity (r²)
≥ 0.99
0.995
Lower Limit of Quantification (LLOQ)
S/N > 10, Accuracy within ±20%, Precision ≤ 20%
1 ng/mL
Intra-day Accuracy (% Bias)
Within ±15% (±20% at LLOQ)
-5.2% to 8.5%
Intra-day Precision (% CV)
≤ 15% (≤ 20% at LLOQ)
3.1% to 9.8%
Inter-day Accuracy (% Bias)
Within ±15% (±20% at LLOQ)
-3.7% to 6.4%
Inter-day Precision (% CV)
≤ 15% (≤ 20% at LLOQ)
4.5% to 11.2%
Matrix Effect
CV ≤ 15%
88% to 105%
Recovery
Consistent, precise, and reproducible
> 85%
Stability (Freeze-Thaw, Short-Term, Long-Term)
Within ±15% of nominal concentration
Stable
Alternative and Complementary Technique: Immunoassays
While LC-MS/MS is the preferred method for quantitative bioanalysis, immunoassays such as ELISA (Enzyme-Linked Immunosorbent Assay) can serve as valuable complementary tools, particularly for high-throughput screening in early drug discovery.
Causality Behind Experimental Choices in Immunoassay Development
The development of a reliable immunoassay for a PROTAC is contingent on the generation of highly specific antibodies that can recognize the molecule without significant cross-reactivity with its metabolites or endogenous matrix components.
Diagram: Immunoassay Principle for PROTAC Quantification
Caption: The principle of a competitive ELISA for the quantification of a PROTAC.
Key Considerations for Immunoassays of PROTACs:
Antibody Generation: The immunogen used to generate antibodies is critical. Conjugating the PROTAC to a carrier protein is necessary, and the site of conjugation on the PROTAC will determine the epitope recognized by the antibody. For a PROTAC with the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold, conjugation through a functional group distal to this linker would be ideal if the goal is to generate antibodies that recognize the linker region.
Cross-Reactivity: A significant challenge for immunoassays is potential cross-reactivity with metabolites.[8] If metabolism occurs on the benzyl group, for instance, antibodies that bind to this region may show altered affinity for the metabolite, leading to inaccurate quantification of the parent drug. Thorough validation of antibody specificity is essential.
Hook Effect: High concentrations of the PROTAC can lead to a "hook effect," where the signal paradoxically decreases, leading to an underestimation of the analyte concentration. This is a common issue in sandwich immunoassays and needs to be evaluated during method development.
Detailed Experimental Protocol: Competitive ELISA
This protocol outlines a general procedure for a competitive ELISA to quantify a PROTAC.
1. Plate Coating:
Coat the wells of a 96-well microplate with a PROTAC-carrier protein conjugate (e.g., PROTAC-BSA) at a concentration of 1-10 µg/mL in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).
Incubate overnight at 4°C.
Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20).
Block the remaining protein-binding sites by adding 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well and incubating for 1-2 hours at room temperature.
Wash the plate three times with wash buffer.
2. Competitive Binding:
Prepare a standard curve of the PROTAC in the appropriate biological matrix (e.g., plasma from the same species as the study samples).
In separate tubes, mix the standards, quality controls, and unknown samples with a fixed concentration of a specific anti-PROTAC antibody (e.g., a monoclonal or polyclonal antibody).
Incubate this mixture for 1-2 hours at room temperature to allow the PROTAC in the sample to bind to the antibody.
Transfer 100 µL of the pre-incubated mixture to the coated and blocked microplate wells.
Incubate for 1-2 hours at room temperature.
3. Detection:
Wash the plate three times with wash buffer.
Add 100 µL of a secondary antibody conjugated to an enzyme (e.g., HRP-conjugated anti-IgG) to each well.
Incubate for 1 hour at room temperature.
Wash the plate five times with wash buffer.
Add 100 µL of the enzyme substrate (e.g., TMB) to each well and incubate in the dark until a color develops.
Stop the reaction by adding 50 µL of stop solution (e.g., 2N H₂SO₄).
Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader. The signal will be inversely proportional to the concentration of the PROTAC in the sample.
Data Presentation: Comparison of Bioanalytical Methods
Feature
LC-MS/MS
Immunoassay (ELISA)
Principle
Separation based on chromatography, detection based on mass-to-charge ratio.
Antigen-antibody binding.
Selectivity
Very high; can distinguish between parent drug and metabolites.
Can be high, but potential for cross-reactivity with metabolites.
Sensitivity
Very high (pg/mL to ng/mL range).
High (ng/mL range).
Throughput
Lower; sequential sample analysis.
High; parallel processing of multiple samples.
Development Time
Relatively short (weeks).
Longer (months) due to antibody development.
Cost
High initial instrument cost; lower per-sample cost for established methods.
Lower instrument cost; higher cost for antibody development.
Application
Gold standard for pharmacokinetic studies and regulatory submissions.
High-throughput screening, early discovery, and complementary to LC-MS/MS.
Conclusion and Future Perspectives
The robust bioanalytical quantification of PROTACs, including those containing the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold, is fundamental to their successful development as therapeutics. LC-MS/MS remains the cornerstone for accurate and reliable quantification in biological matrices, providing the necessary sensitivity and selectivity to navigate the complexities of PROTAC pharmacokinetics. The inherent challenges of these molecules, such as potential in-source fragmentation, metabolic liabilities associated with the benzyl group, and non-specific binding, can be overcome with careful method development and validation.
Immunoassays, while presenting their own set of challenges regarding antibody specificity and cross-reactivity, offer a valuable high-throughput alternative for screening and can complement LC-MS/MS data. The choice of bioanalytical platform should be guided by the stage of drug development, the required throughput, and the specific questions being addressed.
As the field of targeted protein degradation continues to advance, so too will the bioanalytical techniques used to characterize these novel therapeutics. The development of more sensitive mass spectrometers, novel sample preparation techniques, and innovative immunoassay formats will further enhance our ability to understand the complex in vivo behavior of PROTACs, ultimately accelerating the delivery of these promising new medicines to patients.
References
Waters Corporation. (n.d.). Rapid High Sensitivity LC-MS/MS Bioanalytical Method for the Simultaneous Quantification of Gefitinib Based PROTACs – 3. Retrieved from [Link]
Bioanalysis Zone. (2023, April 20). Sensitive LC-MS/MS approach for the quantification of proteolysis targeting chimeras in a biological matrix. Retrieved from [Link]
SCIEX. (n.d.). Sensitive quantification of the proteolysis targeting chimera (PROTACTM) TL 13-112 in rat plasma using an LC-MS/MS workflow. Retrieved from [Link]
Virscidian. (2024). LC-MS for PROTACs & Targeted Protein Degraders 2024 US Supercritical Fluid Chromatography Conference. Retrieved from [Link]
Cecchini, C., Pannilunghi, S., Tardy, S., Scapozza, L., & Ganesan, A. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. CHIMIA International Journal for Chemistry, 76(4), 314-320.
Abdessadek, M., et al. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. Journal of Public Health in Africa, 14(s1).
Cruciani, G., et al. (2020). Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs): The Next Step toward Pharmaceutical Applications. Journal of Medicinal Chemistry, 63(21), 12432-12450.
Cyr, D. M., et al. (2007). Impact of linker length on the activity of PROTACs. ACS Chemical Biology, 2(3), 185-195.
National Center for Biotechnology Information. (n.d.). Advancing target validation with PROTAC technology. Retrieved from [Link]
National Center for Biotechnology Information. (2020, December 17). Target Validation Using PROTACs: Applying the Four Pillars Framework. Retrieved from [Link]
National Center for Biotechnology Information. (2025, January 9). Impact of Linker Composition on VHL PROTAC Cell Permeability. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one. Retrieved from [Link]
National Center for Biotechnology Information. (2022, March 18). Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies. Retrieved from [Link]
ResearchGate. (2025, October 13). (PDF) Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies. Retrieved from [Link]
Waters Corporation. (2025, July 10). Degradation Products of ARV-825 Proteolysis Targeting Chimera (PROTAC) Compound: Isolation and Purification Using Analytical Scale Fraction Collection. Retrieved from [Link]
MDPI. (2022, March 18). Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies. Retrieved from [Link]
PubChem. (n.d.). 7-benzyl-1-Oxa-7-azaspiro[4.4]nonane-4,6,8-trione. Retrieved from [Link]
ResearchGate. (n.d.). PROTACs with aromatic linkers. The benzyl linker in 53 provided... Retrieved from [Link]
PubChemLite. (n.d.). 7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one. Retrieved from [Link]
Google Patents. (n.d.). US20080311676A1 - Immunoassays exhibiting reduced cross-reactivity with hydrophobic drug analyte metabolites.
ACS Publications. (n.d.). Targeted Protein Degradation (TPD) for Immunotherapy: Understanding Proteolysis Targeting Chimera-Driven Ubiquitin-Proteasome Interactions. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Enriching Proteolysis Targeting Chimeras with a Second Modality: When Two Are Better Than One. Retrieved from [Link]
Comparative Guide to the LC-MS/MS Analysis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one in Biological Matrices
Introduction: Charting a Course for a Novel Spirocyclic Analyte The emergence of novel chemical entities like 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a compound with a molecular weight of 230.31 g/mol and potential appl...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Charting a Course for a Novel Spirocyclic Analyte
The emergence of novel chemical entities like 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a compound with a molecular weight of 230.31 g/mol and potential applications as a protein degrader building block, necessitates the development of robust and reliable bioanalytical methods.[1] The quantitative analysis of this spirocyclic lactam in complex biological matrices such as plasma, serum, or urine is fundamental to understanding its pharmacokinetic (PK) and pharmacodynamic (PD) profile in drug discovery and development.
This guide provides a comparative analysis of common sample preparation techniques for the LC-MS/MS quantification of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one. As a novel compound, a standardized public method is not yet established. Therefore, this document serves as both a comparison of established workflows and a practical guide to method development from first principles. We will delve into the causality behind experimental choices, providing detailed protocols and objective performance comparisons to empower researchers to select and validate a method tailored to their specific needs, whether for high-throughput screening or regulated clinical trials.
The Analytical Challenge: Understanding the Analyte and the Matrix
Successful method development hinges on understanding the interplay between the analyte's physicochemical properties and the complexity of the biological matrix.
Analyte Properties: 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one possesses a tertiary amine within the spirocyclic core and a secondary amine in the lactam ring, making it a basic compound likely to be protonated in acidic conditions ([M+H]⁺). The benzyl group imparts significant hydrophobicity (LogP is likely moderate to high). These characteristics are critical for selecting appropriate extraction and chromatographic conditions.
Biological Matrix: Plasma and serum are protein-rich environments. Endogenous components like phospholipids, salts, and other metabolites can interfere with analysis, causing a phenomenon known as the "matrix effect," which can suppress or enhance the analyte's signal in the mass spectrometer, leading to inaccurate quantification.[2][3] The primary goal of sample preparation is to effectively remove these interferences while maximizing the recovery of the target analyte.[4][5]
A Comparative Analysis of Sample Preparation Strategies
We will compare the three predominant sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[4] Each offers a distinct balance of speed, cost, and cleanup efficiency.
Protein Precipitation (PPT): The High-Throughput Workhorse
PPT is often the first choice for its simplicity, speed, and low cost, making it ideal for early discovery and high-throughput applications.[5][6] The mechanism involves adding a water-miscible organic solvent to the plasma sample, which denatures and precipitates the proteins.
Causality of Choice: Acetonitrile is frequently the precipitating agent of choice. It provides efficient protein removal and, for an analyte like 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, its polarity is suitable for keeping the analyte solubilized in the resulting supernatant.
Experimental Protocol: Protein Precipitation
Aliquoting: Pipette 50 µL of the biological matrix (e.g., human plasma) into a 1.5 mL microcentrifuge tube or a 96-well plate.
Internal Standard (IS) Spiking: Add 10 µL of the working internal standard solution (e.g., a stable isotope-labeled version of the analyte in 50% methanol).
Precipitation: Add 150 µL of ice-cold acetonitrile. The 3:1 ratio of solvent to sample is a common and effective starting point.
Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation and analyte extraction.
Centrifugation: Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
Supernatant Transfer: Carefully transfer the supernatant to a clean tube or well.
Injection: Inject a portion of the supernatant (typically 5-10 µL) directly into the LC-MS/MS system.
Caption: Protein Precipitation (PPT) Workflow.
Liquid-Liquid Extraction (LLE): The Classic Cleanup
LLE provides a significantly cleaner extract than PPT by partitioning the analyte from the aqueous biological matrix into a water-immiscible organic solvent.[5] This technique is excellent at removing non-lipid endogenous materials like salts.
Causality of Choice: For a basic compound like 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, performing the extraction under basic conditions (e.g., pH > 9) will ensure the analyte is in its neutral, more non-polar form, maximizing its partitioning into a non-polar organic solvent like methyl tert-butyl ether (MTBE). MTBE is a good choice due to its low water solubility and high volatility, which facilitates easy evaporation and sample concentration.
Experimental Protocol: Liquid-Liquid Extraction
Aliquoting & Buffering: Pipette 100 µL of plasma into a tube. Add 10 µL of IS and 50 µL of a basifying agent (e.g., 0.1 M sodium carbonate) to raise the pH.
Extraction Solvent Addition: Add 600 µL of MTBE.
Mixing: Vortex or mechanically shake for 5-10 minutes to ensure thorough mixing and partitioning.
Centrifugation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.
Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube, avoiding the protein pellet at the interface.
Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.
Reconstitution: Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).
Injection: Inject for LC-MS/MS analysis.
Caption: Liquid-Liquid Extraction (LLE) Workflow.
Solid-Phase Extraction (SPE): The Gold Standard for Selectivity
SPE offers the highest degree of sample cleanup by utilizing a solid sorbent to selectively bind and elute the analyte, effectively removing proteins, phospholipids, and other interferences.[7][8] This results in minimal matrix effects and the highest sensitivity, making it the preferred method for regulated bioanalysis.
Causality of Choice: Given the analyte's basic nature and moderate hydrophobicity, a mixed-mode cation exchange SPE sorbent is an ideal choice. The sorbent can retain the analyte via two mechanisms: reversed-phase interaction with the hydrophobic backbone and ion-exchange interaction with the protonated amine. This dual retention provides exceptional selectivity. The wash steps can be designed to remove different types of interferences, and the final elution uses a solvent that disrupts both interactions.
Conditioning: Condition the SPE plate/cartridge with 1 mL of methanol.
Equilibration: Equilibrate with 1 mL of water.
Sample Loading: Pre-treat 100 µL of plasma by adding 10 µL of IS and diluting with 200 µL of 4% phosphoric acid in water (to ensure the analyte is protonated). Load the entire pre-treated sample onto the SPE sorbent.
Wash 1 (Polar Interferences): Wash with 1 mL of 0.1 M acetic acid.
Wash 2 (Non-polar Interferences): Wash with 1 mL of methanol.
Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol (the high pH neutralizes the analyte, disrupting the ionic bond, and the organic solvent disrupts the hydrophobic interaction).
Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute in 100 µL of the initial LC mobile phase.
The Spirocyclic Advantage: A Comparative Guide to 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one and Piperazine as PROTAC Linkers
In the rapidly evolving landscape of targeted protein degradation, the Proteolysis Targeting Chimera (PROTAC) has emerged as a powerful therapeutic modality. These heterobifunctional molecules are celebrated for their ca...
Author: BenchChem Technical Support Team. Date: January 2026
In the rapidly evolving landscape of targeted protein degradation, the Proteolysis Targeting Chimera (PROTAC) has emerged as a powerful therapeutic modality. These heterobifunctional molecules are celebrated for their catalytic mechanism, which hijacks the cell's own ubiquitin-proteasome system to eliminate disease-causing proteins. A PROTAC's architecture is deceptively simple: two distinct ligands—one for the protein of interest (POI) and one for an E3 ubiquitin ligase—are tethered by a chemical linker. While the ligands provide specificity, it is the often-underestimated linker that dictates the efficacy, selectivity, and overall drug-like properties of the entire molecule.
Historically, PROTAC development has been dominated by flexible polyethylene glycol (PEG) and alkyl chains, prized for their synthetic accessibility. However, the field is undergoing a critical shift towards more sophisticated, rigid linker designs to overcome the limitations of their flexible counterparts, such as poor cell permeability and metabolic instability. This guide provides an in-depth comparison of two such advanced linker motifs: the commonly used piperazine scaffold and the emerging class of rigid spirocyclic structures, exemplified by 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
The Linker's Mandate: Beyond a Simple Tether
The primary function of the PROTAC linker is to facilitate the formation of a productive ternary complex between the POI and the E3 ligase[1]. The linker's length, rigidity, and chemical composition are paramount, as they dictate the geometry and stability of this crucial complex. An optimal linker fosters favorable protein-protein interactions, leading to positive cooperativity and efficient ubiquitination of the target protein. Conversely, a suboptimal linker can introduce steric hindrance, resulting in reduced degradation efficiency[1].
Furthermore, the linker profoundly influences the physicochemical properties of the PROTAC. By moving beyond simple, linear chains to incorporate cyclic and spirocyclic elements, medicinal chemists can exert greater control over critical parameters like aqueous solubility, cell permeability, and metabolic stability.
The Workhorse: Piperazine-Containing Linkers
Piperazine, a six-membered saturated heterocycle, is a frequently incorporated motif in PROTAC linkers. Its popularity stems from several key advantages:
Increased Rigidity: Compared to flexible alkyl and PEG chains, the piperazine ring introduces a degree of conformational constraint. This rigidity can help to pre-organize the PROTAC into a bioactive conformation, reducing the entropic penalty of forming the ternary complex.
Enhanced Solubility: The basic nitrogen atoms of the piperazine ring can be protonated at physiological pH, which can significantly improve the aqueous solubility of the often large and hydrophobic PROTAC molecule. However, the pKa of the piperazine ring is highly sensitive to the surrounding chemical environment, and modifications to the linker can impact its protonation state and, consequently, its effect on solubility[2][3][4].
Modulation of Permeability: The incorporation of cationic and rigid linkers, including those with piperazine moieties, has been shown to improve cell permeability[5].
While beneficial, piperazine-containing linkers are not without their challenges. The presence of basic amines can sometimes lead to off-target effects or undesirable pharmacokinetic properties.
The Emerging Challenger: 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one and the Promise of Spirocyclic Rigidity
Spirocyclic systems, such as 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, represent a novel and exciting frontier in PROTAC linker design. These structures, characterized by two rings sharing a single atom, offer a unique set of advantages rooted in their three-dimensional, rigid nature:
Defined 3D Geometry: Spirocyclic linkers enforce a well-defined spatial orientation of the two ligands, which can be crucial for achieving a productive ternary complex geometry and enhancing degradation potency. The rigid structure of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, for instance, features two five-membered rings in envelope conformations, creating a distinct three-dimensional scaffold[6].
Improved Physicochemical Properties: By minimizing the number of rotatable bonds and creating more compact structures, spirocyclic linkers can lead to improved metabolic stability and cell permeability. This is in line with the concept of "escaping flatland" in medicinal chemistry, where three-dimensional structures often exhibit more favorable drug-like properties.
Novel Intellectual Property: The use of novel, complex spirocyclic linkers provides an opportunity to generate new intellectual property in a competitive field[7].
The primary challenge associated with spirocyclic linkers lies in their synthetic complexity compared to simpler linear or monocyclic systems.
Comparative Analysis: Physicochemical and Performance Properties
While direct, head-to-head experimental data for PROTACs utilizing 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one versus a comparable piperazine linker is not yet publicly available, we can extrapolate a comparison based on the known properties of each linker class.
Semi-rigid; offers some conformational constraint.
Highly rigid; enforces a specific 3D geometry.
The spirocyclic system provides a more defined spatial orientation, potentially leading to more potent and selective PROTACs.
Aqueous Solubility
Can be enhanced through protonation of basic nitrogens.
Generally lower, but can be modulated by other functional groups.
The solubility of piperazine-based linkers is pH-dependent and can be tuned. Spirocyclic linkers may require the incorporation of other polar moieties to ensure adequate solubility.
Cell Permeability
Generally good; can be improved by the rigid, cationic nature.
Potentially improved due to reduced polar surface area and fewer rotatable bonds.
The ability of rigid linkers to adopt conformations that shield polar groups can enhance passive diffusion across cell membranes[8].
Metabolic Stability
Can be susceptible to N-dealkylation.
Potentially higher due to the more sterically hindered and rigid structure.
The compact nature of spirocyclic systems may protect against metabolic enzymes.
Synthetic Accessibility
Relatively straightforward and well-established chemistry.
More synthetically challenging and complex.
The synthesis of spirocyclic linkers requires more specialized synthetic routes.
Intellectual Property
Crowded IP space.
Offers significant opportunities for novel IP.
The novelty of spirocyclic linkers is a key advantage in a competitive landscape.
Experimental Protocols for Comparative Evaluation
To rigorously compare the performance of any two PROTAC linkers, a series of well-defined experiments are essential. The following protocols provide a roadmap for such an evaluation.
I. Aqueous Solubility Assessment by Nephelometry
Rationale: Poor aqueous solubility can hinder the development of a PROTAC by affecting its absorption, distribution, and the reliability of in vitro assays. Kinetic solubility, which measures the concentration at which a compound precipitates from an aqueous buffer after being introduced from a DMSO stock, is a high-throughput method to assess this critical property. Nephelometry provides a rapid and sensitive readout by measuring the light scattered by insoluble particles.
Detailed Protocol:
Preparation of Stock Solutions: Prepare 10 mM stock solutions of the test PROTACs in 100% DMSO.
Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solutions in DMSO.
Addition to Aqueous Buffer: Transfer a small, fixed volume (e.g., 2 µL) of each DMSO solution to a clear-bottomed 96-well plate containing a larger volume (e.g., 198 µL) of phosphate-buffered saline (PBS), pH 7.4. This creates a range of final PROTAC concentrations with a consistent final DMSO concentration (e.g., 1%).
Incubation: Shake the plate for 1-2 hours at room temperature to allow for precipitation to equilibrate.
Nephelometric Reading: Measure the light scattering of each well using a nephelometer. The results are typically reported in Nephelometric Turbidity Units (NTUs)[9].
Data Analysis: Plot the NTU values against the PROTAC concentration. The kinetic solubility is defined as the concentration at which a sharp increase in light scattering is observed, indicating the onset of precipitation.
II. Cell Permeability Assessment: The PAMPA Assay
Rationale: The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput, non-cell-based assay that predicts passive membrane permeability. It is a valuable tool for the early-stage assessment of a PROTAC's ability to cross the cell membrane.
Detailed Protocol:
Membrane Coating: Coat the filter of a 96-well donor plate with a lipid solution (e.g., 1% lecithin in dodecane) to form an artificial membrane[10].
Preparation of Donor and Acceptor Solutions:
Donor Solution: Prepare solutions of the test PROTACs (e.g., at 100 µM) in a suitable buffer (e.g., PBS, pH 7.4).
Acceptor Solution: Fill the wells of a 96-well acceptor plate with the same buffer, which may also contain a small percentage of a solubility-enhancing agent like DMSO.
Assay Assembly: Place the lipid-coated donor plate onto the acceptor plate, ensuring the artificial membrane is in contact with the acceptor solution.
Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-16 hours).
Quantification: After incubation, determine the concentration of the PROTAC in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS.
Calculation of Permeability Coefficient (Pe): The effective permeability (Pe) is calculated using the following equation:
Pe = (-ln(1 - CA(t)/Cequilibrium)) * (VD * VA / (Area * time * (VD + VA)))
Where CA(t) is the concentration in the acceptor well at time t, Cequilibrium is the theoretical equilibrium concentration, VD and VA are the volumes of the donor and acceptor wells, respectively, and Area is the surface area of the membrane.
III. Quantification of Protein Degradation by Western Blot
Rationale: Western blotting is the gold-standard method for directly visualizing and quantifying the degradation of the target protein. This assay provides crucial information on the potency (DC50, the concentration at which 50% degradation is achieved) and efficacy (Dmax, the maximum percentage of degradation) of a PROTAC.
Detailed Protocol:
Cell Culture and Treatment: Seed cells expressing the target protein in a multi-well plate and allow them to adhere. Treat the cells with a range of concentrations of the test PROTACs for a specified duration (e.g., 18-24 hours). Include a vehicle control (e.g., DMSO).
Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.
Protein Quantification: Determine the total protein concentration of each lysate using a protein assay, such as the BCA assay, to ensure equal protein loading.
SDS-PAGE and Protein Transfer: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.
Immunoblotting:
Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.
Incubate the membrane with a primary antibody specific for the target protein.
Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase, HRP).
To ensure equal loading, probe the membrane with an antibody against a housekeeping protein whose expression is not affected by the treatment (e.g., GAPDH, β-actin).
Detection and Analysis: Add a chemiluminescent substrate and capture the signal using an imaging system. Quantify the band intensities using densitometry software. Normalize the target protein band intensity to the corresponding loading control band intensity. Calculate the percentage of remaining protein relative to the vehicle control for each PROTAC concentration and plot the data to determine the DC50 and Dmax values[11][12].
Visualizing the Concepts
PROTAC Mechanism of Action
Caption: The catalytic cycle of PROTAC-mediated protein degradation.
Structural Comparison of Linker Motifs
Caption: Conceptual difference in rigidity between piperazine and spirocyclic linkers.
Experimental Workflow for Linker Evaluation
Caption: A comprehensive workflow for the comparative evaluation of PROTAC linkers.
Conclusion
The choice of linker is a critical, multifaceted decision in the design of a successful PROTAC. While piperazine-containing linkers offer a well-established means of introducing semi-rigidity and improving solubility, the emergence of highly rigid spirocyclic linkers like 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one presents an exciting opportunity to exert greater control over the three-dimensional structure and physicochemical properties of the degrader molecule. The increased synthetic challenge of these novel linkers may be offset by significant gains in potency, selectivity, and metabolic stability.
Ultimately, the optimal linker is target- and system-dependent. The experimental protocols detailed in this guide provide a robust framework for the empirical evaluation and comparison of different linker strategies, empowering researchers to make data-driven decisions in the pursuit of novel and effective protein-degrading therapeutics.
References
AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]
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Tsinman, K., et al. (n.d.). Caco2 assay protocol. Retrieved from [Link]
Pelay-Gimeno, M., et al. (2020). Linker-dependent folding rationalizes PROTAC cell permeability. ChemRxiv. Retrieved from [Link]
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Åkerbladh, L., et al. (2021). Impact of Linker Composition on VHL PROTAC Cell Permeability. ACS Medicinal Chemistry Letters. Retrieved from [Link]
Lind, S., et al. (2022). Linker-Determined Folding and Hydrophobic Interactions Explain a Major Difference in PROTAC Cell Permeability. ACS Medicinal Chemistry Letters. Retrieved from [Link]
Turetsky, A., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. RSC Chemical Biology. Retrieved from [Link]
Fallacara, A. L., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Advances. Retrieved from [Link]
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SpiroChem. (2022). Expertise of the month: PROTACS and Molecular Glues. Retrieved from [Link]
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Lin, M., et al. (2021). General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex. ACS Omega. Retrieved from [Link]
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Zoppi, V., et al. (2019). Iterative Design and Optimization of Initially Inactive Proteolysis Targeting Chimeras (PROTACs) Identify VZ185 as a Potent, Fast, and Selective von Hippel–Lindau (VHL) Based Dual Degrader Probe of BRD9 and BRD7. Journal of Medicinal Chemistry. Retrieved from [Link]
A Researcher's Guide to Validating the Efficacy of Novel PROTACs: A Focus on 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Scaffolds
In the rapidly advancing field of targeted protein degradation, the robust validation of novel Proteolysis Targeting Chimeras (PROTACs) is paramount to their successful development as therapeutics. This guide provides a...
Author: BenchChem Technical Support Team. Date: January 2026
In the rapidly advancing field of targeted protein degradation, the robust validation of novel Proteolysis Targeting Chimeras (PROTACs) is paramount to their successful development as therapeutics. This guide provides a comprehensive framework for the in vitro evaluation of PROTAC efficacy, with a conceptual focus on molecules incorporating a 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one E3 ligase-directing moiety. While the experimental data presented herein is illustrative for a range of PROTACs, the principles and methodologies are universally applicable for researchers working with novel chemical scaffolds.
At its core, a PROTAC is a heterobifunctional molecule designed to hijack the cell's ubiquitin-proteasome system to induce the degradation of a specific protein of interest (POI).[1][2][3] This is achieved by simultaneously binding the POI and an E3 ubiquitin ligase, thereby forming a ternary complex that facilitates the ubiquitination and subsequent proteasomal degradation of the target protein.[1][4] The validation of a novel PROTAC, such as one built around a 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold, requires a multi-faceted approach to confirm each step in its mechanism of action.
This guide will navigate the critical in vitro assays necessary to build a compelling data package for your PROTAC, from initial target engagement to the ultimate downstream effect of protein degradation. We will explore the causality behind experimental choices, provide detailed protocols, and compare methodologies to ensure the scientific integrity of your findings.
The PROTAC-Mediated Degradation Pathway: A Stepwise Validation Approach
The efficacy of a PROTAC is contingent on a series of sequential events, each of which must be experimentally validated. The following diagram illustrates this pathway and the corresponding assays that will be discussed in this guide.
Caption: Workflow for an in vitro ubiquitination assay.
Step-by-Step In Vitro Ubiquitination Protocol:
Reaction Setup: In a microcentrifuge tube, combine recombinant E1 activating enzyme, E2 conjugating enzyme, the relevant E3 ligase complex (e.g., VHL or Cereblon), the purified target protein, ubiquitin, and your PROTAC at various concentrations.
[5]2. Initiate Reaction: Start the reaction by adding ATP.
[5]3. Incubation: Incubate the reaction mixture at 37°C for 1-2 hours.
[5]4. Analysis: Stop the reaction by adding SDS-PAGE loading buffer. Analyze the samples by Western blot using an antibody specific to the target protein.
Interpretation: A ladder of higher molecular weight bands above the unmodified target protein indicates successful, PROTAC-mediated ubiquitination.
[1]
Immunoprecipitation (IP) of Ubiquitinated Proteins
To confirm that your PROTAC induces ubiquitination of the target protein in cells, you can perform an immunoprecipitation assay.
[6]
Experimental Rationale: Cells are treated with the PROTAC, and then the target protein is immunoprecipitated from the cell lysate. The immunoprecipitated protein is then probed with an anti-ubiquitin antibody by Western blot to detect ubiquitination.
[6]
Step-by-Step Ubiquitination IP Protocol:
Cell Treatment and Lysis: Treat cells with your PROTAC, a vehicle control, and a proteasome inhibitor (e.g., MG132) to allow ubiquitinated proteins to accumulate. Lyse the cells in a buffer containing protease and deubiquitinase inhibitors.
[7]2. Immunoprecipitation: Incubate the cell lysate with an antibody against your target protein, followed by the addition of protein A/G beads to pull down the antibody-protein complexes.
[6]3. Washing: Wash the beads several times to remove non-specifically bound proteins.
[6]4. Elution and Western Blot: Elute the immunoprecipitated proteins from the beads and analyze them by Western blot using an anti-ubiquitin antibody.
Interpretation: A stronger ubiquitin signal in the PROTAC-treated sample compared to the control indicates that the PROTAC is inducing ubiquitination of the target protein in a cellular context.
Assay
Principle
Advantages
Disadvantages
In Vitro Ubiquitination
Reconstitution of the ubiquitination cascade in a test tube. [1]
Direct evidence of PROTAC activity, allows for mechanistic studies.
Does not reflect the complexity of the cellular environment.
Immunoprecipitation
Pull-down of the target protein followed by detection of ubiquitination. [6]
Confirms ubiquitination in a cellular context.
Can be technically challenging, potential for high background.
Part 3: Quantifying Target Protein Degradation
The ultimate goal of a PROTAC is to reduce the cellular levels of the target protein. Accurate quantification of this degradation is crucial for determining the potency and efficacy of your molecule.
Western Blotting
Western blotting is the gold standard for quantifying protein degradation. [3]It allows for the determination of key parameters such as DC50 (the concentration of PROTAC that causes 50% degradation) and Dmax (the maximum degradation achieved).
[3]
Step-by-Step Western Blot Protocol for Degradation:
Cell Treatment: Plate cells and treat them with a serial dilution of your PROTAC for a desired time course (e.g., 24 hours).
Cell Lysis: Lyse the cells and quantify the total protein concentration.
SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a membrane.
Immunoblotting: Probe the membrane with a primary antibody specific to the target protein and a loading control (e.g., GAPDH or β-actin). Then, incubate with a secondary antibody.
Detection and Analysis: Detect the protein bands using an appropriate imaging system. Quantify the band intensities and normalize the target protein signal to the loading control. Plot the normalized protein levels against the PROTAC concentration to determine the DC50 and Dmax.
HiBiT Protein Tagging System
The HiBiT system is a sensitive, luciferase-based method for quantifying protein degradation in real-time.
[8][9]
Experimental Rationale: This technology involves tagging the endogenous target protein with a small 11-amino-acid peptide (HiBiT) using CRISPR/Cas9 gene editing. [9][10]When the complementary LgBiT protein is present, a bright luminescent signal is produced, which is proportional to the amount of HiBiT-tagged protein.
[8][11]
Step-by-Step HiBiT Degradation Assay:
Cell Line Generation: Generate a stable cell line with the HiBiT tag knocked into the endogenous locus of your target protein.
Assay Setup: Plate the HiBiT-tagged cells and treat them with your PROTAC.
Lysis and Signal Detection: Lyse the cells and add the LgBiT protein and a luciferase substrate. Measure the luminescence.
Data Analysis: The luminescent signal directly correlates with the amount of target protein. Calculate the percentage of degradation relative to a vehicle control to determine DC50 and Dmax. This can also be adapted for live-cell kinetic analysis.
[10][12]
Assay
Principle
Advantages
Disadvantages
Western Blot
Immunodetection of the target protein after separation by size. [3]
Widely accessible, provides information on protein size.
Semi-quantitative, lower throughput, requires specific antibodies.
| HiBiT System | Luminescence from the complementation of HiBiT and LgBiT. [8][11]| Highly sensitive and quantitative, high-throughput, real-time kinetics. [9][10]| Requires generation of a specific cell line. |
Comparison with Alternative Degradation Technologies
While PROTACs are a dominant force in targeted protein degradation, it is important to be aware of alternative technologies, as they may offer advantages for specific targets.
Technology
Mechanism of Action
Key Differences from PROTACs
Molecular Glues
Small molecules that induce a novel interaction between an E3 ligase and a target protein, leading to degradation.
Monovalent molecules, often discovered serendipitously.
LYTACs (Lysosome-Targeting Chimeras)
Bifunctional molecules that link a target protein to a lysosome-targeting receptor, leading to lysosomal degradation. [13]
Target extracellular and membrane proteins, utilize the lysosomal pathway. [13]
AUTACs (Autophagy-Targeting Chimeras)
Chimeric molecules that induce K63 polyubiquitination, leading to degradation via the autophagy pathway. [13]
Utilize the autophagy pathway, can degrade protein aggregates.
RNA-PROTACs
PROTACs designed to degrade RNA-binding proteins by targeting the RNA they bind to. []
Target RNA-binding proteins, which can be challenging for traditional PROTACs.
Conclusion
The validation of a novel PROTAC, such as one based on the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold, is a systematic process that requires a series of well-designed in vitro assays. By confirming target engagement, demonstrating PROTAC-induced ubiquitination, and accurately quantifying target protein degradation, researchers can build a robust data package that supports the continued development of their molecule. The choice of assays should be guided by the specific research question, available resources, and the desired level of throughput and quantitation. This comprehensive approach, grounded in scientific integrity, is essential for advancing the exciting field of targeted protein degradation.
References
LifeSensors. (n.d.). PA770: PROTAC® In Vitro Ubiquitination Assay Kit.
Mtoz Biolabs. (n.d.). Detect Protein Ubiquitination by Immunoprecipitation.
Robers, M. B., et al. (2021). A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET. Methods in Molecular Biology, 2365, 265-282.
BenchChem. (2025). Application Notes and Protocols for In Vitro Ubiquitination Assays of PROTACs.
BOC Sciences. (n.d.). PROTAC In Vitro Evaluation Services.
BOC Sciences. (n.d.). Alternative PROTAC Technologies Development.
BenchChem. (2025). A Comparative Guide: Cellular Thermal Shift Assay (CETSA) for Target Engagement of PROTACs.
Springer Nature Experiments. (n.d.). A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET.
Promega Corporation. (n.d.). Target Degradation.
Selvita. (2025). Why PROTACs Fail in Cellular Environments— and What Two NanoBRET Assays Can Reveal.
Riching, K. M., et al. (2020). High-Throughput Cellular Profiling of Targeted Protein Degradation Compounds Using HiBiT CRISPR Cell Lines. Journal of Visualized Experiments, (165).
Daniels, D. L., et al. (2025). Target engagement studies and kinetic live-cell degradation assays enable the systematic characterization of HDAC6 PROTACs at endogenous protein expression levels. bioRxiv.
Promega Corporation. (n.d.). Comprehensive Analysis of Protein Dynamics Using HiBiT Tagging: Localization, Protein Interactions, and Degradation.
BenchChem. (n.d.). The Role of Cereblon E3 Ligase in PROTAC-Mediated Degradation: An In-depth Technical Guide.
Zhang, X., et al. (2022). Lysineless HiBiT and NanoLuc Tagging Systems as Alternative Tools for Monitoring Targeted Protein Degradation. ACS Chemical Biology, 17(10), 2859-2868.
Promega Corporation. (n.d.). Kinetically Detecting and Quantitating PROTAC-Induced Degradation of Endogenous HiBiT-Tagged Target Proteins.
Li, D., & Chen, L. (2020). Emerging New Concepts of Degrader Technologies. Trends in Pharmacological Sciences, 41(7), 443-446.
Almqvist, H. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 28(3), 117-124.
Bio-protocol. (n.d.). Ubiquitination Assay for Mammalian Cells.
Hughes, S. J., & Ciulli, A. (2017). PROTACs– a game-changing technology. Essays in Biochemistry, 61(5), 505-514.
BenchChem. (2025). A Comparative Guide to Validating PROTAC Target Degradation: Western Blot and Beyond.
A Comparative Guide to the Structural Activity Relationship (SAR) of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Derivatives as Potential Opioid Receptor Modulators
For Researchers, Scientists, and Drug Development Professionals In the relentless pursuit of novel analgesics with improved therapeutic profiles, the exploration of unique chemical scaffolds is paramount. The 7-Benzyl-2,...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
In the relentless pursuit of novel analgesics with improved therapeutic profiles, the exploration of unique chemical scaffolds is paramount. The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one core represents a compelling, rigid framework for the design of new opioid receptor modulators. Its spirocyclic nature imparts a distinct three-dimensional geometry, while the benzyl moiety offers a versatile anchor for probing key interactions within the receptor binding pocket.
This guide provides a comprehensive analysis of the structural activity relationships (SAR) of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one derivatives, primarily focusing on their potential as opioid receptor ligands. While extensive SAR studies on this specific scaffold are emerging, we can infer a robust SAR profile by drawing on established principles from related spirocyclic and N-benzyl-containing opioid ligands. This guide will compare the projected performance of these derivatives with established spirocyclic opioid agonists, supported by detailed experimental protocols for their synthesis and evaluation.
The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Scaffold: A Foundation for Novel Analgesics
The 2,7-diazaspiro[4.4]nonane framework is a rigid spirocyclic system that locks the relative orientation of its two nitrogen-containing rings. This conformational constraint can be advantageous in drug design, as it reduces the entropic penalty upon binding to a receptor, potentially leading to higher affinity. The benzyl group attached to the N7 position is a common feature in many potent opioid ligands, where the aromatic ring often engages in crucial π-π stacking or hydrophobic interactions within the receptor. The lactam at the 3-position provides a hydrogen bond acceptor, another key interaction point for many receptor-ligand complexes.
Synthesis of the Core Scaffold and its Derivatives
The synthesis of the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one core can be achieved through multi-step synthetic routes. A plausible approach involves the construction of a functionalized pyrrolidine ring followed by cyclization to form the spirocyclic lactam.
Experimental Protocol: Synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
Step 1: Synthesis of Methyl 1-benzyl-3-(cyanomethyl)pyrrolidine-3-carboxylate. This starting material can be prepared from 1-benzyl-3-pyrrolidinone through a series of reactions including a Strecker reaction or cyanoalkylation.
Step 2: Reductive Cyclization. The cyanomethyl pyrrolidine derivative is then subjected to reductive cyclization. A common method involves hydrogenation using a catalyst such as Raney Nickel in a protic solvent like methanol under a hydrogen atmosphere (e.g., 50 psi) at room temperature. This reaction reduces the nitrile to a primary amine, which then undergoes intramolecular cyclization with the ester to form the desired lactam, 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Purification. The crude product is purified by column chromatography on silica gel, followed by recrystallization to obtain the pure compound.
Derivatives can be synthesized by modifying the starting materials. For example, substituted benzyl bromides can be used in the initial N-benzylation step to introduce substituents on the aromatic ring. Modifications to the pyrrolidine ring can be achieved by using different starting ketones.
Projected Structural Activity Relationships
Based on the extensive literature on opioid receptor ligands, we can project the following SAR for derivatives of the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold.
Table 1: Projected SAR of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Derivatives at Opioid Receptors
Modification Site
Structural Change
Expected Impact on Activity
Rationale
N7-Benzyl Ring
Introduction of a 3-hydroxyl group
Potential increase in µ-opioid receptor (MOR) affinity and agonist activity.
The 3-hydroxyl group on a phenyl ring is a key pharmacophoric feature for many morphinan-based opioids, acting as a hydrogen bond donor.
Introduction of electron-withdrawing groups (e.g., F, Cl) at the para-position
May increase affinity for both MOR and σ1 receptors, but could decrease MOR selectivity.[1]
Halogen substitution can enhance binding through specific interactions or by altering the electronic properties of the aromatic ring.
Replacement of benzyl with phenethyl
May alter selectivity between µ, δ, and κ receptors.
The distance and orientation of the aromatic ring relative to the core scaffold are critical for receptor selectivity.[2]
N2-Position
Alkylation (e.g., with methyl or cyclopropylmethyl)
Could modulate agonist vs. antagonist activity.
In many opioid scaffolds, small N-alkyl groups (like methyl) are associated with agonism, while larger groups (like cyclopropylmethyl) can confer antagonism.[3]
Spirocyclic Core
Introduction of substituents on the pyrrolidine rings
Likely to decrease affinity due to steric hindrance, unless the substituent can engage in a favorable interaction.
The rigid core's fit within the binding pocket is likely to be sensitive to steric bulk.
Altering the ring size (e.g., 2,7-diazaspiro[4.5]decane)
Would significantly alter the geometry and likely change the receptor binding profile.
The precise spatial arrangement of the nitrogen atoms and the benzyl group is crucial for opioid receptor recognition.
Logical Relationship of SAR
Caption: Hypothesized SAR logic for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one derivatives.
Comparison with Alternative Spirocyclic Opioid Ligands
To contextualize the potential of the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold, it is useful to compare it with other well-characterized spirocyclic opioid ligands. A relevant comparator is the class of spiro[chromene-2,4'-piperidine] derivatives, which have shown promise as potent delta-opioid receptor agonists.
Table 2: Comparative Performance of Spirocyclic Opioid Scaffolds
In Vitro and In Vivo Evaluation: Experimental Protocols
Rigorous biological evaluation is essential to validate the therapeutic potential of these novel compounds. This involves determining their binding affinity and functional activity at the opioid receptors, as well as assessing their analgesic efficacy in animal models.
This protocol describes a competitive radioligand binding assay to determine the binding affinity (Ki) of a test compound for the µ-opioid receptor.
Receptor Source: Cell membranes from a stable cell line expressing the recombinant human µ-opioid receptor.
Radioligand: [³H]-DAMGO (a selective µ-opioid receptor agonist).
Assay Buffer: 50 mM Tris-HCl, pH 7.4.
Procedure:
a. In a 96-well plate, combine the receptor membranes, [³H]-DAMGO (at a concentration near its Kd), and varying concentrations of the test compound.
b. Include wells for total binding (no competitor) and non-specific binding (a high concentration of a non-selective antagonist like naloxone).
c. Incubate the plate to allow binding to reach equilibrium (e.g., 60 minutes at 25°C).
d. Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.
e. Wash the filters with ice-cold assay buffer to remove unbound radioligand.
f. Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: Calculate the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding) and then convert it to the Ki value using the Cheng-Prusoff equation.
Experimental Protocol: In Vivo Analgesic Assay (Hot Plate Test)
The hot plate test is a common method for assessing the central analgesic activity of compounds in rodents.
Animals: Male Swiss Webster mice (20-25 g).
Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5°C).
Procedure:
a. Administer the test compound or vehicle control to the mice (e.g., intraperitoneally).
b. At a predetermined time after injection (e.g., 30 minutes), place each mouse on the hot plate.
c. Record the latency time for the mouse to exhibit a pain response (e.g., licking a hind paw or jumping). A cut-off time (e.g., 30 seconds) is used to prevent tissue damage.
Data Analysis: Compare the latency times of the treated groups to the control group. A significant increase in latency time indicates an analgesic effect.
Experimental Workflow
Caption: A typical workflow for the design and evaluation of novel opioid receptor modulators.
Conclusion and Future Perspectives
The 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one scaffold presents a promising starting point for the development of novel opioid receptor modulators. By applying established SAR principles from related opioid classes, medicinal chemists can rationally design derivatives with potentially high affinity and tailored efficacy profiles. The rigid spirocyclic core offers a unique opportunity to explore chemical space that is distinct from traditional morphinan-based analgesics.
Future work should focus on the synthesis of a focused library of derivatives and their systematic evaluation in a panel of in vitro and in vivo assays. This will allow for the validation of the projected SAR and the identification of lead compounds for further optimization. A particularly interesting avenue of exploration will be the synthesis of derivatives with different N2-substituents to fine-tune the agonist/antagonist activity, potentially leading to the discovery of biased agonists with reduced side effects. The systematic exploration of this scaffold could ultimately yield a new class of analgesics with significant therapeutic advantages.
References
Synthesis and SAR study of opioid receptor ligands: mono- and bis-indolomorphinans. (URL not available)
Design, synthesis and biological evaluation of N-phenylalkyl-substituted tramadol derivatives as novel μ opioid receptor ligands. (URL not available)
Design and characterization of opioid ligands based on cycle-in-macrocycle scaffold. (URL not available)
In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole 'nitazene' opioids. (URL not available)
ACMD advice on 2-benzyl benzimidazole and piperidine benzimidazolone opioids. (URL: [Link])
Investigation of Natural Product Scaffolds for the Development of Opioid Receptor Ligands. (URL not available)
Spirocyclic Delta Opioid Receptor Agonists for the Treatment of Pain: Discovery of N,N-Diethyl-3-hydroxy-4-(spiro[chromene-2,4′-piperidine]-4-yl) Benzamide (ADL5747). (URL: [Link])
Representative examples of common scaffolds in kappa opioid receptor ligands. (URL not available)
Structure–based discovery of opioid analgesics with reduced side effects. (URL not available)
Systematic Structure–Activity Relationship Study of Nalfurafine Analogues toward Development of Potentially Nonaddictive Pain Management Treatments. (URL: [Link])
NIH Public Access. (URL not available)
Structure-activity relationships for SNC80 and related compounds at cloned human delta and mu opioid receptors. (URL not available)
Synthesis, molecular modeling and opioid receptor affinity of 9,10-diazatricyclo[4.2.1.1 2,5]decanes and 2,7-diazatricyclo[4.4.0.0 3,8]decanes structurally related to 3,8-diazabicyclo[3.2.1]octanes. (URL not available)
Synthesis, modelling, and μ-opioid receptor affinity of N-3(9)-arylpropenyl-N-9(3)-propionyl-3,9-diazabicyclo[3.3.1]nonanes. (URL: [Link])
An in vivo evaluation of anti-inflammatory, analgesic and anti-pyretic activities of newly synthesized 1, 2, 4 Triazole derivatives. (URL: [Link])
Design and Synthesis of Pyrazolomorphinan Derivatives as Novel Delta Opioid Receptor Agonists. (URL: [Link])
Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. (URL not available)
Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking. (URL: [Link])
Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation: synthesis and in vitro, in vivo, and in silico studies. (URL: [Link])
Morphinan derivatives with an oxabicyclo[3.2.1]octane structure as dual agonists toward δ and κ opioid receptors. (URL: [Link])
Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1- b][3][5][6]Thiadiazole Derivatives as Anti-Inflammatory Agents. (URL: [Link])
Synthesis and structure-activity relationships of deltorphin analogues. (URL: [Link])
Derivatives of pyrrolo[3,4-d]pyridazinone, a new class of analgesic agents. (URL: [Link])
Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking. (URL: [Link])
A Comparative Crystallographic Guide to the 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Scaffold: Structural Insights and Methodologies for Drug Discovery
The diazaspiro[4.4]nonane scaffold is a privileged structural motif in medicinal chemistry, prized for its rigid, three-dimensional architecture that provides a unique vectoral presentation of substituents for probing bi...
Author: BenchChem Technical Support Team. Date: January 2026
The diazaspiro[4.4]nonane scaffold is a privileged structural motif in medicinal chemistry, prized for its rigid, three-dimensional architecture that provides a unique vectoral presentation of substituents for probing biological targets. This guide delves into the crystallographic analysis of this important class of molecules, with a specific focus on derivatives of 2,7-diazaspiro[4.4]nonan-3-one. While the crystal structure of the titular 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is not publicly available, we will leverage the crystallographic data of the closely related isomer, 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one , to provide a detailed comparative analysis and procedural blueprint for researchers in the field. This guide will further compare this structure with another key derivative, tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate , to illuminate the impact of substitution on the solid-state conformation.
This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights, validated experimental protocols, and a comparative analysis of crystallographic data to accelerate research and development efforts centered on this promising scaffold.
The Strategic Importance of the Diazaspiro[4.4]nonane Core
The rigid, spirocyclic nature of the diazaspiro[4.4]nonane core offers a distinct advantage over more flexible aliphatic and aromatic systems in drug design. By locking the conformation of the molecule, it is possible to reduce the entropic penalty upon binding to a biological target, potentially leading to higher affinity and selectivity. The nitrogen atoms within the scaffold provide key hydrogen bonding and coordination sites, while the spirocyclic carbon atom projects substituents into distinct regions of three-dimensional space. These properties make diazaspiro[4.4]nonanes attractive for targeting a wide range of biological targets, including enzymes and receptors.
Comparative Crystallographic Analysis
To understand the subtle yet significant conformational properties of the 2,7-diazaspiro[4.4]nonan-3-one scaffold, a comparative analysis of the crystal structures of two key derivatives is presented below.
Crystal Structure of 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one
The crystal structure of 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one provides a foundational understanding of the core scaffold's conformation.[1] In this structure, both of the five-membered rings adopt an envelope conformation.[1] One ring has a carbon atom as the flap, while the other has a nitrogen atom as the flap.[1] The dihedral angle between the two four-atom planes of the rings is 80.46 (8)°.[1] In the crystal lattice, molecules are linked by N—H⋯O hydrogen bonds, forming chains.[1]
Crystal Structure of tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
The introduction of a bulky tert-butoxycarbonyl (Boc) protecting group at the 2-position, as seen in tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate, offers a point of comparison. In this molecule, both five-membered rings are also in envelope conformations.[2][3] Similar to the benzyl derivative, N—H⋯O hydrogen bonds link the molecules into chains within the crystal structure.[2][3]
Data Summary and Comparison
The following table summarizes the key crystallographic parameters for the two derivatives, allowing for a direct comparison.
The comparison reveals that while both molecules exhibit similar intramolecular hydrogen bonding patterns and ring conformations, the substitution at the nitrogen atom significantly influences the crystal packing and overall symmetry. The bulkier Boc group in the second structure leads to a more compact monoclinic packing arrangement compared to the orthorhombic system of the benzyl derivative.
Experimental Protocols: A Guide to Synthesis and Crystallization
The successful crystallographic analysis of novel diazaspiro[4.4]nonane derivatives hinges on the ability to synthesize and crystallize high-quality single crystals. The following protocols are based on established methodologies for the synthesis and crystallization of the comparator compounds.
Synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one
This synthesis involves the reductive cyclization of a cyanomethyl pyrrolidine precursor.[1]
Protocol 3.1: Synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one
Precursor Synthesis: Synthesize methyl 1-benzyl-3-(cyanomethyl)pyrrolidine-3-carboxylate through standard alkylation and cyanation procedures.
Reductive Cyclization: In a high-pressure reaction vessel, combine methyl 1-benzyl-3-(cyanomethyl)pyrrolidine-3-carboxylate and Raney Ni (w/w = 4:1) in methanol.
Hydrogenation: Pressurize the vessel with H₂ (50 psi) and stir the reaction at room temperature until the reaction is complete (monitored by TLC or LC-MS).
Workup: Filter the reaction mixture to remove the Raney Ni catalyst and concentrate the filtrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to yield the desired 7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one.
Synthesis of tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
This synthesis follows a similar reductive cyclization strategy.[2]
Protocol 3.2: Synthesis of tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
Reductive Cyclization: Combine the precursor (13.4g) and Raney Ni (3.4g) in methanol in a high-pressure reaction vessel.[2]
Hydrogenation: Pressurize the vessel with H₂ (50 psi) and stir at room temperature.[2]
Workup and Purification: Follow the workup and purification steps outlined in Protocol 3.1.
Crystallization
The growth of single crystals suitable for X-ray diffraction is a critical step.
Protocol 3.3: Single Crystal Growth
Solvent Selection: Dissolve the purified compound in a minimal amount of a suitable solvent. For both comparator compounds, ethanol was used successfully.[1][2]
Slow Evaporation: Allow the solvent to evaporate slowly at room temperature. This can be achieved by leaving the vial partially open or by placing it in a larger, sealed container with a small amount of a more volatile anti-solvent.
Crystal Harvesting: Once suitable single crystals have formed, carefully harvest them using a cryoloop.
X-ray Diffraction and Structure Refinement Workflow
The following workflow outlines the key steps in obtaining and refining the crystal structure data.
Figure 1: A generalized workflow for the X-ray crystallography of diazaspiro[4.4]nonane derivatives.
Future Directions and Complexation Studies
While the focus of this guide has been on the parent diazaspiro[4.4]nonane scaffolds, a significant area of interest lies in their complexes with metal ions and host molecules. The nitrogen and oxygen atoms of the scaffold are excellent coordination sites, and understanding the geometry of these complexes is crucial for applications in catalysis and materials science. Future work should aim to crystallize and analyze these complexes to elucidate their three-dimensional structures and non-covalent interactions.
Conclusion
The 2,7-diazaspiro[4.4]nonan-3-one scaffold and its derivatives represent a class of molecules with significant potential in drug discovery and beyond. Although the crystal structure of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one remains to be determined, a comparative analysis of closely related structures provides valuable insights into the conformational properties of this important scaffold. The experimental protocols and workflows detailed in this guide provide a robust framework for researchers to synthesize, crystallize, and structurally characterize novel derivatives, thereby accelerating the exploration of their therapeutic potential.
The Influence of Conformational Restraint: A Comparative Guide to the 2,7-Diazaspiro[4.4]nonane Scaffold in Receptor Binding
Introduction: The Strategic Value of Rigidity in Drug Design In the landscape of medicinal chemistry, the pursuit of potent and selective ligands is a paramount objective. A key strategy in this endeavor is the use of co...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Strategic Value of Rigidity in Drug Design
In the landscape of medicinal chemistry, the pursuit of potent and selective ligands is a paramount objective. A key strategy in this endeavor is the use of conformationally restricted scaffolds. By reducing the number of accessible low-energy conformations, such scaffolds can pre-organize a molecule into a bioactive shape that is complementary to its biological target. This often leads to a significant enhancement in binding affinity by minimizing the entropic penalty associated with the ligand adopting a specific conformation upon binding.
The 2,7-diazaspiro[4.4]nonane ring system has emerged as a privileged scaffold in modern drug discovery, particularly for targets within the central nervous system (CNS).[1] Its rigid, three-dimensional architecture provides an excellent platform for the precise spatial arrangement of pharmacophoric elements, which is crucial for achieving high affinity and selectivity.[1][2] This guide provides an in-depth analysis of the conformational landscape of the 2,7-diazaspiro[4.4]nonane system and presents a comparative analysis of how subtle structural modifications impact binding affinity, with a specific focus on the sigma (σ) receptors, which are key targets for neurological disorders and pain.[2][3]
The Conformational Landscape of 2,7-Diazaspiro[4.4]nonane
The 2,7-diazaspiro[4.4]nonane core consists of two pyrrolidine rings fused at a central quaternary carbon atom. The conformational behavior of this system is dictated by the puckering of these two five-membered rings. Five-membered rings are not planar and typically adopt one of two low-energy conformations: the envelope (E) , where four atoms are coplanar and the fifth is out of the plane, or the twist (T) , where no four atoms are coplanar.
In the solid state, X-ray crystallography of a derivative, tert-butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate, has shown that both five-membered rings adopt distinct envelope conformations. This experimental observation provides a foundational understanding of the scaffold's preferred geometry. In solution, these rings are expected to be in a dynamic equilibrium between various envelope and twist forms. The specific substituents placed on the nitrogen atoms (N2 and N7) play a critical role in shifting this equilibrium and defining the overall three-dimensional shape of the molecule, thereby influencing its interaction with a receptor binding pocket.
Caption: Equilibrium between Twist and Envelope conformations in the pyrrolidine rings.
Comparative Analysis: Impact of Conformation on Sigma Receptor Binding
To objectively evaluate the impact of the 2,7-diazaspiro[4.4]nonane conformation on binding, we will analyze data from a comprehensive study by Dichiara et al. (2023), which synthesized and evaluated a series of 19 derivatives for their affinity towards sigma-1 (σ₁) and sigma-2 (σ₂) receptors.[2][3] The binding affinity is reported as the inhibition constant (Kᵢ), where a lower value indicates a higher binding affinity.
The following table summarizes the binding affinities of key analogues. The core structure is the 2,7-diazaspiro[4.4]nonane moiety, with varying substituents at the N2 and N7 positions. This systematic variation allows for a direct comparison of how different chemical groups, which dictate the molecule's size, shape, and electronic properties, affect receptor binding.
Compound ID
N2-Substituent
N7-Substituent
σ₁ Kᵢ (nM)
σ₂ Kᵢ (nM)
σ₁/σ₂ Selectivity
8a
Phenyl
4-Fluorophenethyl
1.8
28
15.6
9a
Phenyl
3,4-Dichlorophenethyl
11
1.8
0.16
8d
3-Methoxyphenyl
4-Fluorophenethyl
2.1
10
4.8
9d (AD258)
3-Methoxyphenyl
3,4-Dichlorophenethyl
3.5
2.6
0.74
8g
Benzofuran-5-yl
4-Fluorophenethyl
2.3
25
10.9
9g
Benzofuran-5-yl
3,4-Dichlorophenethyl
4.4
3.3
0.75
8j
Quinolin-6-yl
4-Fluorophenethyl
2.0
7.9
4.0
9j
Quinolin-6-yl
3,4-Dichlorophenethyl
4.1
2.2
0.54
Data synthesized from Dichiara et al., J. Med. Chem. 2023.[2]
Analysis and Insights
High Affinity Scaffold: The data unequivocally demonstrates that the 2,7-diazaspiro[4.4]nonane core is an excellent scaffold for sigma receptor ligands, with nearly all evaluated compounds displaying nanomolar affinity for both subtypes.[1][2]
Modulation of Selectivity: The substituents on the nitrogen atoms are the primary drivers of selectivity between the σ₁ and σ₂ subtypes.
For instance, comparing 8a and 9a , simply changing the N7 substituent from a 4-fluorophenethyl group to a 3,4-dichlorophenethyl group inverts the selectivity profile. Compound 8a is over 15-fold selective for σ₁, whereas compound 9a is over 6-fold selective for σ₂.[2] This highlights the sensitivity of the receptor binding pockets to the electronic and steric properties of the ligand.
Bioactive Conformation and Molecular Modeling: Molecular modeling studies performed on these compounds reveal that the spirocyclic core orients the N-substituents into distinct spatial vectors.[2][4] The protonated nitrogen of the spiro-core forms a crucial salt bridge with a key aspartate residue (Asp186 in σ₁ and Asp56 in σ₂) in the binding pocket. The different substituents then explore distinct hydrophobic and aromatic sub-pockets. The ability of a given compound to adopt a low-energy conformation that optimizes these interactions dictates its binding affinity and selectivity. The high affinity of compound 9d (AD258) for both receptors suggests its conformation allows for favorable interactions within both the σ₁ and σ₂ binding sites.[2][3]
Experimental Protocols
To ensure scientific integrity and reproducibility, the methodologies used to generate such comparative data must be robust and well-validated. Below are detailed protocols for the key experiments.
Protocol 1: Competitive Radioligand Binding Assay
This protocol is essential for determining the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a known radioligand from the target receptor.
Objective: To determine the IC₅₀ and subsequently the Kᵢ of test compounds for σ₁ and σ₂ receptors.
Materials:
Receptor Source: Guinea pig brain homogenates (for σ₁) or rat liver homogenates (for σ₂).
Radioligand: --INVALID-LINK---pentazocine for σ₁; [³H]-DTG for σ₂.
Assay Buffer: 50 mM Tris-HCl, pH 7.4.
Non-specific Binding Control: Haloperidol (10 µM final concentration).
Test Compounds: Serial dilutions in assay buffer.
96-well filter plates (GF/B filters, pre-soaked in 0.5% polyethylenimine).
Scintillation fluid and a microplate scintillation counter.
Methodology:
Reagent Preparation:
Prepare serial dilutions of the unlabeled test compounds.
Prepare the radioligand at a final concentration approximately equal to its K_d value (e.g., 3 nM for --INVALID-LINK---pentazocine).
Prepare the membrane homogenate in ice-cold assay buffer to a final protein concentration of ~150 µ g/well . The causality for this is to ensure a sufficient number of receptors are present for a detectable signal without depleting the radioligand.
Assay Setup (in a 96-well plate):
Total Binding Wells: Add 50 µL assay buffer, 50 µL radioligand, and 100 µL membrane homogenate.
Non-specific Binding (NSB) Wells: Add 50 µL Haloperidol (10 µM), 50 µL radioligand, and 100 µL membrane homogenate. This step is a self-validating control; it measures the amount of radioligand that binds non-specifically, which must be subtracted from all other measurements.
Test Compound Wells: Add 50 µL of each test compound dilution, 50 µL radioligand, and 100 µL membrane homogenate.
Incubation:
Incubate the plate at 37°C for 150 minutes with gentle agitation. This allows the binding reaction to reach equilibrium.
Filtration and Washing:
Rapidly terminate the incubation by filtering the contents of each well through the filter plate using a vacuum manifold. This crucial step separates the receptor-bound radioligand (trapped on the filter) from the free radioligand.
Immediately wash the filters three times with 200 µL of ice-cold assay buffer to remove any unbound radioligand. Washing with cold buffer minimizes dissociation of the radioligand from the receptor during the wash step.
Radioactivity Counting:
Dry the filter plate, add 200 µL of scintillation fluid to each well, and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.
Data Analysis:
Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).
Plot the percentage of specific binding against the log concentration of the test compound.
Use non-linear regression analysis (e.g., using GraphPad Prism) to fit a sigmoidal dose-response curve and determine the IC₅₀ value.
Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/K_d) , where [L] is the concentration of the radioligand and K_d is its dissociation constant.
Caption: Step-by-step workflow of a competitive radioligand binding assay.
Protocol 2: NMR Spectroscopy for Conformational Analysis
Nuclear Magnetic Resonance (NMR) spectroscopy, particularly the 2D Nuclear Overhauser Effect Spectroscopy (NOESY) experiment, is a powerful tool for determining the conformation of molecules in solution.
Objective: To identify through-space proton-proton proximities (< 5 Å) to elucidate the preferred solution-phase conformation of a 2,7-diazaspiro[4.4]nonane derivative.
Methodology:
Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a high-quality NMR tube. The sample must be free of paramagnetic impurities, which can interfere with the NOE effect.
Acquisition of Standard Spectra: Acquire standard 1D ¹H and 2D ¹H-¹H COSY spectra to achieve complete and unambiguous assignment of all proton resonances. This is a prerequisite for interpreting the NOESY spectrum.
NOESY Experiment Setup:
Use a standard 2D NOESY pulse sequence (e.g., noesyesgp).
The most critical parameter is the mixing time (d8) . This is the period during which magnetization transfer (the NOE) occurs. For small molecules like these derivatives, a mixing time in the range of 300-800 ms is typically optimal. It may be necessary to run several experiments with different mixing times to find the best value.
Set the relaxation delay (d1) to be at least 1.5 times the longest T₁ relaxation time of the protons to ensure the system returns to equilibrium between scans.
Data Processing and Interpretation:
Process the 2D data using appropriate software (e.g., TopSpin, Mnova).
A cross-peak in the NOESY spectrum between two protons (that are not J-coupled) indicates that they are close in space.
The volume of the cross-peak is inversely proportional to the sixth power of the distance between the protons (I ∝ 1/r⁶). By comparing the volumes of cross-peaks to a known, fixed distance (e.g., between two geminal or aromatic protons), one can estimate the distances between other protons.
These distance restraints are then used to build a 3D model of the molecule's preferred conformation in solution.
Conclusion and Future Outlook
The 2,7-diazaspiro[4.4]nonane scaffold is a validated and highly effective framework for designing potent ligands for CNS targets, particularly sigma receptors. The comparative data presented here clearly illustrates that the conformational constraints imposed by the rigid spirocyclic core, combined with the specific nature of N-substituents, directly and predictably impact binding affinity and selectivity. The high affinity of compounds like 9d (AD258) underscores the potential of this scaffold in developing novel therapeutics.[2][3]
Future research should focus on integrating high-resolution solution NMR studies with computational modeling and binding data for the same series of compounds. This would provide a more complete picture of the conformational dynamics, bridging the gap between the static picture from molecular docking and the dynamic reality in solution. Such a comprehensive approach will further refine our understanding of the structure-conformation-activity relationships and accelerate the rational design of next-generation therapeutics based on this remarkable scaffold.
The Spirocyclic Scaffold Showdown: A Head-to-Head Comparison of Diazaspiro[4.4]nonane and Other Rigid Architectures in PROTAC Design
For researchers, scientists, and drug development professionals, the rational design of Proteolysis Targeting Chimeras (PROTACs) is a complex endeavor where the linker element is increasingly recognized as a critical det...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, the rational design of Proteolysis Targeting Chimeras (PROTACs) is a complex endeavor where the linker element is increasingly recognized as a critical determinant of success. Moving beyond simple polyethylene glycol (PEG) and alkyl chains, the field is embracing more rigid and defined chemical architectures. Among these, spirocyclic scaffolds have emerged as a promising strategy to optimize the pharmacological properties of PROTACs. This guide provides an in-depth, head-to-head comparison of diazaspiro[4.4]nonane versus other notable spirocyclic scaffolds in PROTACs, supported by experimental insights and detailed methodologies.
The Paradigm Shift Towards Rigid Linkers in PROTACs
The linker in a PROTAC molecule is far from a passive tether; it actively influences the formation and stability of the crucial ternary complex between the target protein and the E3 ligase.[1][2] While flexible linkers offer synthetic ease, they can introduce undesirable physicochemical properties and lead to a significant entropic penalty upon binding.[3] Rigid linkers, such as spirocycles, can pre-organize the PROTAC into a bioactive conformation, potentially enhancing potency, selectivity, and pharmacokinetic properties like cell permeability and metabolic stability.[3][4]
Spirocyclic systems, characterized by two rings connected by a single common atom, offer a unique three-dimensional and conformationally constrained framework.[5] This rigidity can be advantageous in achieving the precise spatial orientation required for efficient ubiquitination and subsequent degradation of the target protein.[1]
This guide will focus on a comparative analysis of several key spirocyclic scaffolds that are gaining traction in PROTAC design:
Diazaspiro[4.4]nonane: A nine-membered heterocyclic scaffold with two nitrogen atoms.
Azaspiro[3.3]heptane: A smaller, seven-membered heterocyclic scaffold.
Spiro[3.3]heptane: A non-heterocyclic, rigid hydrocarbon scaffold.
Piperidinyl-azetidine: A composite scaffold combining two different saturated rings.
Head-to-Head Comparison: Performance in PROTACs
Case Study: Rigid Spirocyclic Linkers in Hematopoietic Prostaglandin D Synthase (H-PGDS) Degraders
A recent study provides a direct comparison of a spirocyclic linker with more flexible and other rigid linkers in PROTACs designed to degrade H-PGDS.[1] This study highlights the trade-offs in linker design.
Linker Type
Binding Affinity (ITC, KD, μM)
Degradation Activity (DC50, nM)
Intracellular Accumulation
Ternary Complex Stability
Spirocyclic
0.13
130
High
Least Stable
Rigid (Methylene-modified)
0.11
110
Moderate
More Stable
Flexible
0.11
120
Low
Most Stable
Data adapted from a comparative study on H-PGDS PROTACs.[1]
Key Insights from the H-PGDS Study:
Enhanced Permeability: The PROTAC with the rigid spirocyclic linker demonstrated significantly higher intracellular accumulation, suggesting improved cell permeability.[1]
Ternary Complex Stability Trade-off: Interestingly, the most rigid spirocyclic linker formed the least stable ternary complex. This underscores a critical principle in PROTAC design: excessive rigidity can sometimes hinder the dynamic interactions required for stable complex formation.[1]
Comparable Degradation: Despite the differences in permeability and complex stability, all three PROTACs exhibited similar degradation potencies. This suggests that for this particular target, a certain threshold of ternary complex formation is sufficient to trigger efficient degradation, and that improved permeability of the spirocyclic-containing PROTAC compensated for its lower complex stability.[1]
Emerging Data on Other Spirocyclic Scaffolds
While direct head-to-head data is still expanding, the growing use of various spirocyclic linkers in published and patented PROTACs allows for a qualitative comparison of their intended benefits.
Diazaspiro[4.4]nonane: This scaffold, with its two nitrogen atoms, offers points for synthetic diversification and can influence solubility and polarity. Its larger ring system compared to azaspiro[3.3]heptane provides a different spatial arrangement of the warhead and E3 ligase ligand.
Azaspiro[3.3]heptane: This smaller and highly rigid scaffold is increasingly used to impart a more defined three-dimensional structure to the linker. Its compact nature can be advantageous in optimizing ternary complex geometry.
Spiro[3.3]heptane: As a non-polar, rigid hydrocarbon scaffold, it can be used to explore the impact of linker lipophilicity on permeability and ternary complex formation, while maintaining conformational restriction.
Piperidinyl-azetidine: This combination of a six-membered and a four-membered ring provides a rigid linker with distinct exit vectors, allowing for fine-tuning of the spatial orientation of the PROTAC's functional ends.
Experimental Workflows for Evaluating Spirocyclic Linkers in PROTACs
The systematic evaluation of different spirocyclic scaffolds requires a robust set of experimental protocols to assess their impact on the key performance parameters of a PROTAC.
Diagram: Experimental Workflow for PROTAC Evaluation
Caption: A streamlined workflow for the synthesis and evaluation of PROTACs with varying spirocyclic linkers.
Detailed Experimental Protocols
1. Synthesis of PROTACs with Spirocyclic Linkers
The synthesis of PROTACs incorporating spirocyclic linkers typically involves multi-step sequences. A general strategy involves the functionalization of the spirocyclic core to allow for sequential attachment of the E3 ligase ligand and the target protein warhead.
Example: General Synthesis of a Diazaspiro[4.4]nonane-containing PROTAC
Protection: Differentially protect the two amine functionalities of the diazaspiro[4.4]nonane scaffold (e.g., with Boc and Cbz protecting groups).
First Coupling: Selectively deprotect one of the amines and perform a coupling reaction (e.g., amide bond formation) with the E3 ligase ligand (e.g., a pomalidomide derivative with a carboxylic acid handle).
Second Deprotection: Remove the second protecting group from the spirocyclic core.
Second Coupling: Couple the free amine with the warhead for the protein of interest, which has been appropriately functionalized (e.g., with a carboxylic acid or an activated ester).
Purification: Purify the final PROTAC product using techniques such as flash chromatography and reverse-phase HPLC.
2. Ternary Complex Formation Assays
These assays are crucial to determine if the PROTAC can effectively bridge the target protein and the E3 ligase.
Surface Plasmon Resonance (SPR):
Immobilize the biotinylated target protein on a streptavidin-coated sensor chip.
Inject a constant concentration of the E3 ligase (e.g., VHL or CRBN complex) with varying concentrations of the PROTAC.
Measure the binding response to determine the kinetics (kon, koff) and affinity (KD) of the ternary complex.
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET):
Use a labeled target protein (e.g., with a terbium cryptate donor) and a labeled E3 ligase (e.g., with a d2 acceptor).
In the presence of a functional PROTAC, the donor and acceptor are brought into proximity, resulting in a FRET signal.
Titrate the PROTAC concentration to generate a bell-shaped curve, from which the ternary complex formation can be quantified.
3. Cellular Degradation Assays
These assays measure the primary biological output of a PROTAC: the degradation of the target protein in a cellular context.
Western Blotting:
Treat cells with varying concentrations of the PROTAC for a specified time (e.g., 24 hours).
Lyse the cells and separate the proteins by SDS-PAGE.
Transfer the proteins to a membrane and probe with antibodies specific for the target protein and a loading control (e.g., GAPDH or β-actin).
Quantify the band intensities to determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation).
HiBiT Assay:
Use a cell line where the target protein is endogenously tagged with the HiBiT peptide.
Treat the cells with the PROTAC.
Add the LgBiT protein and a substrate. The luminescence signal is proportional to the amount of remaining HiBiT-tagged target protein.
This method allows for high-throughput quantification of protein degradation.
4. Permeability and Pharmacokinetic (PK) Assays
Assessing the drug-like properties of PROTACs is critical for their therapeutic potential.
A high-throughput in vitro assay to predict passive membrane permeability. A lipid-infused artificial membrane separates a donor and an acceptor well. The amount of PROTAC that crosses the membrane is quantified.
Caco-2 Permeability Assay:
This assay uses a monolayer of Caco-2 cells, which differentiate to form a barrier that mimics the intestinal epithelium. It provides a more biologically relevant measure of permeability and can also identify active transport mechanisms.
In Vivo Pharmacokinetic Studies:
Administer the PROTAC to laboratory animals (e.g., mice or rats) via the intended clinical route (e.g., oral or intravenous).
Collect blood samples at various time points and quantify the PROTAC concentration to determine key PK parameters such as half-life, clearance, and bioavailability.
Conclusion and Future Perspectives
The incorporation of spirocyclic scaffolds like diazaspiro[4.4]nonane into PROTAC linkers represents a significant advancement in the rational design of these novel therapeutics. The inherent rigidity of these structures can lead to improved physicochemical properties, such as enhanced cell permeability. However, as the comparative data suggests, there is a delicate balance to be struck between conformational restriction and the flexibility required for stable and productive ternary complex formation.[1]
The optimal spirocyclic scaffold is likely to be target- and system-dependent. A systematic approach, involving the synthesis and parallel evaluation of PROTAC libraries with diverse spirocyclic linkers, is essential for elucidating the structure-activity relationships that govern their performance. The experimental workflows outlined in this guide provide a robust framework for such investigations.
As our understanding of the structural biology of ternary complexes deepens, aided by techniques like cryo-electron microscopy and advanced computational modeling, the de novo design of spirocyclic linkers tailored for specific target-E3 ligase pairs will become increasingly feasible. This will undoubtedly accelerate the development of the next generation of highly potent, selective, and drug-like PROTACs.
References
Benchchem. (2025). A Comparative Guide to Flexible Versus Rigid Linkers in PROTAC Design.
National Institutes of Health (NIH). (2023).
Benchchem. (2025). Flexible vs. Rigid Linkers for PROTACs: A Performance Comparison Guide.
Benchchem. (2025). A Comparative Analysis of Rigid vs. Flexible Linkers in PROTACs: A Guide for Researchers.
National Institutes of Health (NIH). (2024). PROTAC-mediated activation, rather than degradation, of a nuclear receptor reveals complex ligand-receptor interaction network.
National Institutes of Health (NIH). (2020). Design, Synthesis, and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs)
PubMed. (2024). PROTAC-mediated activation, rather than degradation, of a nuclear receptor reveals complex ligand-receptor interaction network.
Cayman Chemical. Bromodomain Targeting with PROTACs | News & Announcements.
MDPI. (2025). An Update on Clinically Advanced PROTAC Degraders and Their Synthesis.
National Institutes of Health (NIH). (2022).
BOC Sciences. PROTAC Targeting BET Proteins.
ResearchGate. (2025). Design, synthesis, and biological evaluation of a bioavailable EZH2 PROTAC with a 2,8-diazaspiro[4.5]decane linker.
National Institutes of Health (NIH). (2019). PROTAC induced-BET protein degradation exhibits potent anti-osteosarcoma activity by triggering apoptosis.
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OUCI.
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National Institutes of Health (NIH). (2025). FDA-approved kinase inhibitors in PROTAC design, development and synthesis.
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PubMed. (2023). Development of versatile solid-phase methods for syntheses of PROTACs with diverse E3 ligands.
Ren R, et al. (2025). Targeted protein degradation (via PROTACs, molecular glues, conditional degron tags etc.).
ChemRxiv. (2020).
ResearchGate. (2021). Design and synthesis of PROTACs against CypA. (A)
A Comparative Guide to Off-Target Profiling of PROTACs Featuring a Novel 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one E3 Ligase Ligand
Introduction: The Imperative of Selectivity in Targeted Protein Degradation Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutics, moving from occupancy-driven inhibition to event-driven, ca...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Imperative of Selectivity in Targeted Protein Degradation
Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutics, moving from occupancy-driven inhibition to event-driven, catalytic elimination of disease-causing proteins.[1] These heterobifunctional molecules co-opt the cell's native ubiquitin-proteasome system by forming a ternary complex between a target protein of interest (POI) and an E3 ubiquitin ligase, leading to the POI's degradation. The choice of E3 ligase ligand is a critical design parameter, influencing the PROTAC's degradation efficiency, cellular permeability, and, most importantly, its selectivity.[2]
While ligands for E3 ligases like Cereblon (CRBN) and von Hippel-Lindau (VHL) are widely used, the field is actively exploring novel scaffolds to expand the accessible E3 ligase repertoire and refine safety profiles.[3] One such novel scaffold is the spirocyclic structure, 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one . The development of PROTACs incorporating such new chemical entities necessitates a rigorous, multi-pronged approach to off-target profiling. An incomplete understanding of a PROTAC's full spectrum of cellular effects can lead to unforeseen toxicities or misleading interpretations of its biological activity.
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to conduct a thorough off-target assessment of PROTACs. Using a hypothetical PROTAC incorporating the novel 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one moiety (hypothesized as a VHL-type ligand due to common structural motifs in VHL binders[4]), we will compare its profiling workflow against established CRBN- and VHL-based degraders. We will detail the causality behind experimental choices and provide actionable protocols for key assays that form a self-validating system for assessing degrader selectivity.
Figure 1: Mechanism of Action for PROTAC-mediated protein degradation.
The E3 Ligase Ligand Landscape: Establishing Comparators
The vast majority of PROTACs in development, including those in clinical trials, recruit a small handful of E3 ligases.[2][5] Understanding the characteristics and known liabilities of these established ligands is essential for contextualizing data from a novel agent.
Von Hippel-Lindau (VHL) Ligands: Derived from the natural binding partner of VHL, HIF-1α, these ligands are typically hydroxyproline mimetics.[6][7] They have been instrumental in creating highly potent and selective degraders. Their off-target profiles are generally considered favorable, though comprehensive proteomic assessment is always required.
Cereblon (CRBN) Ligands: These are derived from immunomodulatory imide drugs (IMiDs) like thalidomide and pomalidomide.[8] A known off-target liability of CRBN-based PROTACs is the inherent molecular glue activity of the IMiD moiety, which can induce degradation of endogenous neosubstrates, particularly zinc-finger (ZF) proteins like IKZF1 and SALL4.[][10] This activity must be carefully profiled to distinguish intended POI degradation from confounding off-target effects.
Inhibitor of Apoptosis (IAP) Ligands: Bestatin and its derivatives are used to recruit IAP proteins.[11][12] These PROTACs, also known as SNIPERs, have shown promise but require careful evaluation as IAPs are key regulators of cell death pathways.[13]
Mouse Double Minute 2 (MDM2) Ligands: Ligands like nutlin derivatives recruit MDM2, an E3 ligase best known for regulating the p53 tumor suppressor.[1][14] A key consideration for MDM2-based PROTACs is the dual action of stabilizing p53 while also degrading the POI, which can be therapeutically synergistic or a source of toxicity depending on the context.[15][16]
A Multi-Pronged Strategy for Off-Target Profiling
No single technique can fully capture the off-target profile of a PROTAC. A scientifically rigorous approach integrates unbiased, proteome-wide discovery methods with targeted validation assays. This creates a self-validating workflow that can distinguish direct off-target degradation from indirect, downstream consequences of on-target activity.
Global Proteomics: Unbiased Discovery of Off-Targets
The foundational step in off-target profiling is to assess how the PROTAC affects the entire expressed proteome. Mass spectrometry (MS)-based quantitative proteomics provides an unbiased view of all protein abundance changes following PROTAC treatment.[17][18]
Causality Behind Experimental Choice: By comparing protein levels in cells treated with the PROTAC versus a vehicle control, we can identify all proteins that are significantly downregulated. This global snapshot is crucial for discovering unexpected off-targets that would be missed by hypothesis-driven approaches.[19][20] We also recommend including a negative control, such as an epimer of the E3 ligase ligand that does not bind, to ensure that observed degradation is dependent on E3 ligase engagement.[21]
Figure 2: Workflow for TMT-based quantitative global proteomics.
Protocol 1: TMT-Based Quantitative Proteomics
Cell Culture and Treatment: Plate a relevant human cell line to ~70-80% confluency. Treat cells in triplicate with:
Vehicle control (e.g., 0.1% DMSO).
Test PROTAC (e.g., 1 µM of PROTAC-Spiro).
Negative Control PROTAC (e.g., 1 µM of an inactive epimer).
Incubate for a relevant time course (e.g., 8, 16, 24 hours) to capture kinetic effects.
Lysis and Protein Digestion: Harvest and wash cell pellets. Lyse cells in a urea-based buffer containing protease and phosphatase inhibitors. Quantify protein concentration (e.g., BCA assay). Reduce, alkylate, and digest proteins overnight with trypsin.
TMT Labeling: Desalt the resulting peptides. Label each sample with a unique Tandem Mass Tag (TMT) isobaric label according to the manufacturer's protocol.
Sample Combination and Fractionation: Quench the labeling reaction and combine all samples into a single tube. Fractionate the combined peptide mixture using high-pH reversed-phase liquid chromatography to increase proteome coverage.
LC-MS/MS Analysis: Analyze each fraction by nanoLC-MS/MS on a high-resolution mass spectrometer (e.g., Orbitrap).
Data Analysis: Process the raw data using software like Proteome Discoverer™ or MaxQuant. Search the data against a human protein database to identify peptides and proteins. Quantify relative protein abundance based on the TMT reporter ion intensities. Perform statistical analysis to identify proteins with significant, dose-dependent changes in abundance.[20]
Cellular Thermal Shift Assay (CETSA): Validating Direct Target Engagement
A key challenge in interpreting proteomics data is distinguishing direct off-targets from downstream signaling effects. A protein's level might decrease because it is a direct target of the PROTAC, or because the degradation of the primary target inhibits a pathway required for the protein's expression. The Cellular Thermal Shift Assay (CETSA) resolves this ambiguity by measuring direct compound binding in live cells.[22][23] The principle is that a protein bound to a ligand is thermally stabilized and will remain soluble at higher temperatures than its unbound form.[24]
Causality Behind Experimental Choice: By coupling CETSA with MS (CETSA-MS), we can assess the thermal stability of thousands of proteins simultaneously.[25][26] If the proteomics data shows a protein is degraded and CETSA-MS shows it is thermally stabilized by the PROTAC, we have strong evidence it is a direct off-target. If it is degraded but not stabilized, it is likely an indirect, downstream effect.
Figure 3: Workflow for CETSA coupled with Mass Spectrometry (CETSA-MS).
Protocol 2: CETSA-MS for Target Engagement Profiling
Cell Treatment: Treat intact cells in suspension with the Test PROTAC (e.g., 10 µM PROTAC-Spiro) and a vehicle control for a short duration (e.g., 1 hour) to assess binding before significant degradation occurs.
Thermal Challenge: Aliquot the cell suspensions and heat them across a temperature gradient (e.g., 40°C to 64°C in 2°C increments) for 3 minutes, followed by immediate cooling.
Lysis and Separation: Lyse the cells by freeze-thaw cycles. Separate the soluble protein fraction (containing stabilized proteins) from the precipitated, denatured proteins by ultracentrifugation.
Sample Preparation for MS: Collect the soluble fraction from each temperature point. Prepare the samples for MS analysis as described in the proteomics protocol (digestion, labeling, etc.).
LC-MS/MS Analysis: Analyze the samples to quantify the amount of each protein remaining in the soluble fraction at each temperature.
Data Analysis: For each identified protein, plot its relative abundance against temperature to generate a "melting curve." A shift in the melting curve to higher temperatures in the PROTAC-treated sample indicates thermal stabilization and direct binding.
Kinome Profiling: A Focused Screen for Kinase-Targeting PROTACs
If the PROTAC's "warhead" is designed to bind a kinase, a focused screen of its activity against a broad panel of kinases is essential. Kinases are a large and structurally related family of enzymes, making off-target binding a common challenge.
Causality Behind Experimental Choice: Services like KINOMEscan® use a competition binding assay format that is independent of enzyme activity, making it an ideal method to detect direct binding interactions.[27][28] This allows for a rapid and quantitative assessment of a PROTAC's selectivity across the human kinome, providing crucial data for lead optimization and predicting potential off-target-driven toxicities.[29][30]
A Researcher's Guide to the Safe Disposal of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
This document provides a detailed protocol for the safe handling and disposal of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one (CAS No: 909723-04-2). As a specialized chemical used in research and development, particularly as...
Author: BenchChem Technical Support Team. Date: January 2026
This document provides a detailed protocol for the safe handling and disposal of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one (CAS No: 909723-04-2). As a specialized chemical used in research and development, particularly as a protein degrader building block, its unique properties necessitate a disposal plan rooted in safety, regulatory compliance, and scientific best practices[1]. This guide is intended for trained laboratory personnel and supplements, but does not replace, the specific protocols mandated by your institution's Environmental Health and Safety (EHS) department.
Hazard Assessment: Understanding the Risks
Proper disposal begins with a thorough understanding of the compound's potential hazards. While a complete, peer-reviewed safety profile for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is not extensively documented, data from suppliers and structurally similar compounds provide a strong basis for a conservative safety approach.
The primary supplier, Sigma-Aldrich, classifies this compound with the GHS07 pictogram, indicating it is harmful. The associated hazard statement, H302, confirms it is "Harmful if swallowed". Safety data sheets for analogous diazaspiro and benzyl-containing heterocyclic compounds frequently list warnings for skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335)[2][3][4][5][6]. Therefore, it is prudent to handle this compound as an irritant to all routes of exposure.
Table 1: Hazard Profile of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
Note: Hazard codes in parentheses are inferred from structurally related chemicals and represent a precautionary approach.
Pre-Disposal: Personal Protective Equipment (PPE) and Spill Management
Before handling the compound for disposal, ensure all appropriate personal protective equipment is in use. The causality is clear: preventing exposure is the most effective safety measure.
Hand Protection: Wear nitrile or other chemically resistant gloves. Contaminated gloves must be disposed of as hazardous waste.
Eye Protection: Use safety glasses with side shields or goggles. Given the risk of serious eye irritation, this is mandatory[2][3].
Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.
Respiratory Protection: If there is a risk of generating dust or aerosols, especially when handling the solid form, work within a certified chemical fume hood to prevent inhalation[3][4].
In the event of a spill, prevent further spread by containing the material with an inert absorbent (e.g., vermiculite, sand). Vacuum or carefully sweep up the material and place it into a suitable, labeled container for hazardous waste disposal[2]. Do not allow the product to enter drains or waterways[7].
Step-by-Step Disposal Protocol
The disposal of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one must be conducted in accordance with local, state, and federal regulations. The following protocol is based on general best practices for chemical waste management in a laboratory setting[8][9].
Step 1: Decontamination of Empty Containers
Empty containers that held this compound must be managed as hazardous waste until properly decontaminated.
Triple Rinse Procedure: An empty container that held the compound must be triple rinsed with a suitable solvent in which the compound is soluble[10][11]. The rinseate (the solvent used for rinsing) is considered hazardous waste and must be collected.
Rinseate Collection: Collect all rinseate in a designated, compatible hazardous waste container, clearly labeled as "Hazardous Waste" and listing the solvent and the contaminant (7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one)[11].
Container Disposal: Once triple-rinsed, the original container can often be disposed of as regular laboratory glass or plastic waste. However, you must first completely deface or remove the original label to avoid confusion[10][11]. Confirm this final step with your institution's EHS guidelines.
Step 2: Management of Unused or Waste Compound
For unused, expired, or contaminated 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one:
Do Not Dispose Down the Drain: This compound must not be disposed of in the sanitary sewer system[11]. Its effects on aquatic life are not fully known, and this practice is a violation of standard laboratory safety protocols.
Waste Container: Transfer the solid waste into a designated, sealable, and compatible solid hazardous waste container[8][9]. The container must be in good condition, with a tightly fitting cap, and show no signs of leakage[12]. The original product container is often a suitable choice for this purpose[10].
Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one," and the approximate quantity[8][9]. Affix your laboratory's official hazardous waste tag.
Segregation and Storage: Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory[12]. Crucially, ensure it is segregated from incompatible materials, such as strong oxidizing agents, to prevent hazardous reactions[3]. The container must remain closed except when waste is being added[8].
Step 3: Final Disposal
Contact EHS: Arrange for pickup of the hazardous waste through your institution's Environmental Health and Safety (EHS) or equivalent department[8]. Laboratory personnel should not transport hazardous waste across campus themselves[11].
Documentation: Complete all required paperwork for the waste pickup, ensuring the contents are accurately declared.
Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one and its associated containers.
Caption: Disposal decision workflow for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
References
Chemical Waste Disposal Guidelines . Emory University, Department of Chemistry. [Link]
Guidelines: Handling and Disposal of Chemicals . Purdue University, College of Engineering. [Link]
Factsheet: Disposal of Hazardous Waste - Basic Principles . ETH Zürich. [Link]
Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. [Link]
Laboratory Hazardous Waste Disposal Guidelines . Central Washington University. [Link]
2-Butyl-1,3-diazaspiro(4.4)non-1-en-4-one hydrochloride GHS Classification . PubChem, National Institutes of Health. [Link]
7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one Crystallographic Data . Acta Crystallographica Section E. [Link]
GHS Hazardous Chemical Information List . Safe Work Australia. [Link]
7-benzyl-3-oxa-1,7-diazaspiro[4.4]nonan-2-one Information . PubChemLite. [Link]
A Comprehensive Guide to Personal Protective Equipment for Handling 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
This guide provides essential safety and handling protocols for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a compound utilized in research and drug development.[1] As a member of the protein degrader building blocks family...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides essential safety and handling protocols for 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, a compound utilized in research and drug development.[1] As a member of the protein degrader building blocks family, this substance requires careful handling to mitigate potential risks.[1] This document outlines the necessary personal protective equipment (PPE), engineering controls, and procedural best practices to ensure the safety of laboratory personnel. The guidance herein is based on available safety data for the compound and established principles of chemical hygiene for handling solid organic compounds.
Immediate Safety Concerns and Hazard Assessment
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is a solid organic compound with limited publicly available toxicological data. However, the available information indicates specific hazards that must be addressed.
Known Hazards:
Acute Oral Toxicity: The compound is classified as "Acute Toxicity, Oral (Category 4)" with the hazard statement H302: Harmful if swallowed.[2][3]
Pictogram and Signal Word: It is designated with the GHS07 pictogram (exclamation mark) and the signal word "Warning".[2][3]
Due to the limited specific data, a conservative approach is warranted, treating the compound with the potential for additional, uncharacterized hazards. A similar compound, 7-Benzyl-2,7-diazaspiro[3.5]nonane dihydrochloride, is known to cause skin irritation, serious eye irritation, and respiratory tract irritation.[4] Therefore, it is prudent to assume that 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one may present similar risks.
Risk Mitigation at a Glance
Potential Hazard
Primary Route of Exposure
Recommended Control Measures
Harmful if Swallowed
Ingestion
Strict prohibition of eating, drinking, or smoking in the laboratory.[4] Use of designated break areas.
Skin Irritation (assumed)
Dermal Contact
Use of appropriate chemical-resistant gloves and a lab coat.[5][6]
Eye Irritation (assumed)
Ocular Contact
Use of safety glasses with side shields or chemical splash goggles.[7][8]
Respiratory Irritation (assumed)
Inhalation of dust
Handling in a well-ventilated area, preferably within a chemical fume hood.[5][9]
Combustible Solid
Fire/Explosion
Store away from ignition sources. Use appropriate fire extinguishing media.
Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential to provide comprehensive protection. The following sections detail the minimum PPE requirements and provide guidance for specific laboratory operations.
Core PPE Requirements
At a minimum, the following PPE must be worn at all times when handling 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one:[8]
Eye and Face Protection: ANSI Z87.1 compliant safety glasses with side shields are mandatory.[10] In situations with a higher risk of splashes or aerosol generation, chemical splash goggles should be worn.[7][11] A face shield, worn in conjunction with safety glasses or goggles, is recommended when handling larger quantities of the solid or solutions.[8]
Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable choice for handling solid chemicals and provide good resistance to a range of organic solvents.[10] For prolonged handling or when working with solutions, heavier-duty gloves or double-gloving may be appropriate.[8] Gloves should be inspected for any signs of degradation or puncture before use and changed immediately if contaminated.[8]
Protective Clothing: A flame-resistant lab coat that is fully buttoned is required to protect against skin contact and contamination of personal clothing.[5][10] Long pants and closed-toe shoes must be worn to ensure full body coverage.[7][8]
Respiratory Protection: For routine handling of small quantities in a well-ventilated area or a chemical fume hood, respiratory protection is not typically required. However, if there is a potential for significant aerosolization of the solid (e.g., during weighing of large quantities or in case of a spill), a NIOSH-approved respirator (such as an N95) should be used.[5]
PPE Selection Workflow
Caption: PPE Selection Workflow for Handling 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
Engineering Controls and Work Practices
While PPE is the last line of defense, engineering controls and safe work practices are the primary methods for minimizing exposure.
Ventilation: All handling of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one should be conducted in a well-ventilated area. A certified chemical fume hood is the preferred engineering control to minimize inhalation of any dust or aerosols.[5]
Designated Work Area: Establish a designated area for handling this compound. This area should be clearly marked and equipped with the necessary safety equipment, including an eyewash station and a safety shower.[6]
Weighing and Transfer: When weighing the solid, do so in a fume hood or a ventilated balance enclosure to contain any dust. Use appropriate tools (spatulas, weighing paper) to minimize the generation of airborne particles.
Housekeeping: Maintain a clean and organized workspace. Clean up any spills immediately following the appropriate procedures. Work surfaces should be decontaminated after each use.
Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound, before leaving the laboratory, and before eating, drinking, or smoking.[12]
Spill and Disposal Procedures
Spill Response
In the event of a spill, the following steps should be taken:
Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert others in the vicinity.
Assess the Spill: Determine the extent of the spill and if it is safe to clean up without assistance. For large spills, contact your institution's environmental health and safety (EHS) department.
Don Appropriate PPE: Before attempting to clean up a spill, don the appropriate PPE, including a respirator if necessary.
Contain and Clean: For solid spills, gently cover the material with an absorbent material to prevent it from becoming airborne. Carefully sweep or vacuum the material into a labeled waste container. For liquid spills (solutions), absorb the spill with an inert absorbent material and place it in a sealed container.
Decontaminate: Decontaminate the spill area with an appropriate solvent and then wash with soap and water.
Dispose of Waste: All contaminated materials (absorbent, PPE, etc.) must be disposed of as hazardous waste according to institutional and local regulations.
Waste Disposal
All waste containing 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.[6] Containers should be clearly labeled with the chemical name and associated hazards. Follow all institutional and local regulations for chemical waste disposal.
Emergency Procedures
Emergency Response Plan
Caption: Emergency Response Plan for Incidents Involving 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one.
In Case of Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[12]
In Case of Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[12] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.
In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4][12]
In Case of Ingestion: Rinse the mouth with water.[4] Do not induce vomiting. Seek immediate medical attention.[13]
References
Safety and Handling of Organic Compounds in the Lab. (n.d.). Solubility of Things. Retrieved from [Link]
Protective Gear - Organic Chemistry at CU Boulder. (n.d.). University of Colorado Boulder. Retrieved from [Link]
STANDARD OPERATING PROCEDURE Personal Protective Equipment in Laboratories. (2014, May 16). Chapman University. Retrieved from [Link]
Personal Protective Equipment Requirements for Laboratories. (n.d.). University of Washington Environmental Health and Safety. Retrieved from [Link]
Proper Protective Equipment. (2021, August 15). Chemistry LibreTexts. Retrieved from [Link]
7-benzyl-2, 7-diazaspiro[4.4]nonan-3-one, min 97%, 1 gram. (n.d.). LabAlley. Retrieved from [Link]
Safety First: Essential Guidelines for Handling Research Reagents and Equipment. (n.d.). BioChain. Retrieved from [Link]
Working with Chemicals. (n.d.). In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]
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Chemical Synthesis Safety Tips To Practice in the Lab. (n.d.). Moravek. Retrieved from [Link]
